2,3,4-Trimethyl-3-pentanol

• CAS: 3054-92-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 2,3,4-Trimethyl-3-pentanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3,4-Trimethyl-3-pentanol (CAS No: 3054-92-0) is a tertiary octyl alcohol. Its branched structure, featuring a hydroxyl group on a central carbon atom bonded to three other carbon atoms, imparts specific physical and chemical characteristics.[1] This compound is typically a colorless to light yellow liquid with a characteristic fruity odor.[2][3][4][5] It finds application as a flavoring agent, fragrance ingredient, and a solvent, and serves as an intermediate in organic synthesis.[1][3] Understanding its physical properties is crucial for its application in chemical manufacturing, formulation development, and for ensuring safe handling and storage.

This technical guide provides a comprehensive overview of the key physical properties of 2,3,4-Trimethyl-3-pentanol, details the experimental protocols for their determination, and illustrates a common synthetic pathway.

Physical and Chemical Properties

The core physical and chemical identifiers for 2,3,4-Trimethyl-3-pentanol are summarized below.

Property	Value	Reference(s)
CAS Number	3054-92-0	[1][2][4][6]
Molecular Formula	C₈H₁₈O	[1][6][7]
Molecular Weight	130.23 g/mol	[3][6][7][8]
Appearance	Colorless to light yellow/brown clear liquid	[2][3][4][5]
Odor	Fruity, characteristic	[3][4][5][9]
Boiling Point	156-157 °C at 760 mmHg78 °C at 46 mmHg	[3][4][5][8][9]
Density / Specific Gravity	0.849 - 0.852 g/cm³ at 20 °C0.850 g/cm³ at 25 °C	[3][4][5]
Refractive Index	1.435 - 1.437 at 20 °C	[5][8]
Vapor Pressure	~1.46 mmHg at 25 °C	[4][5]
Flash Point	50 °C (122 °F) - Tag Closed Cup	[4][5]
Water Solubility	1983 mg/L at 25 °C (estimated)	[5][9]
LogP (Octanol/Water)	2.27 - 2.31 (estimated)	[4][5][9]
Solubility	Soluble in organic solvents (e.g., ethanol, heptane)	[1][3]

Synthesis Pathway: Grignard Reaction

A common and versatile method for synthesizing tertiary alcohols such as 2,3,4-Trimethyl-3-pentanol is the Grignard reaction. This involves the nucleophilic addition of a Grignard reagent to a ketone. For this specific alcohol, the reaction between isopropylmagnesium bromide and 3-methyl-2-butanone provides an effective synthetic route.

Grignard synthesis of 2,3,4-Trimethyl-3-pentanol.

Experimental Protocols for Physical Property Determination

The following sections detail generalized experimental methodologies for determining the key physical properties of liquid organic compounds like 2,3,4-Trimethyl-3-pentanol.

Boiling Point Determination (Thiele Tube Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding atmospheric pressure. A micro-scale determination can be efficiently performed using a Thiele tube.[10]

Apparatus:

• Thiele tube filled with mineral oil

• Thermometer (calibrated)

• Small test tube (e.g., 10x75 mm)

• Capillary tube (sealed at one end)

• Rubber band or wire for attachment

• Heat source (Bunsen burner or heating mantle)

Procedure:

• Add 0.5-1 mL of 2,3,4-Trimethyl-3-pentanol to the small test tube.

• Place the capillary tube into the test tube with the open end down.

• Attach the test tube to the thermometer using a rubber band, ensuring the sample is level with the thermometer bulb.

• Insert the assembly into the Thiele tube, making sure the heat-transfer oil level is above the sample but below the top of the test tube.[10]

• Gently heat the side arm of the Thiele tube. Convection will circulate the oil, ensuring uniform heating.[10]

• As the temperature rises, air trapped in the capillary tube will escape as a slow stream of bubbles.

• Continue heating until a rapid and continuous stream of bubbles emerges from the capillary tube. This indicates the temperature is just above the boiling point.[10]

• Remove the heat source and allow the apparatus to cool slowly.

• The boiling point is the temperature at which bubbling stops and the liquid is just drawn back into the capillary tube.[10]

• Record the atmospheric pressure at the time of measurement, as boiling point is pressure-dependent.

Density and Specific Gravity Determination (Pycnometer Method)

Density is the mass per unit volume of a substance. A pycnometer, a flask with a precise, known volume, is commonly used for accurate measurements of liquid densities.[11]

Apparatus:

• Pycnometer (e.g., 10 mL or 25 mL) with stopper

• Analytical balance (readable to ±0.0001 g)

• Constant temperature bath

• 2,3,4-Trimethyl-3-pentanol sample

• Distilled water (for calibration)

Procedure:

• Thoroughly clean and dry the pycnometer and its stopper.

• Weigh the empty, dry pycnometer on the analytical balance (m₁).

• Fill the pycnometer with distilled water and place it in a constant temperature bath (e.g., 20.0 °C) until it reaches thermal equilibrium.

• Ensure the pycnometer is completely full, with no air bubbles. Insert the stopper, allowing excess water to exit through the capillary. Dry the outside of the pycnometer.

• Weigh the water-filled pycnometer (m₂).

• Empty and dry the pycnometer.

• Fill the pycnometer with 2,3,4-Trimethyl-3-pentanol and repeat the thermal equilibration and weighing process (m₃).

• Calculate the density of the sample using the following formula:

  • Density of sample (ρ_sample) = [(m₃ - m₁) / (m₂ - m₁)] * ρ_water

  • Where ρ_water is the known density of water at the measurement temperature.

Refractive Index Determination (Abbe Refractometer)

The refractive index is a dimensionless number that describes how light propagates through a substance. It is a characteristic property used for identification and purity assessment.[1][3]

Apparatus:

• Abbe Refractometer

• Constant temperature water circulator

• Light source (typically sodium D-line, 589 nm)

• 2,3,4-Trimethyl-3-pentanol sample

• Soft tissue paper and a suitable solvent (e.g., ethanol or isopropanol)

Procedure:

• Turn on the refractometer and the light source. Set the circulating water bath to the desired temperature (e.g., 20.0 °C) and allow the refractometer prisms to equilibrate.[3]

• Clean the surfaces of the measuring and illuminating prisms with a soft tissue moistened with a solvent and allow them to dry completely.

• Place a few drops of the 2,3,4-Trimethyl-3-pentanol sample onto the surface of the lower prism.

• Close the prisms firmly. The liquid should spread evenly to form a thin film.

• Look through the eyepiece. Use the coarse adjustment knob to bring the dividing line between the light and dark fields into the field of view.

• Use the fine adjustment knob to sharpen the dividing line and position it exactly on the crosshairs of the reticle.

• If a color fringe is visible, use the chromaticity adjustment (Amici prisms) to eliminate it and produce a sharp, black-and-white dividing line.

• Read the refractive index value from the instrument's scale.

Purity Assessment (Gas Chromatography - GC)

Gas chromatography is a powerful technique for separating and analyzing volatile compounds. It is an excellent method for assessing the purity of a liquid sample like 2,3,4-Trimethyl-3-pentanol.[12]

Apparatus:

• Gas chromatograph (GC) equipped with a Flame Ionization Detector (FID)

• Appropriate capillary column (e.g., a non-polar or mid-polar column like DB-5 or DB-WAX)

• Carrier gas (e.g., Helium, Hydrogen, or Nitrogen)

• Sample vials and autosampler (or manual syringe)

General Procedure:

• Prepare a dilute solution of the 2,3,4-Trimethyl-3-pentanol sample in a suitable volatile solvent (e.g., dichloromethane or hexane).

• Set the GC operating conditions: injector temperature, oven temperature program (isothermal or ramped), detector temperature, and carrier gas flow rate. These parameters must be optimized to achieve good separation of the main component from any potential impurities.

• Inject a small, fixed volume (e.g., 1 µL) of the prepared sample into the GC.

• The sample is vaporized in the injector and swept onto the column by the carrier gas. Components separate based on their boiling points and interactions with the column's stationary phase.

• As components elute from the column, they are detected by the FID, which generates a signal proportional to the amount of substance.

• The output is a chromatogram, a plot of detector response versus retention time. The purity is typically calculated as the area of the main peak divided by the total area of all peaks, expressed as a percentage (Area % method).[13]

References

• 1. scribd.com [scribd.com]
• 2. How to use a refractometer to measure alcohol content [xylemanalytics.com]
• 3. cit.vfu.cz [cit.vfu.cz]
• 4. phillysim.org [phillysim.org]
• 5. rocketprops.readthedocs.io [rocketprops.readthedocs.io]
• 6. New refractive index method for measurement of alcoholic strength of small volume samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scribd.com [scribd.com]
• 8. Densities of Organic Compounds [aim.env.uea.ac.uk]
• 9. alrasheedcol.edu.iq [alrasheedcol.edu.iq]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. mt.com [mt.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. agilent.com [agilent.com]

An In-Depth Technical Guide to 2,3,4-Trimethyl-3-pentanol

This technical guide provides a comprehensive overview of the chemical and physical properties, synthesis, and spectroscopic characterization of 2,3,4-trimethyl-3-pentanol. The information is intended for researchers, scientists, and professionals in the field of drug development and organic chemistry.

Chemical Identity and Physical Properties

2,3,4-Trimethyl-3-pentanol, a tertiary alcohol, is also known by synonyms such as 1,1-Diisopropylethanol and Diisopropylmethylcarbinol.[1][2] It is classified as a tertiary alcohol because the hydroxyl (-OH) group is attached to a carbon atom that is bonded to three other carbon atoms.[1][3] This branched structure consists of a five-carbon pentane chain with methyl groups at the second, third, and fourth positions.[1] It typically appears as a colorless to light brown or yellow liquid with a characteristic fruity odor and has limited solubility in water but is soluble in organic solvents.[1][2]

Table 1: Chemical Identifiers for 2,3,4-Trimethyl-3-pentanol

Identifier	Value
IUPAC Name	2,3,4-trimethylpentan-3-ol
CAS Number	3054-92-0[4]
Molecular Formula	C₈H₁₈O[4]
Molecular Weight	130.23 g/mol [2][5]
InChI	InChI=1S/C8H18O/c1-6(2)8(5,9)7(3)4/h6-7,9H,1-5H3[1][4]
InChIKey	PLSMHHUFDLYURK-UHFFFAOYSA-N[1][4]
SMILES	CC(C)C(C)(O)C(C)C[1]

Table 2: Physicochemical Properties of 2,3,4-Trimethyl-3-pentanol

Property	Value
Boiling Point	78 °C @ 46.00 mm Hg[2][5]
Density	0.846 - 0.850 g/cm³
Refractive Index	1.433 - 1.438
Flash Point	122.00 °F (TCC)
logP (o/w)	2.27

Synthesis Protocol

A common and effective method for the synthesis of tertiary alcohols such as 2,3,4-trimethyl-3-pentanol is the Grignard reaction. This involves the reaction of a Grignard reagent with a suitable ketone.

Experimental Protocol: Grignard Synthesis of 2,3,4-Trimethyl-3-pentanol

Objective: To synthesize 2,3,4-trimethyl-3-pentanol from 2,4-dimethyl-3-pentanone and methylmagnesium bromide.

Materials:

• 2,4-dimethyl-3-pentanone

• Methylmagnesium bromide (3.0 M solution in diethyl ether)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Addition funnel

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Reaction Setup: A 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and an addition funnel is assembled and flame-dried under a stream of inert gas (e.g., nitrogen or argon) to ensure anhydrous conditions.

• Reagent Addition: 2,4-dimethyl-3-pentanone (1 equivalent) is dissolved in anhydrous diethyl ether and added to the reaction flask. The solution is cooled to 0 °C in an ice bath.

• Grignard Reaction: Methylmagnesium bromide solution (1.1 equivalents) is added dropwise from the addition funnel to the stirred solution of the ketone over a period of 30 minutes. After the addition is complete, the reaction mixture is allowed to warm to room temperature and then gently refluxed for 1 hour.

• Quenching: The reaction mixture is cooled to 0 °C, and the reaction is quenched by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride.

• Extraction: The resulting mixture is transferred to a separatory funnel. The aqueous layer is separated and extracted twice with diethyl ether. The organic layers are combined.

• Washing and Drying: The combined organic layer is washed with brine, dried over anhydrous magnesium sulfate, and filtered.

• Solvent Removal: The solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by fractional distillation to yield pure 2,3,4-trimethyl-3-pentanol.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectroscopy Protocol:

• Sample Preparation: A small amount of purified 2,3,4-trimethyl-3-pentanol is dissolved in deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal standard.

• Instrumentation: A 300 MHz or higher field NMR spectrometer (e.g., Bruker DPX-300).

• Data Acquisition: The ¹H NMR spectrum is acquired at room temperature. Key parameters include a spectral width of 15 ppm, a relaxation delay of 1 second, and 16 scans.

¹³C NMR Spectroscopy Protocol:

• Sample Preparation: The same sample prepared for ¹H NMR spectroscopy is used.

• Instrumentation: A 75 MHz or higher field NMR spectrometer (e.g., Bruker DPX-300).

• Data Acquisition: The ¹³C NMR spectrum is acquired with proton decoupling. Key parameters include a spectral width of 220 ppm, a relaxation delay of 2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio (typically >1024).

Infrared (IR) Spectroscopy

FTIR Spectroscopy Protocol:

• Sample Preparation: A drop of the neat liquid sample of 2,3,4-trimethyl-3-pentanol is placed between two sodium chloride (NaCl) or potassium bromide (KBr) plates to form a thin film.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition: The IR spectrum is recorded in the range of 4000-400 cm⁻¹. A background spectrum of the clean plates is recorded first and subtracted from the sample spectrum.

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) Protocol:

• Sample Introduction: A dilute solution of 2,3,4-trimethyl-3-pentanol in a volatile organic solvent (e.g., methanol or dichloromethane) is injected into the mass spectrometer, often via a gas chromatograph (GC-MS) for separation and introduction.

• Instrumentation: A mass spectrometer equipped with an electron ionization source.

• Data Acquisition: The sample is ionized using a standard electron energy of 70 eV. The mass spectrum is scanned over a mass-to-charge (m/z) range of, for example, 40-200 amu.

Safety and Handling

2,3,4-Trimethyl-3-pentanol is a flammable liquid and vapor. It is harmful if swallowed.[2] Appropriate personal protective equipment, including safety goggles, gloves, and a lab coat, should be worn when handling this chemical. All work should be conducted in a well-ventilated fume hood.

Chemical Structure Visualization

Caption: Chemical structure of 2,3,4-trimethyl-3-pentanol.

References

• 1. utsouthwestern.edu [utsouthwestern.edu]
• 2. 3-Pentanol, 2,3,4-trimethyl- [webbook.nist.gov]
• 3. spectrabase.com [spectrabase.com]
• 4. 2,3,4-Trimethyl-3-pentanol | C8H18O | CID 520484 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2,3,4-TRIMETHYL-3-PENTANOL(3054-92-0) IR Spectrum [chemicalbook.com]

A Technical Guide to 2,3,4-Trimethyl-3-pentanol: Properties, Synthesis, and Reactivity

This technical guide provides an in-depth overview of 2,3,4-trimethyl-3-pentanol, a tertiary alcohol of interest to researchers, scientists, and professionals in drug development and organic synthesis. This document covers its nomenclature, physicochemical properties, a detailed experimental protocol for its synthesis, and an examination of its reactivity, including potential molecular rearrangements.

Compound Identification and Properties

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 2,3,4-trimethylpentan-3-ol .[1][2] It is classified as a tertiary alcohol, characterized by a hydroxyl (-OH) group attached to a carbon atom that is bonded to three other carbon atoms.[3][4][5] This structural feature significantly influences its chemical reactivity.

Synonyms: This compound is also known by several other names, including:

• 1,1-Diisopropylethanol[2][6][7]

• Diisopropylmethylcarbinol[2][5]

• 3-Pentanol, 2,3,4-trimethyl-[2][6][7]

Physicochemical Data

The key quantitative properties of 2,3,4-trimethyl-3-pentanol are summarized in Table 1 for easy reference.

Property	Value	Source
Molecular Formula	C₈H₁₈O	[2][6][7]
Molecular Weight	130.23 g/mol	[1][2]
CAS Number	3054-92-0	[2][6][7]
Appearance	Colorless to light yellow/brown liquid	[2][5]
Odor	Fruity	[3][4]
Boiling Point	78 °C @ 46.00 mm Hg	[3][4]
Refractive Index	1.433 - 1.438	[2]
logP (o/w)	2.27 - 2.31	[3]
Solubility	Soluble in organic solvents like ethanol and heptane; limited solubility in water.	[2][5]

Experimental Protocols: Synthesis of 2,3,4-Trimethyl-3-pentanol

The synthesis of 2,3,4-trimethyl-3-pentanol, a tertiary alcohol, is effectively achieved via a Grignard reaction. This method involves the nucleophilic attack of a Grignard reagent on a ketone. For this specific target molecule, the reaction between isopropylmagnesium bromide and 3-methyl-2-butanone is a suitable pathway.

Materials and Reagents

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Isopropyl bromide (2-bromopropane)

• 3-Methyl-2-butanone (isopropyl methyl ketone)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Iodine crystal (for initiation)

Synthesis Procedure

Step 1: Preparation of Isopropylmagnesium Bromide (Grignard Reagent)

• Apparatus Setup: Assemble a three-necked round-bottom flask equipped with a reflux condenser (with a drying tube), a pressure-equalizing dropping funnel, and a magnetic stirrer. All glassware must be rigorously flame-dried or oven-dried to exclude moisture.

• Initiation: Place magnesium turnings in the flask. Add a small crystal of iodine and a few milliliters of anhydrous diethyl ether.

• Reagent Addition: Dissolve isopropyl bromide in anhydrous diethyl ether and add it to the dropping funnel. Add a small portion of this solution to the magnesium. The reaction is initiated when the color of the iodine fades and bubbling is observed.

• Reaction: Once the reaction has started, add the remaining isopropyl bromide solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue stirring the mixture until the magnesium has been consumed. The resulting grey-black solution is the Grignard reagent.

Step 2: Reaction with 3-Methyl-2-butanone

• Ketone Addition: Dissolve 3-methyl-2-butanone in anhydrous diethyl ether and add it to the dropping funnel. Cool the Grignard reagent solution in an ice bath.

• Reaction: Add the ketone solution dropwise to the stirred Grignard reagent. Maintain a low temperature throughout the addition to control the exothermic reaction.

• Completion: After the addition is complete, allow the mixture to stir at room temperature for an additional 30-60 minutes to ensure the reaction goes to completion.

Step 3: Work-up and Purification

• Quenching: Slowly and carefully pour the reaction mixture over a mixture of ice and a saturated aqueous solution of ammonium chloride to hydrolyze the magnesium alkoxide salt.

• Extraction: Transfer the mixture to a separatory funnel. The organic layer containing the product will separate from the aqueous layer. Extract the aqueous layer two more times with diethyl ether.

• Washing: Combine all organic extracts and wash them sequentially with water and then with brine to remove any remaining inorganic salts.

• Drying: Dry the organic layer over anhydrous sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the diethyl ether using a rotary evaporator.

• Purification: The crude product can be purified by fractional distillation under reduced pressure to yield pure 2,3,4-trimethyl-3-pentanol.

Reactivity and Rearrangement

Tertiary alcohols like 2,3,4-trimethyl-3-pentanol undergo characteristic reactions, notably dehydration and substitution, which often proceed via a carbocation intermediate. The reaction with strong acids, such as hydrochloric acid, can lead to molecular rearrangements.

When 2,3,4-trimethyl-3-pentanol is treated with hydrochloric acid, the hydroxyl group is protonated and leaves as a water molecule, forming a tertiary carbocation. This carbocation can then be attacked by a chloride ion to form the expected product, 3-chloro-2,3,4-trimethylpentane. However, a hydride shift can occur, leading to a more stable carbocation and the formation of a rearranged product, 2-chloro-2,3,4-trimethylpentane. This results in a mixture of isomeric tertiary chlorides.

Reaction with Hydrochloric Acid

The workflow below illustrates the formation of both the expected and rearranged products from the reaction of 2,3,4-trimethyl-3-pentanol with HCl.

References

• 1. scribd.com [scribd.com]
• 2. 2,3,4-Trimethyl-3-pentanol | C8H18O | CID 520484 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Human Metabolome Database: Showing metabocard for 2,3,4-Trimethyl-3-pentanol (HMDB0036166) [hmdb.ca]
• 5. cymitquimica.com [cymitquimica.com]
• 6. datapdf.com [datapdf.com]
• 7. 3-Pentanol, 2,3,4-trimethyl- [webbook.nist.gov]

An In-depth Technical Guide to 2,3,4-Trimethyl-3-pentanol (CAS 3054-92-0)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties, spectroscopic data, and safety information for 2,3,4-Trimethyl-3-pentanol (CAS 3054-92-0). The information is compiled from various reputable sources to support research, development, and safety applications.

Chemical and Physical Properties

2,3,4-Trimethyl-3-pentanol is a tertiary alcohol.[1] Its structure consists of a five-carbon pentanol backbone with three methyl group substituents at positions 2, 3, and 4. The hydroxyl group is located on the third carbon atom, which is a tertiary carbon, rendering it a tertiary alcohol. This structure contributes to its characteristic physical and chemical properties. It is described as a colorless to light brown or yellow liquid with a fruity odor.[2][3][4][5]

Identification

Identifier	Value	Source(s)
CAS Number	3054-92-0	[4][6][7]
Molecular Formula	C8H18O
Molecular Weight	130.23 g/mol	[2]
IUPAC Name	2,3,4-trimethylpentan-3-ol	[8]
Synonyms	1,1-Diisopropylethanol, Diisopropylmethylcarbinol, 2,3,4-Trimethylpentan-3-ol	[6]
InChI	InChI=1S/C8H18O/c1-6(2)8(5,9)7(3)4/h6-7,9H,1-5H3
InChIKey	PLSMHHUFDLYURK-UHFFFAOYSA-N	[1]
SMILES	CC(C)C(C)(O)C(C)C	[1]

Physicochemical Properties

Property	Value	Conditions	Source(s)
Boiling Point	78 °C	@ 46 mmHg	[2][4]
156-157 °C	@ 760 mmHg	[3]
Density	0.846 - 0.850 g/cm³	[2]
0.849 - 0.852 g/cm³	@ 20 °C	[3]
0.850 g/cm³	@ 25 °C	[4]
Refractive Index	1.433 - 1.438	[2]
1.435 - 1.437	@ 20 °C	[3]
1.440	@ 20 °C	[4]
Flash Point	50 °C (122 °F)	TCC	[3][4]
Vapor Pressure	1.459 mmHg	@ 25 °C (estimated)	[3]
Solubility	Insoluble in water; Soluble in heptane and ethanol	[2]
1983 mg/L	@ 25 °C (estimated)	[3]
logP (o/w)	2.310 (estimated)	[3]
2.27	[4]

Experimental Protocols

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For boiling point determination at reduced pressure, a vacuum distillation apparatus is typically used.

Caption: Workflow for Boiling Point Determination.

Density and Refractive Index Measurement

Density is typically measured using a pycnometer or a digital density meter. The refractive index is measured using a refractometer.

Caption: Protocols for Density and Refractive Index.

Spectroscopic Data

Spectroscopic data is crucial for the structural elucidation and identification of chemical compounds.

Available Spectra

A variety of spectroscopic data is available for 2,3,4-Trimethyl-3-pentanol, including:

• NMR Spectroscopy: 1H NMR and 13C NMR spectra are available.[9]

• Infrared Spectroscopy (FTIR): Transmission IR spectra have been recorded.[9]

• Raman Spectroscopy: Raman spectra are also available.[9]

• Mass Spectrometry (MS): GC-MS data has been collected.[9]

The general workflow for sample analysis using these techniques is outlined below.

Caption: General Spectroscopic Analysis Workflow.

Safety and Handling

2,3,4-Trimethyl-3-pentanol is classified as a flammable liquid and vapor.[2] It is also considered harmful if swallowed and may cause skin and respiratory irritation.[2][10]

GHS Hazard Information

Hazard Class	Category	GHS Code	Description	Source(s)
Flammable liquids	3	H226	Flammable liquid and vapor	[2]
Acute toxicity, oral	4	H302	Harmful if swallowed	[2]
Skin irritation	2	H315	Causes skin irritation	[10]
Specific target organ toxicity - single exposure	3	H335	May cause respiratory irritation	[10]

Recommended Handling Precautions

When handling 2,3,4-Trimethyl-3-pentanol, it is important to take the following precautions:

• Keep away from heat, sparks, open flames, and hot surfaces.[10]

• Keep the container tightly closed and store in a well-ventilated place.[10]

• Use only non-sparking tools and explosion-proof electrical equipment.[10]

• Wear protective gloves, eye protection, and face protection.[10]

• Avoid breathing dust, fume, gas, mist, vapors, or spray.[10]

• Wash skin thoroughly after handling.[10]

• Do not eat, drink, or smoke when using this product.[10]

Applications and Reactivity

2,3,4-Trimethyl-3-pentanol is utilized in organic synthesis and can serve as an intermediate in the production of other chemical compounds. As a tertiary alcohol, it can undergo typical reactions such as dehydration and oxidation. It is also used as a flavoring agent in food and as a fragrance ingredient.[2] The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has evaluated it and expressed no safety concern at current levels of intake when used as a flavoring agent.[2][7]

Synthesis

While a specific, detailed synthesis protocol for 2,3,4-trimethyl-3-pentanol was not found in the initial search, tertiary alcohols are commonly synthesized via the reaction of a Grignard reagent with a ketone. A plausible synthetic route is the reaction of isopropylmagnesium bromide with 2-methyl-3-pentanone.

References

• 1. Human Metabolome Database: Showing metabocard for 2,3,4-Trimethyl-3-pentanol (HMDB0036166) [hmdb.ca]
• 2. 2,3,4-Trimethyl-3-pentanol | C8H18O | CID 520484 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2,3,4-trimethyl-3-pentanol, 3054-92-0 [thegoodscentscompany.com]
• 4. parchem.com [parchem.com]
• 5. 2,3,4-Trimethyl-3-pentanol - Hazardous Agents | Haz-Map [haz-map.com]
• 6. chemwhat.com [chemwhat.com]
• 7. femaflavor.org [femaflavor.org]
• 8. 3-Pentanol, 2,3,4-trimethyl- [webbook.nist.gov]
• 9. spectrabase.com [spectrabase.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]

Spectral Data Analysis of 2,3,4-Trimethyl-3-pentanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for 2,3,4-trimethyl-3-pentanol, a tertiary alcohol. The information is curated for researchers, scientists, and professionals in drug development who require detailed spectral information for compound identification, characterization, and quality control. This document presents quantitative spectral data in structured tables, details the experimental protocols for data acquisition, and visualizes the analytical workflow.

Spectral Data Summary

The following tables summarize the key spectral data for 2,3,4-trimethyl-3-pentanol, including Mass Spectrometry, ¹³C Nuclear Magnetic Resonance (NMR), ¹H Nuclear Magnetic Resonance (NMR), and Infrared (IR) Spectroscopy.

Mass Spectrometry (MS)

Method: Gas Chromatography-Mass Spectrometry (GC-MS) Ionization: Electron Ionization (EI)

Mass-to-Charge Ratio (m/z)	Relative Intensity	Putative Fragment
87	Base Peak	[M - C₃H₇]⁺ (Loss of isopropyl group)
43	High	[C₃H₇]⁺ (Isopropyl cation)
41	High	[C₃H₅]⁺ (Allyl cation)
130	Low / Not Observed	[M]⁺ (Molecular Ion)
Table 1: Prominent peaks in the mass spectrum of 2,3,4-trimethyl-3-pentanol.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent: CDCl₃ Reference: Tetramethylsilane (TMS) at 0.00 ppm

Chemical Shift (δ) (ppm)	Carbon Atom Assignment
~78	C3 (quaternary, alcohol-bearing)
~37	C2, C4 (methine)
~20	C3-CH₃ (methyl)
~18	C2-CH₃, C4-CH₃ (methyl)
Table 2: Predicted ¹³C NMR chemical shifts for 2,3,4-trimethyl-3-pentanol.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent: CDCl₃ Reference: Tetramethylsilane (TMS) at 0.00 ppm

Chemical Shift (δ) (ppm)	Multiplicity	Integration	Proton Assignment
~1.8	Septet	2H	C2-H, C4-H
~1.2	Singlet	1H	O-H
~1.0	Singlet	3H	C3-CH₃
~0.9	Doublet	12H	C2-CH₃, C4-CH₃
Table 3: Predicted ¹H NMR spectral data for 2,3,4-trimethyl-3-pentanol.

Infrared (IR) Spectroscopy

Technique: Attenuated Total Reflectance (ATR) or as a neat liquid film.

Wavenumber (cm⁻¹)	Intensity	Functional Group Vibration
~3400	Strong, Broad	O-H stretch (alcohol)
2960-2870	Strong	C-H stretch (alkane)
~1380	Medium	C-H bend (gem-dimethyl)
~1150	Strong	C-O stretch (tertiary alcohol)
Table 4: Characteristic infrared absorption bands for 2,3,4-trimethyl-3-pentanol.

Experimental Protocols

The following are generalized experimental protocols for the acquisition of the spectral data presented above. These protocols are based on standard laboratory practices for the analysis of small organic molecules like 2,3,4-trimethyl-3-pentanol.

Mass Spectrometry (GC-MS)

• Sample Preparation: A dilute solution of 2,3,4-trimethyl-3-pentanol is prepared in a volatile organic solvent such as dichloromethane or methanol.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is used.

• Gas Chromatography Method:

  • Injection Volume: 1 µL.

  • Injector Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp to 250 °C at a rate of 10 °C/min.

  • Column: A non-polar capillary column (e.g., DB-5ms).

• Mass Spectrometry Method:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 5-10 mg of 2,3,4-trimethyl-3-pentanol is dissolved in ~0.7 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard. The solution is transferred to an NMR tube.

• Instrumentation: A 300 MHz or higher field NMR spectrometer (e.g., Bruker Avance III HD 300).

• ¹H NMR Acquisition:

  • Pulse Program: Standard single-pulse experiment (zg30).

  • Number of Scans: 16.

  • Relaxation Delay: 1.0 s.

  • Acquisition Time: ~4 s.

  • Spectral Width: -2 to 12 ppm.

• ¹³C NMR Acquisition:

  • Pulse Program: Proton-decoupled ¹³C experiment (zgpg30).

  • Number of Scans: 1024.

  • Relaxation Delay: 2.0 s.

  • Spectral Width: -10 to 220 ppm.

• Data Processing: The resulting Free Induction Decay (FID) is Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to the TMS signal at 0.00 ppm.

Infrared (IR) Spectroscopy

• Sample Preparation:

  • Neat Liquid: A single drop of 2,3,4-trimethyl-3-pentanol is placed between two potassium bromide (KBr) or sodium chloride (NaCl) plates.

  • ATR: A drop of the sample is placed directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition:

  • A background spectrum of the empty sample holder (or clean ATR crystal) is collected.

  • The sample spectrum is then collected.

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16.

• Data Processing: The sample spectrum is ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the spectral analysis of 2,3,4-trimethyl-3-pentanol.

Caption: Workflow for the spectral analysis of 2,3,4-trimethyl-3-pentanol.

2,3,4-Trimethyl-3-pentanol molecular weight and formula

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of 2,3,4-trimethyl-3-pentanol, focusing on its fundamental chemical properties. The information is presented to be accessible and useful for professionals in scientific research and development.

Core Molecular Information

2,3,4-Trimethyl-3-pentanol is a tertiary alcohol.[1] Its structure consists of a five-carbon pentanol backbone with three methyl group substitutions at the second, third, and fourth carbon atoms.[1] The hydroxyl group (-OH) is located on the third carbon, the same carbon that has a methyl substituent.

The key identifiers and molecular properties of this compound are summarized in the table below.

Identifier	Value
Molecular Formula	C₈H₁₈O[1][2]
Molecular Weight	130.23 g/mol [3][][5]
IUPAC Name	2,3,4-trimethylpentan-3-ol[3][]
CAS Registry Number	3054-92-0[2][3]
Synonyms	1,1-Diisopropylethanol, Diisopropylmethylcarbinol[1][2][][5]

Physicochemical Data

While extensive biological data is not widely published, the physical properties of 2,3,4-trimethyl-3-pentanol are well-documented. These properties are crucial for its handling, application in synthesis, and for predicting its behavior in various experimental conditions.

Property	Value
Appearance	Colorless to light brown or yellow liquid[3][6]
Odor	Fruity aroma[3][6]
Boiling Point	78 °C @ 46 mmHg[3][5][6]
Density	~0.85 g/cm³[][5]
Refractive Index	~1.433 - 1.438 @ 20 °C[3][5]
Solubility	Insoluble in water; Soluble in organic solvents like heptane and ethanol[3]

Visualizations

To further elucidate the nature of this compound and its analysis, the following diagrams are provided.

References

• 1. cymitquimica.com [cymitquimica.com]
• 2. 3-Pentanol, 2,3,4-trimethyl- [webbook.nist.gov]
• 3. 2,3,4-Trimethyl-3-pentanol | C8H18O | CID 520484 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemwhat.com [chemwhat.com]
• 6. parchem.com [parchem.com]

Technical Guide: Boiling Point of 2,3,4-Trimethyl-3-pentanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling point of 2,3,4-trimethyl-3-pentanol, a tertiary alcohol of interest in various chemical and pharmaceutical applications. The document outlines its physicochemical properties, detailed experimental protocols for boiling point determination, and the underlying principles governing its volatility.

Physicochemical Data of 2,3,4-Trimethyl-3-pentanol

The following table summarizes the key quantitative data for 2,3,4-trimethyl-3-pentanol.

Property	Value	Notes
Boiling Point	156.5 °C (429.65 K)[1]	At standard atmospheric pressure (760 mmHg).
78 °C[2][3]	At reduced pressure of 46.00 mmHg.
Molecular Formula	C₈H₁₈O[3]
Molecular Weight	130.23 g/mol [3]
Structure	Tertiary Alcohol	The hydroxyl group is attached to a tertiary carbon.
Vapor Pressure	1.46 mmHg	At 25.00 °C.[2]

Experimental Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. For a highly pure compound, the boiling point is a characteristic physical constant. Several methods can be employed for its determination.

Micro-Scale Method: Thiele Tube

This method is suitable for small sample volumes.

Principle: A sample is heated in a small tube along with an inverted capillary tube. As the liquid heats, the air trapped in the capillary tube expands and escapes. Upon cooling, the liquid is drawn into the capillary tube when the external pressure equals the vapor pressure of the liquid.

Apparatus:

• Thiele Tube

• High-boiling point mineral oil

• Thermometer

• Small test tube (Durham tube)

• Capillary tube (sealed at one end)

• Bunsen burner or heating mantle

Procedure:

• A few milliliters of 2,3,4-trimethyl-3-pentanol are placed in the small test tube.

• The capillary tube is placed inside the test tube with the open end downwards.

• The test tube is attached to the thermometer, ensuring the sample is level with the thermometer bulb.

• The assembly is placed in the Thiele tube containing mineral oil.

• The side arm of the Thiele tube is gently heated, allowing for even heat distribution through convection currents in the oil.

• Heating is continued until a steady stream of bubbles emerges from the capillary tube.

• The heat source is removed, and the apparatus is allowed to cool slowly.

• The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.[4]

Macro-Scale Method: Simple Distillation

For larger volumes, a simple distillation provides both purification and boiling point determination.[5]

Apparatus:

• Distilling flask

• Condenser

• Receiving flask

• Thermometer and adapter

• Heating mantle

• Boiling chips

Procedure:

• The distilling flask is charged with 2,3,4-trimethyl-3-pentanol and a few boiling chips to ensure smooth boiling.

• The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just below the side arm leading to the condenser to accurately measure the temperature of the vapor.

• The liquid is heated to a gentle boil.

• As the vapor condenses and collects in the receiving flask, the temperature reading on the thermometer is monitored.

• The temperature at which the liquid is steadily distilling is recorded as the boiling point. A constant temperature reading during distillation is indicative of a pure compound.

Factors Influencing Boiling Point

The boiling point of 2,3,4-trimethyl-3-pentanol is influenced by its molecular structure and the resulting intermolecular forces.

Caption: Relationship between molecular structure and boiling point.

The tertiary nature of the alcohol and the significant branching of the alkyl groups in 2,3,4-trimethyl-3-pentanol lead to steric hindrance, which can slightly weaken the effect of hydrogen bonding compared to less hindered alcohols. Additionally, the compact, branched structure reduces the surface area available for van der Waals interactions. These structural features collectively determine the energy required to overcome intermolecular forces, resulting in its characteristic boiling point.

References

• 1. 3-Pentanol, 2,3,4-trimethyl- [webbook.nist.gov]
• 2. parchem.com [parchem.com]
• 3. 2,3,4-Trimethyl-3-pentanol | C8H18O | CID 520484 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. phillysim.org [phillysim.org]

Solubility of 2,3,4-Trimethyl-3-pentanol in organic solvents

An In-depth Technical Guide to the Solubility of 2,3,4-Trimethyl-3-pentanol in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2,3,4-trimethyl-3-pentanol, a highly branched tertiary alcohol. Due to a notable absence of quantitative solubility data in publicly available literature, this document focuses on the theoretical principles governing its solubility and presents a detailed, standardized experimental protocol for its precise determination. This guide is intended to serve as a valuable resource for researchers in fields such as organic synthesis, formulation science, and drug development who may utilize this compound as a solvent, reagent, or intermediate.

Introduction to 2,3,4-Trimethyl-3-pentanol

2,3,4-Trimethyl-3-pentanol (CAS No: 3054-92-0) is a C8 tertiary alcohol characterized by a compact, sterically hindered structure.[1][2] Its molecular structure, featuring a hydroxyl group on a carbon atom bonded to three other carbons, imparts specific chemical and physical properties that influence its behavior as a solvent and its miscibility with other organic compounds.[2] Understanding its solubility is critical for its application in reaction chemistry, as a non-polar solvent with some hydrogen bonding capability, and in the formulation of products where it may act as a solubilizing agent or stabilizer.

Physicochemical Properties:

• Molecular Formula: C₈H₁₈O[1]

• Molecular Weight: 130.23 g/mol [1]

• Appearance: Clear to light brown or yellow liquid with a fruity aroma.[1]

• Boiling Point: 78 °C at 46 mmHg.[1]

• Density: Approximately 0.846 - 0.850 g/cm³.[1]

Solubility Profile of 2,3,4-Trimethyl-3-pentanol

The solubility of a compound is dictated by the principle of "like dissolves like," which relates to the polarity and intermolecular forces of the solute and solvent.[3] As a tertiary alcohol, 2,3,4-trimethyl-3-pentanol possesses a polar hydroxyl (-OH) group capable of hydrogen bonding, and a significant non-polar, bulky alkyl structure. This dual nature governs its solubility characteristics. The large, branched hydrocarbon portion reduces its affinity for highly polar solvents like water, while the hydroxyl group allows for interaction with other polar molecules.

Qualitative Solubility Data

While specific quantitative solubility data (e.g., g/100 mL or mole fraction) for 2,3,4-trimethyl-3-pentanol in a wide range of organic solvents is not extensively reported in scientific literature, a qualitative assessment can be made based on its structure and available information. It is reported to be soluble in heptane and ethanol, and insoluble in water.[1] The following table provides an expected qualitative solubility profile in common organic solvents.

Solvent Classification	Example Solvents	Expected Solubility of 2,3,4-Trimethyl-3-pentanol	Rationale
Non-polar	Hexane, Heptane, Toluene, Carbon Tetrachloride	Miscible	The large non-polar alkyl groups of 2,3,4-trimethyl-3-pentanol have strong van der Waals interactions with non-polar solvents.
Polar Aprotic	Acetone, Ethyl Acetate, Tetrahydrofuran (THF), Dichloromethane	Miscible	These solvents can engage in dipole-dipole interactions and can accept hydrogen bonds from the alcohol's hydroxyl group.
Polar Protic	Methanol, Ethanol, Isopropanol	Miscible	Shorter-chain alcohols are fully miscible due to the ability of both solute and solvent to act as hydrogen bond donors and acceptors.
Highly Polar	Water	Insoluble/Slightly Soluble	The large, hydrophobic C8 hydrocarbon chain dominates over the single polar hydroxyl group, leading to very limited miscibility with water.[1][2]

Experimental Protocol for Quantitative Solubility Determination

To address the gap in quantitative data, a standardized experimental protocol is essential. The following methodology outlines a reliable approach for determining the solubility of 2,3,4-trimethyl-3-pentanol in various organic solvents. This protocol is based on established analytical methods, including the isothermal equilibrium method, and incorporates guidelines for ensuring data accuracy and reproducibility.[1][2]

Principle

The solubility is determined by preparing a saturated solution of 2,3,4-trimethyl-3-pentanol in the chosen solvent at a constant temperature. After allowing the system to reach equilibrium, the concentration of the solute in the liquid phase is quantified using an appropriate analytical technique.

Apparatus and Reagents

• Apparatus:

  • Thermostatic shaker bath or magnetic stirrer with a temperature controller (accuracy ±0.1 °C).

  • Analytical balance (accuracy ±0.1 mg).

  • Glass vials or flasks with airtight seals (e.g., screw caps with PTFE septa).

  • Calibrated volumetric flasks and pipettes.

  • Syringes and syringe filters (0.22 µm or 0.45 µm, solvent-compatible).

  • Analytical instrument for quantification (e.g., Gas Chromatograph with Flame Ionization Detector (GC-FID), Refractometer, or UV-Vis Spectrophotometer if a suitable chromophore is present or can be derivatized).

• Reagents:

  • 2,3,4-Trimethyl-3-pentanol (purity >97%, characterized by GC-MS and/or NMR).

  • High-purity organic solvents (HPLC grade or equivalent).

  • Internal standards for chromatography, if required.

Experimental Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of 2,3,4-trimethyl-3-pentanol (the solute) to a known volume or mass of the selected organic solvent in a sealed glass vial. The presence of a distinct separate phase of the solute should be visible to ensure saturation.

  • Place the sealed vial in a thermostatic shaker bath set to the desired temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period to ensure equilibrium is reached. A minimum of 24 hours is recommended, but the ideal equilibration time should be determined by taking measurements at various time points (e.g., 24, 48, and 72 hours) until the measured concentration remains constant.

• Sample Collection and Preparation:

  • Once equilibrium is achieved, cease agitation and allow the vial to stand undisturbed in the thermostatic bath for at least 4 hours to allow for complete phase separation.

  • Carefully withdraw an aliquot of the clear, saturated supernatant using a pre-warmed (to the experimental temperature) syringe.

  • Immediately filter the aliquot through a syringe filter (also pre-warmed) into a pre-weighed, sealed volumetric flask to remove any undissolved microdroplets.

  • Accurately determine the mass of the collected filtrate.

• Quantification of Solute:

  • Dilute the filtrate with a known volume of the pure solvent to bring the concentration within the linear range of the chosen analytical instrument.

  • Analyze the diluted sample using a pre-calibrated analytical method. Gas Chromatography (GC-FID) is often suitable for volatile organic compounds. Refractive index measurement is another viable method for binary mixtures.[3][4][5]

Data Analysis and Reporting

• Calibration: Prepare a series of standard solutions of 2,3,4-trimethyl-3-pentanol in the solvent of interest at known concentrations. Generate a calibration curve by plotting the instrument response against concentration.

• Calculation of Solubility: Using the calibration curve, determine the concentration of 2,3,4-trimethyl-3-pentanol in the diluted sample. Back-calculate the concentration in the original saturated solution, accounting for all dilutions.

• Expression of Results: Express solubility in standard units such as grams of solute per 100 g of solvent ( g/100g ), grams of solute per 100 mL of solvent (g/100mL), mole fraction (χ), or molality (mol/kg).

• Validation: The experimental method should be validated by measuring the solubility of a well-characterized system with reliable literature data.[2]

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of 2,3,4-trimethyl-3-pentanol.

Caption: Workflow for quantitative solubility determination.

Conclusion

While 2,3,4-trimethyl-3-pentanol is qualitatively understood to be soluble in a range of common organic solvents, this technical guide highlights the current lack of specific, quantitative data in the scientific literature. The provided standardized experimental protocol offers a robust framework for researchers to generate this valuable data. Accurate solubility information is crucial for optimizing reaction conditions, designing effective purification processes, and developing stable formulations, thereby enabling the full potential of this sterically hindered tertiary alcohol in various scientific and industrial applications.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Guidelines for Reporting Solubility Data [trc.nist.gov]
• 3. kaycantest.com [kaycantest.com]
• 4. scribd.com [scribd.com]
• 5. standards.iteh.ai [standards.iteh.ai]

2,3,4-Trimethyl-3-pentanol: A Comprehensive Technical Analysis of its Classification as a Tertiary Alcohol

This guide provides an in-depth technical examination of 2,3,4-trimethyl-3-pentanol, confirming its classification as a tertiary alcohol. It is intended for researchers, scientists, and professionals in drug development who require a thorough understanding of this compound's chemical properties and reactivity. This document summarizes key quantitative data, details relevant experimental protocols, and provides visual representations of its chemical classification and reaction pathways.

Classification of 2,3,4-Trimethyl-3-pentanol

An alcohol's classification as primary, secondary, or tertiary depends on the substitution of the carbon atom to which the hydroxyl (-OH) group is attached. A tertiary alcohol is characterized by a hydroxyl group bonded to a carbon atom that is, in turn, bonded to three other carbon atoms.[1][2][3][4]

The chemical structure of 2,3,4-trimethyl-3-pentanol features a central carbon atom at the third position of the pentane chain. This carbon is bonded to the hydroxyl group and also to three other carbon atoms: the second and fourth carbons of the pentane chain, and the carbon of a methyl group at the third position.[5] This structural arrangement unequivocally classifies 2,3,4-trimethyl-3-pentanol as a tertiary alcohol.[5][6][7]

Figure 1: Classification of 2,3,4-Trimethyl-3-pentanol.

Physicochemical Properties

A summary of the key physicochemical properties of 2,3,4-trimethyl-3-pentanol is presented in the table below. This data is crucial for its application in organic synthesis and as a flavoring agent.[2][8]

Property	Value	Reference
Molecular Formula	C₈H₁₈O	[8][9]
Molecular Weight	130.23 g/mol	[8][9]
IUPAC Name	2,3,4-trimethylpentan-3-ol	[8]
CAS Number	3054-92-0	[8]
Boiling Point	78 °C at 46 mmHg	[6]
logP (o/w)	2.27 - 2.5	[8]
Appearance	Colorless to pale yellow liquid	[10]
Odor	Fruity, characteristic	[7]

Experimental Protocols

Synthesis of Tertiary Alcohols via Grignard Reaction (Representative Protocol)

A common method for the synthesis of tertiary alcohols is the Grignard reaction, which involves the reaction of a ketone with a Grignard reagent. For the synthesis of 2,3,4-trimethyl-3-pentanol, diisopropyl ketone (2,4-dimethyl-3-pentanone) would be reacted with methylmagnesium bromide.

Materials:

• Diisopropyl ketone

• Methylmagnesium bromide in diethyl ether

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Round-bottom flask, dropping funnel, condenser, magnetic stirrer

Procedure:

• A solution of diisopropyl ketone in anhydrous diethyl ether is prepared in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• The flask is cooled in an ice bath.

• A solution of methylmagnesium bromide in diethyl ether is added dropwise from a dropping funnel with continuous stirring.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional hour.

• The reaction is quenched by the slow, careful addition of a saturated aqueous ammonium chloride solution.

• The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude 2,3,4-trimethyl-3-pentanol.

• Purification can be achieved by distillation.

Acid-Catalyzed Dehydration

Tertiary alcohols undergo dehydration to form alkenes, typically following an E1 elimination mechanism.[4][5] This reaction is facilitated by the stability of the resulting tertiary carbocation intermediate.[4] Treatment of 2,3,4-trimethyl-3-pentanol with a strong acid like sulfuric or phosphoric acid and heat will yield a mixture of alkenes.

Materials:

• 2,3,4-trimethyl-3-pentanol

• Concentrated sulfuric acid or 85% phosphoric acid

• Distillation apparatus

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

Procedure:

• 2,3,4-trimethyl-3-pentanol and a catalytic amount of concentrated sulfuric acid or 85% phosphoric acid are placed in a round-bottom flask.

• The mixture is heated, and the alkene products are distilled as they are formed.

• The distillate is collected and washed with a saturated sodium bicarbonate solution to neutralize any remaining acid.

• The organic layer is separated, dried over anhydrous sodium sulfate, and redistilled to obtain the purified alkene products.

Figure 2: General workflow for alcohol dehydration.

Resistance to Oxidation

A key chemical property of tertiary alcohols is their resistance to oxidation under standard conditions.[9] This is because the carbon atom bearing the hydroxyl group does not have a hydrogen atom that can be readily removed, which is a necessary step in the oxidation to a ketone.[9] While primary and secondary alcohols are readily oxidized by reagents like chromic acid or potassium permanganate, tertiary alcohols are inert to these reagents under mild conditions.[9]

Forcing conditions, such as high temperatures and strong oxidizing agents, can lead to the cleavage of carbon-carbon bonds. However, for the purpose of functional group transformation in organic synthesis, tertiary alcohols are considered non-oxidizable.

General Protocol for Oxidation of Alcohols with H₂O₂: While tertiary alcohols are resistant, this protocol is provided for context and comparison with primary and secondary alcohols.

Materials:

• Alcohol (for comparison, a primary or secondary alcohol)

• 30% Hydrogen peroxide (H₂O₂)

• Sodium tungstate dihydrate (Na₂WO₄·2H₂O)

• Phase-transfer catalyst (e.g., methyltrioctylammonium hydrogensulfate)

• Round-bottom flask, condenser, magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve sodium tungstate dihydrate and the phase-transfer catalyst in the alcohol.

• Add 30% hydrogen peroxide to the mixture.

• Heat the reaction mixture at 90°C with vigorous stirring for several hours.

• Monitor the reaction progress using techniques like thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, the reaction mixture is cooled, and the product is extracted with an organic solvent.

• The organic layer is dried and the solvent evaporated to yield the corresponding aldehyde or ketone.

When 2,3,4-trimethyl-3-pentanol is subjected to this procedure, no significant oxidation is expected to occur, highlighting its stability as a tertiary alcohol.

Biological Relevance

Currently, there is no evidence to suggest that 2,3,4-trimethyl-3-pentanol is involved in any specific biological signaling pathways. Its primary use in a biological context is as a flavoring agent in food and beverages.[2][7] It has been detected in some fruits and alcoholic beverages.[7]

Conclusion

Based on its molecular structure, 2,3,4-trimethyl-3-pentanol is definitively classified as a tertiary alcohol. This classification dictates its chemical reactivity, notably its propensity to undergo E1 dehydration and its resistance to oxidation. The provided physicochemical data and experimental protocols offer a foundational understanding for professionals working with this compound in research and development.

References

• 1. An Efficient Oxidation of Alcohols by Aqueous H2O2 with 1,3-Dibromo-5,5-Dimethylhydantoin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2,3,4-Trimethyl-3-pentanol | C8H18O | CID 520484 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. crab.rutgers.edu [crab.rutgers.edu]
• 6. Video: Identifying Alcohols - Concept [jove.com]
• 7. Human Metabolome Database: Showing metabocard for 2,3,4-Trimethyl-3-pentanol (HMDB0036166) [hmdb.ca]
• 8. csueastbay.edu [csueastbay.edu]
• 9. chemguide.co.uk [chemguide.co.uk]
• 10. ulprospector.com [ulprospector.com]

An In-depth Technical Guide on the Safety of 2,3,4-Trimethyl-3-pentanol

This technical guide provides a comprehensive overview of the safety information for 2,3,4-Trimethyl-3-pentanol (CAS No. 3054-92-0), intended for researchers, scientists, and professionals in drug development. The information is compiled from various safety data sheets and chemical databases.

Chemical Identification and Physical Properties

2,3,4-Trimethyl-3-pentanol is a tertiary alcohol. It is described as a colorless to light brown or yellow liquid with a fruity aroma.[1][2]

Table 1: Physical and Chemical Properties of 2,3,4-Trimethyl-3-pentanol

Property	Value	Source(s)
Molecular Formula	C₈H₁₈O	[1][3]
Molecular Weight	130.23 g/mol	[1][3]
Appearance	Colorless to light brown/yellow clear liquid	[1][2][4]
Odor	Fruity	[1][4]
Boiling Point	78 °C @ 46 mmHg; 126°C	[1][3]
Flash Point	24 °C; 50°C; 122.00 °F TCC	[3][4]
Density	0.83 - 0.85 g/cm³	[3]
Refractive Index	1.423 - 1.440 @ 20.00 °C	[1][3][4]
Vapor Pressure	1.46 mmHg @ 25 °C	[4]
Solubility	Insoluble in water; Soluble in heptane and ethanol.	[1]
logP (o/w)	2.04940 - 2.27	[3][4]

Hazard Identification and Classification

2,3,4-Trimethyl-3-pentanol is classified as a flammable liquid and is harmful if swallowed.[1]

Table 2: GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Flammable Liquids	3	H226: Flammable liquid and vapor
Acute Toxicity (Oral)	4	H302: Harmful if swallowed

Source:[1]

Signal Word: Warning

Hazard Pictograms:

• Flame (for flammability)

• Exclamation mark (for acute toxicity)

Toxicological Information

The toxicological properties of 2,3,4-Trimethyl-3-pentanol have not been fully investigated.[5] However, available data indicates acute oral toxicity. It may also act as a neurotoxin, causing acute solvent syndrome.[1][2] It is considered an irritant.[2]

Table 3: Acute Toxicity Data

Route	Species	Value
Subcutaneous	Mouse (mus)	LD50: 1100 mg/kg

Source:

Potential Health Effects:

• Inhalation: May cause respiratory tract irritation. Vapors may lead to dizziness or suffocation.[5]

• Skin Contact: May cause skin irritation.[5]

• Eye Contact: May cause eye irritation.[5]

• Ingestion: Harmful if swallowed.[1] May cause irritation of the digestive tract.[5]

Experimental Protocols

• Acute Oral Toxicity (LD50): A typical protocol would follow OECD Test Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure), 423 (Acute Oral Toxicity - Acute Toxic Class Method), or 425 (Acute Oral Toxicity: Up-and-Down Procedure). These methods involve administering the substance to fasted animals (usually rats) and observing them for signs of toxicity and mortality over a set period (e.g., 14 days).

• Flash Point: The flash point is likely determined using a standardized method such as the Tag Closed Cup (TCC) tester (ASTM D56) or the Pensky-Martens Closed Cup tester (ASTM D93).

• Skin and Eye Irritation: Protocols for assessing skin and eye irritation generally follow OECD Test Guidelines 404 (Acute Dermal Irritation/Corrosion) and 405 (Acute Eye Irritation/Corrosion), respectively. These involve applying the substance to the skin or into the eye of a test animal (historically rabbits) and observing for signs of irritation over a specified time. In vitro methods are increasingly used as alternatives.

Safe Handling and Storage Workflow

The following diagram illustrates a logical workflow for the safe handling and storage of 2,3,4-Trimethyl-3-pentanol in a research environment.

Caption: Workflow for Safe Handling of 2,3,4-Trimethyl-3-pentanol.

First Aid Measures

In case of exposure, the following first aid measures are recommended:

• Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention if symptoms persist.[5]

• Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation occurs.[5][6]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[5][6]

• Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth and give 2-4 cupfuls of water or milk. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[5]

Fire-Fighting Measures

• Extinguishing Media: Use alcohol-resistant foam, dry chemical, carbon dioxide, or water spray. Do not use a solid stream of water as it may scatter and spread the fire.[5]

• Specific Hazards: The substance is a flammable liquid and vapor. Vapors are heavier than air and may travel to a source of ignition and flash back.[5] Containers may build up pressure if exposed to heat.[5]

• Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective gear.[5]

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, and national regulations. Waste should be handled as hazardous.[6][7] Do not allow the chemical to enter drains or watercourses.

References

• 1. 2,3,4-Trimethyl-3-pentanol | C8H18O | CID 520484 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,3,4-Trimethyl-3-pentanol - Hazardous Agents | Haz-Map [haz-map.com]
• 3. 2,3,4-trimethyl-3-pentanol | CAS#:3054-92-0 | Chemsrc [chemsrc.com]
• 4. parchem.com [parchem.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 7. assets.thermofisher.com [assets.thermofisher.com]

An In-depth Technical Guide to 2,3,4-Trimethyl-3-pentanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the tertiary alcohol 2,3,4-trimethyl-3-pentanol, with a focus on its commercial availability, physicochemical properties, and potential applications relevant to research and development.

Introduction

2,3,4-Trimethyl-3-pentanol (CAS No. 3054-92-0) is an organic compound classified as a tertiary alcohol.[1][2] Its structure features a five-carbon chain with three methyl groups at the second, third, and fourth positions.[1] The hydroxyl (-OH) group is attached to a carbon atom that is bonded to three other carbon atoms, defining it as a tertiary alcohol.[1] This compound is typically a colorless to light brown or yellow liquid with a fruity aroma.[1][3] It sees use as a flavoring agent, in fragrances, and as an intermediate in organic synthesis.[1][3][4]

Physicochemical Properties

The key physicochemical properties of 2,3,4-trimethyl-3-pentanol are summarized in the table below. This data is essential for its handling, storage, and application in experimental settings.

Property	Value	Source(s)
CAS Number	3054-92-0	[3]
Molecular Formula	C₈H₁₈O	[3]
Molecular Weight	130.23 g/mol	[3]
Appearance	Colorless to light yellow/brown clear liquid	[3][5]
Odor	Fruity	[3][5]
Boiling Point	78.0 °C @ 46.0 mm Hg; 156.0-157.0 °C @ 760.0 mm Hg	[3][5]
Density	0.846 - 0.850 g/cm³	[3]
Refractive Index	1.433 - 1.438 @ 20.0 °C	[3][5]
Solubility	Soluble in organic solvents like heptane and ethanol; limited solubility in water.[1][3]	[1][3]
Flash Point	50.0 °C (122.0 °F) TCC	[5]
logP (o/w)	2.310 (estimated)	[5]

Commercial Availability

2,3,4-Trimethyl-3-pentanol is available from several chemical suppliers, primarily for research and industrial purposes. It is not intended for direct medical or consumer use.[6] The table below lists some of the commercial suppliers and the typical purities and quantities offered.

Supplier	Purity	Available Quantities
TCI America	>97.0%(GC), 98.0+%	5 g, 25 g
Parchem	Specialty Chemical	Inquire for details
BOC Sciences	Research Grade	Inquire for details
Biosynth	Research Grade	Inquire for details
Santa Cruz Biotechnology	Research Grade	Inquire for details
Aladdin Scientific	min 98%	1 g
Lab Pro Inc.	min 98.0% (GC)	25 g
Penta International	Flavoring Agent	Inquire for details

Applications in Research and Development

While specific applications in drug development are not extensively documented in publicly available literature, its properties suggest several potential uses:

• Organic Synthesis Intermediate: As a tertiary alcohol, it can be a precursor for synthesizing other molecules.[1] Reactions typical for tertiary alcohols, such as dehydration to form alkenes or substitution reactions, can be employed to build more complex molecular scaffolds.

• Solvent: Its solubility in organic solvents and limited water solubility make it a candidate for use in specific reaction media.[1][3]

• Flavor and Fragrance Research: It is recognized as a flavoring agent and fragrance ingredient.[3][4] The Joint FAO/WHO Expert Committee on Food Additives (JECFA) evaluated it and found no safety concern at current intake levels when used as a flavoring agent.[3][7]

Experimental Protocols

General Protocol for Tertiary Alcohol Synthesis via Grignard Reaction:

This protocol describes a general method for synthesizing a tertiary alcohol from a ketone and a Grignard reagent.[8] This is a representative synthetic route for compounds in the same class as 2,3,4-trimethyl-3-pentanol.

• Grignard Reagent Preparation:

  • In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and mechanical stirrer, place magnesium turnings.

  • Slowly add an alkyl or aryl halide (e.g., methylmagnesium bromide) dissolved in an anhydrous ether (e.g., diethyl ether or THF) to the magnesium turnings. The reaction is exothermic and should be controlled.

  • The reaction mixture is typically stirred until the magnesium is consumed, resulting in the formation of the Grignard reagent.

• Reaction with Ketone:

  • Dissolve a suitable ketone (e.g., for 2,3,4-trimethyl-3-pentanol, this would be diisopropyl ketone) in anhydrous ether in a separate flask.

  • Cool the ketone solution in an ice bath.

  • Slowly add the prepared Grignard reagent to the ketone solution via the dropping funnel with continuous stirring.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for a specified period to ensure the reaction goes to completion.

• Work-up and Purification:

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride or dilute acid (e.g., H₃O⁺).[8] This step protonates the intermediate alkoxide to form the tertiary alcohol.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer with brine, dry it over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), and filter.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The crude product can then be purified by distillation or chromatography to yield the pure tertiary alcohol.

Visualizations

The following diagrams illustrate key conceptual workflows related to the procurement and synthesis of specialty chemicals like 2,3,4-trimethyl-3-pentanol.

Caption: A general workflow for procuring and utilizing a specialty chemical.

References

• 1. cymitquimica.com [cymitquimica.com]
• 2. Human Metabolome Database: Showing metabocard for 2,3,4-Trimethyl-3-pentanol (HMDB0036166) [hmdb.ca]
• 3. 2,3,4-Trimethyl-3-pentanol | C8H18O | CID 520484 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. parchem.com [parchem.com]
• 5. 2,3,4-trimethyl-3-pentanol, 3054-92-0 [thegoodscentscompany.com]
• 6. calpaclab.com [calpaclab.com]
• 7. femaflavor.org [femaflavor.org]
• 8. Khan Academy [khanacademy.org]

Initial Characterization of 2,3,4-Trimethyl-3-pentanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive initial characterization of the tertiary alcohol, 2,3,4-trimethyl-3-pentanol (CAS No. 3054-92-0). The document consolidates available physicochemical data, spectroscopic information, a plausible synthetic pathway, and known toxicological and biological activities. All quantitative data are presented in structured tables for ease of reference. Detailed, generalized experimental protocols for key characterization techniques are also provided. Visual diagrams generated using Graphviz are included to illustrate the synthetic route and a common reaction pathway. This guide is intended to serve as a foundational resource for professionals in research and drug development.

Physicochemical Properties

2,3,4-Trimethyl-3-pentanol is a colorless to light brown or yellow liquid distinguished by a characteristic fruity aroma.[1][2] It is soluble in organic solvents such as heptane and ethanol, but possesses limited solubility in water.[1]

Table 1: Physicochemical Properties of 2,3,4-Trimethyl-3-pentanol

Property	Value	Reference(s)
Molecular Formula	C₈H₁₈O	[1][3]
Molecular Weight	130.23 g/mol	[1][3]
CAS Number	3054-92-0	[1][3]
Appearance	Colorless to light brown/yellow liquid	[1][2]
Odor	Fruity	[1]
Boiling Point	78 °C @ 46 mmHg; 156-157 °C @ 760 mmHg	[1]
Melting Point	Not available (liquid at room temperature)	[4]
Density	Approximately 0.85 g/cm³	[1]
Refractive Index	Approximately 1.433-1.438 @ 20 °C	[1]
Solubility	Soluble in organic solvents, insoluble in water	[1]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and confirmation of 2,3,4-trimethyl-3-pentanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum provides information on the chemical environment of the hydrogen atoms in the molecule.

• ¹³C NMR: The carbon-13 NMR spectrum reveals the number of chemically non-equivalent carbon atoms.

Specific peak assignments and coupling constants would be determined from the actual spectra, which are available in public databases such as SpectraBase and ChemicalBook.

Infrared (IR) Spectroscopy

The IR spectrum of 2,3,4-trimethyl-3-pentanol is expected to show characteristic absorption bands for a tertiary alcohol. A broad peak in the region of 3200-3600 cm⁻¹ corresponds to the O-H stretching vibration. C-H stretching vibrations are expected in the 2850-3000 cm⁻¹ region, and a C-O stretching vibration should be visible around 1150-1250 cm⁻¹.

Synthesis and Reactivity

Synthesis via Grignard Reaction

A common and effective method for the synthesis of tertiary alcohols like 2,3,4-trimethyl-3-pentanol is the Grignard reaction. This involves the reaction of a ketone with a Grignard reagent. Two plausible routes are outlined below:

• Route A: Reaction of 3-methyl-2-butanone with isopropylmagnesium bromide.

• Route B: Reaction of 2,4-dimethyl-3-pentanone with methylmagnesium bromide.

Caption: Plausible synthetic routes to 2,3,4-trimethyl-3-pentanol via the Grignard reaction.

Dehydration Reaction

Tertiary alcohols can undergo dehydration in the presence of a strong acid catalyst (e.g., H₂SO₄) to form alkenes. The reaction proceeds through a carbocation intermediate, and rearrangements can occur to form more stable carbocations, potentially leading to a mixture of alkene products.

Caption: General pathway for the acid-catalyzed dehydration of 2,3,4-trimethyl-3-pentanol.

Biological and Toxicological Profile

Biological Activity

The primary documented application of 2,3,4-trimethyl-3-pentanol is as a flavoring agent in food and as a component in fragrances.[1][2] The Joint FAO/WHO Expert Committee on Food Additives (JECFA) evaluated this substance and concluded that there is "no safety concern at current levels of intake when used as a flavouring agent".[1][5][6] Its FEMA (Flavor and Extract Manufacturers Association) number is 3903.[1][3]

Toxicological Information

Table 2: GHS Hazard Classification

Hazard Class	Category
Flammable liquids	3
Acute toxicity, oral	4

The substance is classified as a flammable liquid and vapor.[1] It may be harmful if swallowed and is also considered an irritant.[1][2]

Experimental Protocols

The following are generalized experimental protocols for the characterization of 2,3,4-trimethyl-3-pentanol.

Determination of Physicochemical Properties

• Boiling Point: The boiling point can be determined using standard distillation apparatus at atmospheric or reduced pressure. A thermometer is placed at the vapor-liquid equilibrium point to record the temperature at which the substance boils.

• Density: The density can be measured using a pycnometer or a digital density meter at a controlled temperature.

• Refractive Index: A calibrated refractometer is used to measure the refractive index of the liquid sample at a specified temperature, typically 20 °C.

Spectroscopic Analysis

• NMR Spectroscopy: A sample of 2,3,4-trimethyl-3-pentanol is dissolved in a deuterated solvent (e.g., CDCl₃) and placed in an NMR tube. ¹H and ¹³C NMR spectra are acquired using a high-resolution NMR spectrometer.

• IR Spectroscopy: A thin film of the neat liquid is placed between two salt plates (e.g., NaCl or KBr), or the sample is analyzed using an Attenuated Total Reflectance (ATR) accessory on an FTIR spectrometer.

Synthesis via Grignard Reaction (Generalized Protocol)

• Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a dropping funnel, condenser, and magnetic stirrer, magnesium turnings are placed in anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or argon). The appropriate alkyl halide (e.g., isopropyl bromide) is added dropwise to initiate the reaction and form the Grignard reagent.

• Reaction with Ketone: The ketone (e.g., 3-methyl-2-butanone) dissolved in anhydrous diethyl ether is added dropwise to the cooled Grignard reagent solution. The reaction mixture is stirred and then refluxed to ensure complete reaction.

• Work-up: The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride or dilute acid. The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

• Purification: The combined organic extracts are dried over an anhydrous drying agent (e.g., MgSO₄), filtered, and the solvent is removed by rotary evaporation. The crude product can be purified by distillation under reduced pressure.

Caption: Experimental workflow for the synthesis of 2,3,4-trimethyl-3-pentanol.

Conclusion

This technical guide provides a foundational overview of the initial characterization of 2,3,4-trimethyl-3-pentanol. The compiled physicochemical, spectroscopic, synthetic, and toxicological data serve as a valuable starting point for researchers and professionals in drug development. While the primary application of this compound is in the flavor and fragrance industry, its well-defined structure and properties may warrant further investigation for other potential applications.

References

• 1. 2,3,4-Trimethyl-3-pentanol | C8H18O | CID 520484 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,3,4-Trimethyl-3-pentanol - Hazardous Agents | Haz-Map [haz-map.com]
• 3. chemwhat.com [chemwhat.com]
• 4. labproinc.com [labproinc.com]
• 5. WHO | JECFA [apps.who.int]
• 6. femaflavor.org [femaflavor.org]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 2,3,4-Trimethyl-3-pentanol via Grignard Reagent

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Grignard reaction is a cornerstone in organic synthesis for the formation of carbon-carbon bonds, providing a powerful method for the preparation of alcohols. The synthesis of tertiary alcohols is readily achieved through the reaction of a Grignard reagent with a ketone.[1][2] This document provides detailed protocols and application notes for the synthesis of the tertiary alcohol 2,3,4-trimethyl-3-pentanol.

A notable challenge in the synthesis of this particular molecule is the severe steric hindrance encountered when using diisopropyl ketone and isopropylmagnesium bromide, which leads to an "abnormal" reaction pathway.[3] Instead of the expected nucleophilic addition, a reduction of the ketone occurs. This application note will first explore this sterically hindered reaction and its mechanism, followed by a detailed protocol for a successful alternative synthesis of 2,3,4-trimethyl-3-pentanol using a less hindered ketone.

Case Study: The Abnormal Grignard Reaction of Diisopropyl Ketone

The reaction of diisopropyl ketone with isopropylmagnesium bromide does not yield the expected tertiary alcohol, 2,3,4-trimethyl-3-pentanol. Due to the significant steric bulk of both the ketone and the Grignard reagent, the nucleophilic attack at the carbonyl carbon is disfavored.[3][4] Instead, the Grignard reagent acts as a reducing agent, transferring a hydride ion from its β-carbon to the carbonyl carbon via a cyclic six-membered transition state.[5] This results in the formation of the secondary alcohol, 2,4-dimethyl-3-pentanol (diisopropyl carbinol), and propene.

Reaction Pathway Diagram: Abnormal Grignard Reaction

Caption: Abnormal Grignard reaction pathway due to steric hindrance.

Recommended Protocol: Synthesis of 2,3,4-Trimethyl-3-pentanol

To circumvent the issue of steric hindrance, a successful synthesis of 2,3,4-trimethyl-3-pentanol can be achieved by reacting isopropylmagnesium bromide with a less sterically hindered ketone, methyl isopropyl ketone (3-methyl-2-butanone).

Overall Reaction

Isopropylmagnesium bromide + Methyl isopropyl ketone → 2,3,4-Trimethyl-3-pentanol

Experimental Protocol

Safety Precautions: Grignard reactions are highly exothermic and moisture-sensitive. All glassware must be thoroughly dried, and the reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon) in a well-ventilated fume hood. Anhydrous solvents are essential.

Materials:

• Magnesium turnings

• Iodine crystal (as an initiator)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Isopropyl bromide

• Methyl isopropyl ketone (3-methyl-2-butanone)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Preparation of the Grignard Reagent (Isopropylmagnesium Bromide):

  • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings (1.1 equivalents).

  • Add a small crystal of iodine.

  • In the dropping funnel, place a solution of isopropyl bromide (1.0 equivalent) in anhydrous diethyl ether.

  • Add a small portion of the isopropyl bromide solution to the magnesium turnings. The reaction is initiated when the brown color of the iodine disappears and bubbling is observed.

  • Once the reaction has started, add the remaining isopropyl bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the mixture for an additional 30-60 minutes to ensure the complete formation of the Grignard reagent.

• Reaction with Methyl Isopropyl Ketone:

  • Cool the Grignard reagent solution to 0 °C using an ice bath.

  • Prepare a solution of methyl isopropyl ketone (1.0 equivalent) in anhydrous diethyl ether.

  • Add the ketone solution dropwise to the stirred Grignard reagent at a rate that controls the exothermic reaction.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 30 minutes.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Transfer the mixture to a separatory funnel.

  • Separate the organic layer, and extract the aqueous layer with diethyl ether (2 x 50 mL).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

  • The crude product can be purified by distillation to yield pure 2,3,4-trimethyl-3-pentanol.

Experimental Workflow Diagram

Caption: Workflow for the successful synthesis of 2,3,4-trimethyl-3-pentanol.

Data Presentation

Table 1: Comparison of Reagents and Products for the Synthesis of 2,3,4-Trimethyl-3-pentanol and its Isomer.

Parameter	Abnormal Reaction (Reduction)	Successful Synthesis (Addition)
Grignard Reagent	Isopropylmagnesium Bromide	Isopropylmagnesium Bromide
Carbonyl Compound	Diisopropyl Ketone	Methyl Isopropyl Ketone
Primary Product	2,4-Dimethyl-3-pentanol	2,3,4-Trimethyl-3-pentanol
Product Type	Secondary Alcohol	Tertiary Alcohol
Byproduct	Propene	-

Table 2: Physicochemical Properties of 2,3,4-Trimethyl-3-pentanol.

Property	Value
Molecular Formula	C₈H₁₈O
Molecular Weight	130.23 g/mol
CAS Number	3054-92-0
Boiling Point	78 °C @ 46 mmHg

Successful Synthesis Pathway Diagram

Caption: Successful synthesis of 2,3,4-trimethyl-3-pentanol.

The synthesis of 2,3,4-trimethyl-3-pentanol via a Grignard reaction highlights the critical role of steric effects in determining reaction outcomes. While the reaction of diisopropyl ketone with isopropylmagnesium bromide leads to an unexpected reduction product, a successful nucleophilic addition can be achieved by using the less sterically hindered methyl isopropyl ketone. The provided protocol offers a reliable method for the preparation of 2,3,4-trimethyl-3-pentanol, a valuable tertiary alcohol for various research and development applications. Careful consideration of substrate and reagent structures is paramount in planning successful Grignard syntheses.

References

• 1. byjus.com [byjus.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Grignard Reaction [organic-chemistry.org]

Application Note: Mechanism and Protocol for the Dehydration of 2,3,4-Trimethyl-3-pentanol

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed overview of the acid-catalyzed dehydration of 2,3,4-trimethyl-3-pentanol, a tertiary alcohol. The reaction proceeds via an E1 (unimolecular elimination) mechanism to yield a highly substituted alkene. This application note outlines the step-by-step mechanism, discusses product selectivity based on carbocation stability, and provides a comprehensive experimental protocol for conducting the synthesis and analysis of the product.

Introduction

The dehydration of alcohols is a fundamental reaction in organic chemistry used to synthesize alkenes. This elimination reaction involves the removal of a water molecule from an alcohol, typically in the presence of a strong acid catalyst and heat.[1][2] The specific mechanism of dehydration, either E1 or E2, is dependent on the structure of the alcohol substrate. Tertiary alcohols, such as 2,3,4-trimethyl-3-pentanol, readily undergo dehydration through an E1 pathway due to the formation of a stable tertiary carbocation intermediate.[3][4][5] Understanding this mechanism is crucial for predicting reaction outcomes and optimizing conditions for the synthesis of specific alkene isomers.

Reaction Mechanism: E1 Elimination

The acid-catalyzed dehydration of 2,3,4-trimethyl-3-pentanol follows a three-step E1 mechanism.

• Step 1: Protonation of the Hydroxyl Group The reaction is initiated by the protonation of the hydroxyl group by the acid catalyst (e.g., H₂SO₄ or H₃PO₄). This converts the poor leaving group (-OH) into a good leaving group, an alkyloxonium ion (-OH₂⁺).[1][6][7]

• Step 2: Formation of a Tertiary Carbocation The alkyloxonium ion dissociates, with the C-O bond breaking heterolytically. A molecule of water departs, resulting in the formation of a tertiary carbocation. This step is the slowest and therefore the rate-determining step of the reaction.[1][5][6] The stability of this tertiary carbocation is the primary reason the reaction proceeds readily via the E1 pathway.

• Step 3: Deprotonation to Form the Alkene A weak base, typically water or the conjugate base of the acid catalyst (e.g., HSO₄⁻), abstracts a proton from a carbon atom adjacent (beta) to the carbocation. The electrons from the C-H bond then form a pi bond (C=C), resulting in the final alkene product and regenerating the acid catalyst.[6]

Product Selectivity and Zaitsev's Rule

For 2,3,4-trimethyl-3-pentanol, the tertiary carbocation is formed at the C3 position. Deprotonation can occur from the adjacent C2 or C4 positions. Due to the symmetry of the starting material, removal of a proton from either C2 or C4 leads to the same product: 2,3,4-trimethyl-2-pentene .

According to Zaitsev's rule, when multiple elimination products are possible, the most stable, most highly substituted alkene will be the major product.[4][5] In this case, 2,3,4-trimethyl-2-pentene is a tetrasubstituted alkene, which is highly stable. Rearrangement of the initial tertiary carbocation is energetically unfavorable as it would lead to a less stable secondary carbocation. Therefore, the reaction is highly selective for the formation of 2,3,4-trimethyl-2-pentene.

Caption: The E1 mechanism for the dehydration of 2,3,4-trimethyl-3-pentanol.

Quantitative Data

While specific yield data can vary based on reaction scale and purification efficiency, the acid-catalyzed dehydration of tertiary alcohols is generally efficient. The table below summarizes typical reaction parameters and expected outcomes.

Parameter	Value / Condition	Rationale
Reactant	2,3,4-Trimethyl-3-pentanol	Tertiary alcohol substrate, prone to E1 elimination.
Catalyst	Conc. H₂SO₄ or 85% H₃PO₄	Strong acid required for protonation. H₃PO₄ is often preferred as it causes fewer side reactions.[2]
Temperature	50 - 100 °C	Heat favors elimination over substitution. Tertiary alcohols dehydrate under milder conditions.[6][8]
Major Product	2,3,4-Trimethyl-2-pentene	The most stable, tetrasubstituted alkene (Zaitsev's product).
Expected Yield	> 85%	High selectivity and efficiency of E1 reaction for tertiary alcohols.
Potential Byproducts	Dimerization/polymerization products of the alkene	Can occur under strongly acidic conditions if the product is not removed.

Detailed Experimental Protocol

This protocol describes the dehydration of 2,3,4-trimethyl-3-pentanol using phosphoric acid and simple distillation to collect the alkene product.

Materials:

• 2,3,4-Trimethyl-3-pentanol

• 85% Phosphoric acid (H₃PO₄)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask (50 mL)

• Simple distillation apparatus with a thermometer

• Heating mantle

• Separatory funnel

• Erlenmeyer flask

Procedure:

• Reaction Setup: Place 10.0 g of 2,3,4-trimethyl-3-pentanol and 5 mL of 85% phosphoric acid into a 50 mL round-bottom flask. Add a few boiling chips.

• Distillation: Assemble a simple distillation apparatus. Heat the flask gently with a heating mantle. The lower-boiling alkene product will begin to distill.

• Product Collection: Collect the distillate that boils in the expected range for 2,3,4-trimethyl-2-pentene. The reaction is driven to completion by removing the product as it forms, in accordance with Le Châtelier's principle.[9]

• Workup - Neutralization: Transfer the collected distillate to a separatory funnel and wash it with 15 mL of saturated sodium bicarbonate solution to neutralize any residual acid.

• Workup - Aqueous Wash: Wash the organic layer with 15 mL of water.

• Drying: Separate the organic layer and transfer it to a clean, dry Erlenmeyer flask. Dry the product over anhydrous magnesium sulfate.

• Purification: Decant the dried liquid into a new, pre-weighed flask. A final fractional distillation can be performed if higher purity is required.

• Characterization: Calculate the percent yield. Characterize the product using Gas Chromatography-Mass Spectrometry (GC-MS) to confirm purity and identity, and Nuclear Magnetic Resonance (NMR) or Infrared (IR) spectroscopy to verify the structure.

Caption: General experimental workflow for alcohol dehydration and product analysis.

Conclusion

The dehydration of 2,3,4-trimethyl-3-pentanol is a straightforward and efficient method for synthesizing 2,3,4-trimethyl-2-pentene. The reaction proceeds reliably through an E1 mechanism, favored by the formation of a stable tertiary carbocation, and yields the most substituted alkene as the major product. The provided protocol offers a robust method for laboratory-scale synthesis, purification, and analysis of the resulting alkene.

References

• 1. Alcohol Dehydration by E1 and E2 Elimination with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. Alcohol Elimination Reaction | Mechanisms, Examples & Importance | Study.com [study.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. periodicchemistry.com [periodicchemistry.com]
• 6. Acid-Catalyzed Dehydration of Alcohols to Alkenes [moodle.tau.ac.il]
• 7. Acid Catalyzed Dehydration of Alcohols Structure & Mechanism - Lesson | Study.com [study.com]
• 8. quora.com [quora.com]
• 9. storage-cdn.labflow.com [storage-cdn.labflow.com]

Application Notes and Protocols for the Oxidation of 2,3,4-Trimethyl-3-pentanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tertiary alcohols, such as the sterically hindered 2,3,4-trimethyl-3-pentanol, are traditionally considered resistant to oxidation under standard conditions. This resistance stems from the absence of an alpha-hydrogen atom on the carbon bearing the hydroxyl group, which is a requisite for conventional oxidation mechanisms that form a carbonyl group. However, advanced oxidation methodologies have emerged that enable the transformation of tertiary alcohols, often through mechanisms involving carbon-carbon bond cleavage. These modern techniques are of significant interest in organic synthesis and drug development for the functionalization of complex molecules.

This document provides detailed application notes and experimental protocols for two distinct and powerful methods for the oxidation of 2,3,4-trimethyl-3-pentanol: Photocatalytic Oxidation over Titanium Dioxide (TiO₂) and Blue-Light-Driven Iron-Catalyzed Aerobic Oxidation . These protocols are designed to serve as a comprehensive guide for researchers in the field.

General Considerations for the Oxidation of Tertiary Alcohols

Due to the inherent stability of tertiary alcohols, their oxidation requires forcing conditions that can lead to C-C bond cleavage. The products of such reactions are typically smaller carbonyl compounds and carboxylic acids, resulting from the fragmentation of the parent molecule. The choice of the oxidative method will significantly influence the product distribution and reaction efficiency.

Method 1: Photocatalytic Oxidation over Titanium Dioxide (TiO₂)

Photocatalysis using semiconductor materials like TiO₂ offers a green and efficient pathway for the oxidation of a wide range of organic compounds, including recalcitrant tertiary alcohols. Under UV irradiation, TiO₂ generates electron-hole pairs, which initiate a cascade of redox reactions leading to the oxidative degradation of the alcohol.

Proposed Reaction Pathway

The photocatalytic oxidation of 2,3,4-trimethyl-3-pentanol on a TiO₂ surface is initiated by the generation of highly reactive hydroxyl radicals upon UV illumination. These radicals can abstract a hydrogen atom from one of the methyl groups or induce C-C bond cleavage, leading to the formation of various smaller molecules. The expected major fragmentation pathway would likely lead to the formation of acetone and 3-methyl-2-butanone.

Application Notes and Protocols: 2,3,4-Trimethyl-3-pentanol as a Chemical Intermediate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the utility of 2,3,4-trimethyl-3-pentanol as a chemical intermediate, primarily in the context of acid-catalyzed dehydration and rearrangement reactions. While direct applications of its immediate derivatives in drug development are not extensively documented, its transformation into various alkenes and potentially ketones offers pathways to more complex molecules.

Introduction

2,3,4-Trimethyl-3-pentanol is a tertiary alcohol that serves as a versatile starting material for the synthesis of various organic compounds.[1] Its highly branched structure makes it prone to carbocation-mediated rearrangements under acidic conditions, leading to a mixture of isomeric alkenes. The primary reaction pathway involves the acid-catalyzed dehydration, which proceeds through a tertiary carbocation intermediate. This intermediate can then undergo rearrangement via a Wagner-Meerwein shift to form more stable carbocations before elimination of a proton to yield the final alkene products.[2][3]

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2,3,4-trimethyl-3-pentanol is provided in the table below.

Property	Value
Molecular Formula	C8H18O
Molecular Weight	130.23 g/mol
Appearance	Colorless liquid
Boiling Point	78 °C @ 46 mmHg
Density	0.849 - 0.852 g/mL @ 20 °C
Refractive Index	1.435 - 1.437 @ 20 °C
Solubility	Soluble in organic solvents, limited solubility in water.[1]

Table 1: Physicochemical properties of 2,3,4-trimethyl-3-pentanol.

Application: Synthesis of Trimethylpentene Isomers

2,3,4-Trimethyl-3-pentanol is a key intermediate in the synthesis of a mixture of highly branched alkenes, primarily isomers of trimethylpentene. These alkenes can serve as building blocks in organic synthesis and may have applications as intermediates in the production of agrochemicals and pharmaceuticals.[4]

Experimental Protocol: Acid-Catalyzed Dehydration of 2,3,4-Trimethyl-3-pentanol

This protocol describes a general procedure for the acid-catalyzed dehydration of 2,3,4-trimethyl-3-pentanol to yield a mixture of 2,3,4-trimethyl-1-pentene and 2,3,4-trimethyl-2-pentene. The reaction proceeds via a Wagner-Meerwein rearrangement.

Materials:

• 2,3,4-Trimethyl-3-pentanol

• Concentrated sulfuric acid (H₂SO₄) or phosphoric acid (H₃PO₄)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Distillation apparatus

• Separatory funnel

• Round-bottom flask

• Heating mantle

• Magnetic stirrer and stir bar

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, add 2,3,4-trimethyl-3-pentanol.

• Acid Addition: Slowly add a catalytic amount of concentrated sulfuric acid or phosphoric acid to the alcohol with constant stirring. The addition should be done carefully as the reaction can be exothermic.

• Heating: Heat the mixture gently using a heating mantle to a temperature of 150-170°C.[5]

• Distillation: The alkene products will distill as they are formed. Collect the distillate in a receiving flask cooled in an ice bath.

• Workup:

  • Transfer the distillate to a separatory funnel.

  • Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any remaining acid.

  • Wash with water.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification: Filter to remove the drying agent and purify the resulting alkene mixture by fractional distillation.

• Characterization: The individual alkene isomers can be identified and quantified using Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Expected Products:

The primary products of this reaction are 2,3,4-trimethyl-1-pentene and 2,3,4-trimethyl-2-pentene. The ratio of these products will depend on the specific reaction conditions, particularly the acid catalyst used and the reaction temperature.

Product	Structure	Boiling Point
2,3,4-Trimethyl-1-pentene	~114-116 °C
2,3,4-Trimethyl-2-pentene	~116 °C[1][6]

Table 2: Expected alkene products from the dehydration of 2,3,4-trimethyl-3-pentanol.

Reaction Pathway and Mechanism

The acid-catalyzed dehydration of 2,3,4-trimethyl-3-pentanol proceeds through the formation of a tertiary carbocation, which can then undergo a 1,2-hydride or 1,2-methyl shift (Wagner-Meerwein rearrangement) to form a more stable carbocation before elimination of a proton to form the alkene products.

Figure 1: Reaction pathway for the acid-catalyzed dehydration of 2,3,4-trimethyl-3-pentanol.

Potential Application in the Synthesis of Ketones

While not a direct rearrangement product of 2,3,4-trimethyl-3-pentanol itself, related highly branched diols can undergo a pinacol rearrangement to form ketones. For example, the dehydration of a vicinal diol like 2,3,4,4-tetramethyl-2,3-pentanediol would be expected to yield a ketone. This highlights the potential of using derivatives of 2,3,4-trimethyl-3-pentanol in the synthesis of highly substituted ketones, which can be valuable intermediates in medicinal chemistry.

Experimental Workflow: General Pinacol Rearrangement

The following workflow illustrates the general steps involved in a pinacol-type rearrangement, which could be applicable to diol derivatives of 2,3,4-trimethyl-3-pentanol.

Figure 2: General experimental workflow for a pinacol rearrangement.

Biological Activity Considerations

Based on available literature, simple branched alkanes and alkenes, such as the trimethylpentene isomers produced from 2,3,4-trimethyl-3-pentanol, are not generally associated with significant biological activity. Their primary value in a drug development context lies in their potential as starting materials for the synthesis of more complex, biologically active molecules. Further derivatization of the alkene products could introduce functional groups necessary for pharmacological activity.

Summary

2,3,4-Trimethyl-3-pentanol is a useful chemical intermediate for the synthesis of highly branched alkenes through acid-catalyzed dehydration and rearrangement reactions. While the direct products of these reactions are not known for their biological activity, they represent versatile scaffolds for further chemical modification. The protocols and pathways described herein provide a foundation for researchers and scientists to explore the utility of 2,3,4-trimethyl-3-pentanol in their synthetic endeavors.

References

• 1. 2,3,4-Trimethyl-2-penten 96% | Sigma-Aldrich [sigmaaldrich.com]
• 2. storage-cdn.labflow.com [storage-cdn.labflow.com]
• 3. cerritos.edu [cerritos.edu]
• 4. nbinno.com [nbinno.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. chembk.com [chembk.com]

Application Note: Analysis of 2,3,4-Trimethyl-3-pentanol using 1H NMR Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol and data interpretation guide for the analysis of 2,3,4-trimethyl-3-pentanol using 1H Nuclear Magnetic Resonance (NMR) spectroscopy.

Introduction

2,3,4-Trimethyl-3-pentanol is a tertiary alcohol. Its structural elucidation is a key step in quality control and characterization. 1H NMR spectroscopy is a powerful analytical technique that provides detailed information about the molecular structure of a compound. This application note outlines the methodology for acquiring and interpreting the 1H NMR spectrum of 2,3,4-trimethyl-3-pentanol.

Predicted 1H NMR Spectral Data

Due to the symmetry in the 2,3,4-trimethyl-3-pentanol molecule, a simplified spectrum is expected. The molecule has a plane of symmetry through the C3-O bond. This renders the two isopropyl groups chemically equivalent.

Table 1: Predicted 1H NMR Data for 2,3,4-Trimethyl-3-pentanol

Signal	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
1	~0.9	Doublet	12H	Four methyl groups (CH3) at C2 and C4
2	~1.7	Septet	2H	Two methine groups (CH) at C2 and C4
3	~1.2	Singlet	3H	One methyl group (CH3) at C3
4	~1.5 (variable)	Singlet (broad)	1H	Hydroxyl group (OH)

Note: Chemical shifts are predicted and may vary based on the solvent and concentration used.

Experimental Protocol

This section details the procedure for the preparation of a sample of 2,3,4-trimethyl-3-pentanol for 1H NMR analysis and the instrumental parameters for data acquisition.

3.1. Materials and Equipment

• 2,3,4-Trimethyl-3-pentanol sample

• Deuterated chloroform (CDCl3) with 0.03% tetramethylsilane (TMS)

• NMR tube (5 mm diameter)

• Pasteur pipette

• Small vial

• NMR spectrometer (e.g., 400 MHz)

3.2. Sample Preparation

• Weigh approximately 10-20 mg of 2,3,4-trimethyl-3-pentanol into a clean, dry vial.

• Add approximately 0.7 mL of deuterated chloroform (CDCl3) containing TMS to the vial.

• Gently swirl the vial to ensure the sample is completely dissolved.

• Using a Pasteur pipette with a small cotton or glass wool plug to filter out any particulate matter, transfer the solution into a 5 mm NMR tube.

• Cap the NMR tube securely.

3.3. NMR Data Acquisition

• Insert the NMR tube into the spectrometer's autosampler or manually into the magnet.

• Lock the spectrometer on the deuterium signal of the CDCl3.

• Shim the magnetic field to achieve optimal homogeneity. This can be done manually or using an automated shimming routine.

• Set the following acquisition parameters (typical for a 400 MHz spectrometer):

  • Pulse Program: A standard 1D proton experiment (e.g., 'zg30').

  • Number of Scans: 16 to 64, depending on the sample concentration.

  • Receiver Gain: Set automatically or adjusted manually to avoid signal clipping.

  • Acquisition Time: Approximately 2-4 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Spectral Width: 0-12 ppm.

• Acquire the 1H NMR spectrum.

3.4. Data Processing

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase correct the resulting spectrum manually or automatically.

• Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

• Integrate the signals to determine the relative number of protons for each peak.

• Analyze the multiplicities (singlet, doublet, triplet, etc.) and coupling constants (J-values) of the signals.

Visualizations

4.1. Molecular Structure and Proton Environments

The following diagram illustrates the structure of 2,3,4-trimethyl-3-pentanol with its distinct proton environments labeled.

Application Note: 13C NMR Analysis of 2,3,4-Trimethyl-3-pentanol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the acquisition and interpretation of the ¹³C Nuclear Magnetic Resonance (NMR) spectrum of 2,3,4-trimethyl-3-pentanol. This tertiary alcohol is of interest in various chemical and pharmaceutical contexts, and understanding its structural features through NMR spectroscopy is crucial for its characterization.

Introduction

2,3,4-Trimethyl-3-pentanol is a branched tertiary alcohol. Its structure presents a unique arrangement of methyl and isopropyl groups around a central quaternary carbon, leading to a distinct ¹³C NMR spectrum. This application note outlines the expected chemical shifts and provides a standardized protocol for sample preparation and data acquisition.

Predicted ¹³C NMR Chemical Shifts

Due to the unavailability of experimentally verified ¹³C NMR chemical shift data from publicly accessible databases at the time of this writing, the following table presents predicted chemical shifts based on standard NMR prediction software and known chemical shift ranges for similar structural motifs. These values serve as a guideline for spectral assignment.

Carbon Atom	Predicted Chemical Shift (ppm)	Multiplicity (Proton Coupled)
C1, C1' (CH₃ of isopropyl)	~17-19	Quartet
C2, C4 (CH of isopropyl)	~35-37	Doublet
C3 (quaternary C-OH)	~75-78	Singlet
C3-CH₃	~27-29	Quartet
C2', C4' (CH₃ of isopropyl)	~17-19	Quartet

Note: These are predicted values and may differ from experimental results. The exact chemical shifts can be influenced by solvent, concentration, and temperature.

Experimental Protocol

This section details a standard protocol for acquiring a high-quality ¹³C NMR spectrum of 2,3,4-trimethyl-3-pentanol.

Sample Preparation

Proper sample preparation is critical for obtaining a high-resolution NMR spectrum.

• Sample Weighing: Accurately weigh approximately 50-100 mg of high-purity 2,3,4-trimethyl-3-pentanol. The exact amount will depend on the sensitivity of the NMR spectrometer.[1]

• Solvent Selection: Choose a suitable deuterated solvent. Chloroform-d (CDCl₃) is a common choice for non-polar to moderately polar organic compounds. Other potential solvents include acetone-d₆ or dimethyl sulfoxide-d₆ (DMSO-d₆).

• Dissolution: Dissolve the weighed sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.[2]

• Transfer: Using a Pasteur pipette with a cotton or glass wool plug, filter the solution directly into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Standard Addition (Optional): For precise chemical shift referencing, a small amount of an internal standard, such as tetramethylsilane (TMS), can be added to the solvent.[1] If not using an internal standard, the solvent's residual peak can be used for referencing.

• Capping: Securely cap the NMR tube to prevent solvent evaporation and contamination.

NMR Data Acquisition

The following are general parameters for a standard proton-decoupled ¹³C NMR experiment. These may need to be optimized based on the specific instrument and sample concentration.

• Instrument Tuning: Tune and match the NMR probe for the ¹³C frequency.

• Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment with proton decoupling (e.g., zgpg30 on Bruker instruments).[3]

  • Spectral Width (SW): Typically 0 to 220 ppm to encompass all expected carbon signals.[3]

  • Acquisition Time (AQ): Approximately 1-2 seconds.

  • Relaxation Delay (D1): 2-5 seconds. For quantitative analysis, a longer delay of at least 5 times the longest T₁ of the carbons is necessary.[3][4]

  • Number of Scans (NS): This will depend on the sample concentration. For a moderately concentrated sample, 128 to 1024 scans are typically sufficient to achieve a good signal-to-noise ratio.

  • Temperature: Room temperature (e.g., 298 K).

Data Processing

• Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phasing: Manually or automatically phase the resulting spectrum to obtain pure absorption lineshapes.

• Baseline Correction: Apply a baseline correction to ensure a flat baseline across the spectrum.

• Referencing: Reference the spectrum to the TMS signal at 0.0 ppm or to the characteristic solvent peak (e.g., CDCl₃ at 77.16 ppm).

• Peak Picking and Integration: Identify all peaks and integrate their areas if quantitative analysis is required.

Experimental Workflow

The following diagram illustrates the logical flow of the experimental procedure for obtaining the ¹³C NMR spectrum of 2,3,4-trimethyl-3-pentanol.

References

• 1. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 2. scs.illinois.edu [scs.illinois.edu]
• 3. benchchem.com [benchchem.com]
• 4. University of Ottawa NMR Facility Blog: How Can I Get a Quantitative 13C NMR Spectrum? [u-of-o-nmr-facility.blogspot.com]

Application Note: Mass Spectrometry Fragmentation Analysis of 2,3,4-Trimethyl-3-pentanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed analysis of the electron ionization (EI) mass spectrometry fragmentation pattern of 2,3,4-trimethyl-3-pentanol. As a tertiary alcohol, its mass spectrum is characterized by the absence of a prominent molecular ion peak and is dominated by fragments resulting from alpha-cleavage and dehydration followed by subsequent rearrangements. Understanding these fragmentation pathways is crucial for the structural elucidation and identification of this and similar branched-chain alcohols in complex matrices. This application note outlines the primary fragmentation mechanisms, presents quantitative data for the major fragments, and provides a detailed protocol for its analysis using Gas Chromatography-Mass Spectrometry (GC-MS).

Introduction

2,3,4-Trimethyl-3-pentanol is a highly branched tertiary alcohol. In mass spectrometry, particularly under electron ionization, the molecular ion of tertiary alcohols is often unstable and may not be observed.[1][2] The fragmentation of these compounds is primarily driven by two main pathways: alpha-cleavage (the breaking of a carbon-carbon bond adjacent to the carbon bearing the hydroxyl group) and the loss of a water molecule (dehydration).[3][4] The resulting carbocations can undergo further rearrangements to form more stable ions. The mass spectrum of 2,3,4-trimethyl-3-pentanol is distinguished by a base peak at m/z 87 and other significant fragments at m/z 43 and 41.[5]

Fragmentation Pathway of 2,3,4-Trimethyl-3-pentanol

The fragmentation of 2,3,4-trimethyl-3-pentanol (molecular weight: 130.23 g/mol ) upon electron ionization can be rationalized through the following key steps:

• Molecular Ion Formation: An electron is removed from the oxygen atom to form the molecular ion (M⁺˙), which is highly unstable and typically not observed in the spectrum.

• Alpha-Cleavage: The most favorable fragmentation pathway is the cleavage of the C-C bond alpha to the hydroxyl group. In the case of 2,3,4-trimethyl-3-pentanol, the loss of an isopropyl radical (•CH(CH₃)₂) is a dominant process. This results in the formation of a stable, resonance-stabilized oxonium ion with a mass-to-charge ratio (m/z) of 87. This fragment is the base peak in the spectrum.

• Dehydration and Subsequent Fragmentation: Although less dominant than alpha-cleavage for this specific molecule, the loss of a water molecule (H₂O) from the molecular ion can occur, leading to a fragment at m/z 112 (M-18). This fragment is often of low abundance.

• Formation of Smaller Fragments:

  • The fragment at m/z 43 corresponds to the stable isopropyl cation (CH(CH₃)₂⁺), which can be formed through various fragmentation pathways of larger fragments.

  • The fragment at m/z 41 is attributed to the formation of the allyl cation (C₃H₅⁺), which arises from rearrangements and subsequent fragmentation of larger ions.

The proposed fragmentation pathway is illustrated in the diagram below.

Figure 1: Proposed fragmentation pathway of 2,3,4-trimethyl-3-pentanol.

Quantitative Data Summary

The major fragments observed in the electron ionization mass spectrum of 2,3,4-trimethyl-3-pentanol are summarized in the table below.

m/z	Proposed Fragment Ion	Proposed Structure	Relative Intensity (%)
87	[C₅H₁₁O]⁺	(CH₃)₂C=O⁺-C(CH₃)₂	100
43	[C₃H₇]⁺	(CH₃)₂CH⁺	High
41	[C₃H₅]⁺	CH₂=CH-CH₂⁺	Moderate

Experimental Protocol: GC-MS Analysis

This protocol outlines the steps for the analysis of 2,3,4-trimethyl-3-pentanol using a standard Gas Chromatography-Mass Spectrometry (GC-MS) system.

1. Sample Preparation

1.1. Prepare a stock solution of 1 mg/mL of 2,3,4-trimethyl-3-pentanol in a suitable volatile solvent (e.g., methanol or dichloromethane). 1.2. For quantitative analysis, prepare a series of calibration standards by serially diluting the stock solution. 1.3. If required, add an appropriate internal standard (e.g., a deuterated analog or a compound with a different retention time and non-interfering mass spectrum).

2. GC-MS Instrumentation and Parameters

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness), is recommended.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection: 1 µL of the sample in splitless mode.

• Inlet Temperature: 250°C

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: Increase to 280°C at a rate of 10°C/min.

  • Final hold: Hold at 280°C for 5 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI)

  • Ionization Energy: 70 eV

  • Mass Range: Scan from m/z 35 to 200

  • Ion Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

3. Data Analysis

3.1. Identify the chromatographic peak corresponding to 2,3,4-trimethyl-3-pentanol in the total ion chromatogram (TIC). 3.2. Obtain the mass spectrum for the identified peak. 3.3. Compare the acquired mass spectrum with a reference library (e.g., NIST/EPA/NIH Mass Spectral Library) for confirmation. 3.4. Analyze the relative abundances of the characteristic fragment ions (m/z 87, 43, 41) for structural verification.

The overall experimental workflow is depicted in the following diagram.

Figure 2: Experimental workflow for the GC-MS analysis of 2,3,4-trimethyl-3-pentanol.

Conclusion

The mass spectrometry fragmentation of 2,3,4-trimethyl-3-pentanol is characterized by a dominant alpha-cleavage leading to a base peak at m/z 87, and other significant fragments at m/z 43 and 41. The molecular ion is typically not observed due to its instability. The provided GC-MS protocol offers a reliable method for the separation and identification of this compound. This information is valuable for the structural elucidation of unknown branched alcohols and for the development of analytical methods in various scientific and industrial applications.

References

• 1. Mass Spectrometry [www2.chemistry.msu.edu]
• 2. phcogj.com [phcogj.com]
• 3. benchchem.com [benchchem.com]
• 4. The m/z 43 Peak in Mass Spectrometry - Chemistry Steps [chemistrysteps.com]
• 5. researchgate.net [researchgate.net]

Application Note: FT-IR Spectroscopy of the Hydroxyl Group in 2,3,4-Trimethyl-3-pentanol

Abstract

This application note provides a detailed protocol for the analysis of the hydroxyl group of 2,3,4-trimethyl-3-pentanol, a tertiary alcohol, using Fourier Transform Infrared (FT-IR) spectroscopy. The characteristic vibrational modes of the O-H group are discussed, and a comprehensive experimental workflow is presented. This guide is intended for researchers, scientists, and professionals in the field of drug development and chemical analysis.

Introduction

Fourier Transform Infrared (FT-IR) spectroscopy is a powerful analytical technique for the identification of functional groups in molecules. In alcohols, the hydroxyl (-OH) group exhibits distinct absorption bands in the infrared spectrum, which can provide valuable information about the molecule's structure and its intermolecular interactions, such as hydrogen bonding. 2,3,4-Trimethyl-3-pentanol is a tertiary alcohol, and the steric hindrance around its hydroxyl group can influence its spectral characteristics. This note details the expected FT-IR spectral features of the hydroxyl group in 2,3,4-trimethyl-3-pentanol and provides a step-by-step protocol for obtaining a high-quality spectrum.

Spectroscopic Characteristics of the Hydroxyl Group

The hydroxyl group in alcohols gives rise to several characteristic absorption bands in the FT-IR spectrum. For tertiary alcohols like 2,3,4-trimethyl-3-pentanol, these bands are crucial for its identification and characterization.

O-H Stretching: The most prominent feature in the FT-IR spectrum of an alcohol is the O-H stretching vibration. In a condensed phase (liquid or solid), this band is typically broad and strong, appearing in the region of 3200-3550 cm⁻¹, due to intermolecular hydrogen bonding.[1][2][3] The presence of a broad O-H stretching peak is indicative of an O-H group, but not exclusively diagnostic for an alcohol, as water and carboxylic acids also exhibit this feature.[4] In the absence of hydrogen bonding (e.g., in a dilute solution in a non-polar solvent or in the vapor phase), a sharper, less intense peak is observed between 3590 and 3700 cm⁻¹.[1][5]

C-O Stretching: The C-O stretching vibration is also a key diagnostic peak for alcohols. The position of this band can help distinguish between primary, secondary, and tertiary alcohols.[6] For tertiary alcohols, the C-O stretching absorption is typically found in the range of 1100-1210 cm⁻¹.[1][6]

O-H Bending: The in-plane bending vibration of the O-H group generally appears as a broad band around 1350 ± 50 cm⁻¹.[4][6] An out-of-plane bend, often referred to as the O-H wag, can be observed around 650 ± 50 cm⁻¹.[4][6]

Quantitative Data Summary

The following table summarizes the expected FT-IR absorption bands for the hydroxyl group of 2,3,4-trimethyl-3-pentanol, based on the general characteristics of tertiary alcohols.

Vibrational Mode	Expected Wavenumber Range (cm⁻¹)	Intensity	Appearance
O-H Stretch (Hydrogen Bonded)	3200 - 3550	Strong	Broad
C-O Stretch	1100 - 1210	Strong	Sharp
O-H Bend (In-plane)	1300 - 1400	Medium	Broad
O-H Bend (Out-of-plane)	600 - 700	Medium	Broad

Experimental Protocol

This protocol outlines the procedure for acquiring an FT-IR spectrum of neat 2,3,4-trimethyl-3-pentanol using an Attenuated Total Reflectance (ATR) accessory, which is a common and convenient method for liquid samples.[7][8][9]

4.1. Materials and Equipment

• FT-IR Spectrometer with an ATR accessory (e.g., with a diamond or germanium crystal)

• 2,3,4-Trimethyl-3-pentanol (liquid)

• Dropper or pipette

• Lint-free wipes

• Solvent for cleaning (e.g., isopropanol or ethanol)

4.2. Instrument Setup

• Ensure the FT-IR spectrometer and the ATR accessory are clean and properly aligned.

• Set the desired spectral range, typically from 4000 to 400 cm⁻¹.[7]

• Select an appropriate resolution (e.g., 4 cm⁻¹) and the number of scans to be averaged (e.g., 16 or 32) to achieve a good signal-to-noise ratio.[7]

4.3. Background Spectrum Acquisition

• Before analyzing the sample, a background spectrum must be collected. This will account for the absorbance of the ambient atmosphere (e.g., CO₂ and water vapor) and the ATR crystal itself.

• Ensure the ATR crystal surface is clean and dry.

• Record the background spectrum.

4.4. Sample Analysis

• Place a small drop of 2,3,4-trimethyl-3-pentanol directly onto the center of the ATR crystal.[8][9]

• If the ATR accessory has a pressure clamp, apply gentle and consistent pressure to ensure good contact between the liquid sample and the crystal.[8]

• Acquire the sample spectrum.

• After the measurement, clean the ATR crystal thoroughly with a lint-free wipe soaked in a suitable solvent (e.g., isopropanol) and allow it to dry completely.[9]

4.5. Data Processing and Interpretation

• The acquired spectrum should be displayed in terms of absorbance or transmittance versus wavenumber (cm⁻¹).

• Identify and label the characteristic peaks corresponding to the hydroxyl group as outlined in the data summary table.

• Analyze the peak positions, shapes, and intensities to confirm the presence and nature of the hydroxyl group in the 2,3,4-trimethyl-3-pentanol sample.

Visual Representation

Caption: FT-IR Analysis Workflow.

Conclusion

This application note has detailed the FT-IR spectroscopic analysis of the hydroxyl group in 2,3,4-trimethyl-3-pentanol. By following the provided protocol, researchers can reliably obtain and interpret the FT-IR spectrum, allowing for the confirmation of the tertiary alcohol functional group. The characteristic broad O-H stretching band and the strong C-O stretching band in the expected region are key identifiers for this compound.

References

• 1. IR Spectrum: Alcohols and Phenols [quimicaorganica.org]
• 2. allsubjectjournal.com [allsubjectjournal.com]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. Infrared Spectrum Characteristics and Quantification of OH Groups in Coal - PMC [pmc.ncbi.nlm.nih.gov]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. drawellanalytical.com [drawellanalytical.com]
• 8. Sample Preparation – FT-IR/ATR – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 9. drawellanalytical.com [drawellanalytical.com]

Application Notes and Protocols for the Purification of 2,3,4-Trimethyl-3-pentanol

Introduction

2,3,4-Trimethyl-3-pentanol is a tertiary alcohol with applications in organic synthesis, serving as an intermediate in the production of various chemical compounds.[1] It is a colorless liquid with a characteristic odor, soluble in organic solvents and possessing limited solubility in water.[1] This document provides a detailed protocol for the purification of 2,3,4-Trimethyl-3-pentanol using fractional distillation, followed by purity assessment using gas chromatography (GC). This protocol is intended for researchers, scientists, and professionals in drug development who require a high-purity sample of the target compound.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2,3,4-Trimethyl-3-pentanol is presented in the table below. These properties are critical for designing an effective purification strategy.

Property	Value
Molecular Formula	C₈H₁₈O[1][2][3][4]
Molecular Weight	130.23 g/mol [2][3][4]
Boiling Point	78 °C at 46 mmHg[2][4][5]
Appearance	Colorless to brown-yellow clear liquid[5]
Density	0.85 g/cm³[2][]
Refractive Index	1.4350-1.4370[2]
Solubility	Soluble in organic solvents, limited in water[1]

Experimental Protocol: Purification by Fractional Distillation

Fractional distillation is a suitable technique for purifying 2,3,4-Trimethyl-3-pentanol, separating it from impurities with different boiling points.[7][8]

Materials and Equipment:

• Crude 2,3,4-Trimethyl-3-pentanol

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed with Raschig rings)

• Distillation head with a thermometer

• Condenser

• Receiving flask

• Heating mantle

• Boiling chips

• Vacuum source and manometer (for vacuum distillation)

• Glass wool for insulation

Procedure:

• Apparatus Setup:

  • Assemble the fractional distillation apparatus in a fume hood.

  • Place a few boiling chips in the round-bottom flask containing the crude 2,3,4-Trimethyl-3-pentanol.

  • Connect the fractionating column to the round-bottom flask.

  • Place the distillation head on top of the column, ensuring the thermometer bulb is positioned just below the side arm leading to the condenser.

  • Connect the condenser to the distillation head and the receiving flask.

  • If performing vacuum distillation to achieve the reported boiling point of 78 °C at 46 mmHg, connect the vacuum source to the receiving flask adapter.[2][5]

  • Insulate the fractionating column with glass wool to maintain a proper temperature gradient.

• Distillation:

  • Begin heating the round-bottom flask gently with the heating mantle.

  • Observe the condensation ring as it slowly rises through the fractionating column.

  • Adjust the heating rate to maintain a slow and steady distillation rate of approximately 1-2 drops per second.

  • Discard the initial fraction (forerun), which may contain lower-boiling impurities.

  • Collect the fraction that distills at a constant temperature corresponding to the boiling point of 2,3,4-Trimethyl-3-pentanol. Under vacuum (46 mmHg), this should be around 78 °C.[2][5]

  • Monitor the temperature closely. A significant drop or rise in temperature indicates that the main fraction has been collected or that higher-boiling impurities are beginning to distill.

  • Stop the distillation before the distilling flask runs dry.

• Product Collection:

  • Once the desired fraction has been collected, remove the heat source and allow the apparatus to cool.

  • Transfer the purified 2,3,4-Trimethyl-3-pentanol to a clean, dry, and labeled container.

Quality Control: Purity Analysis by Gas Chromatography (GC)

Gas chromatography is a powerful analytical technique used to assess the purity of volatile compounds like alcohols by separating them based on their partitioning between a stationary and a mobile phase.[9][10]

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or equivalent).

• Carrier Gas: Helium or Nitrogen.[10]

• Injector Temperature: 200 °C

• Detector Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 150 °C.

  • Hold at 150 °C for 5 minutes.

• Injection Volume: 1 µL

• Sample Preparation: Dilute a small amount of the purified alcohol in a suitable solvent (e.g., dichloromethane or ethanol) before injection.

Data Analysis: The purity of the 2,3,4-Trimethyl-3-pentanol is determined by the area percentage of its corresponding peak in the chromatogram. The retention time of the peak can be used for identification by comparing it to a known standard.

Expected Results

The following table summarizes the expected quantitative data before and after the purification process.

Parameter	Before Purification (Crude)	After Purification (Fractional Distillation)
Purity (by GC)	Variable (e.g., <90%)	>97%
Appearance	May be colored or contain particulates	Colorless, clear liquid
Boiling Range	Wide range	Narrow range (± 1-2 °C around the boiling point)

Experimental Workflow Diagram

Caption: Workflow for the purification and analysis of 2,3,4-Trimethyl-3-pentanol.

Safety Precautions

2,3,4-Trimethyl-3-pentanol is a flammable liquid and vapor.[3] Handle with care in a well-ventilated fume hood, away from ignition sources. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Consult the Safety Data Sheet (SDS) for complete safety and handling information.

References

• 1. cymitquimica.com [cymitquimica.com]
• 2. chemwhat.com [chemwhat.com]
• 3. 2,3,4-Trimethyl-3-pentanol | C8H18O | CID 520484 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. biosynth.com [biosynth.com]
• 5. parchem.com [parchem.com]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. Purification [chem.rochester.edu]
• 9. galvestonjustice.com [galvestonjustice.com]
• 10. purdue.edu [purdue.edu]

Applications of 2,3,4-Trimethyl-3-pentanol in Organic Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of the sterically hindered tertiary alcohol, 2,3,4-trimethyl-3-pentanol, in various organic synthesis applications. Due to its bulky nature, this alcohol exhibits unique reactivity, making it a valuable substrate for studying reaction mechanisms and for the synthesis of complex molecules. The protocols provided herein are based on established methodologies for similar sterically hindered alcohols and can be adapted for specific research needs.

Acid-Catalyzed Rearrangement and Substitution

2,3,4-Trimethyl-3-pentanol, being a tertiary alcohol, is prone to undergo carbocation-mediated reactions in the presence of strong acids. Treatment with hydrohalic acids, such as hydrochloric acid, leads to the formation of a tertiary carbocation which can then undergo rearrangement to a more stable carbocation before nucleophilic attack by the halide. This reactivity is useful for the synthesis of rearranged alkyl halides.

Experimental Protocol: Reaction with Hydrochloric Acid

This protocol is adapted from the study of rearrangement reactions of highly branched tertiary alcohols.

Objective: To synthesize a mixture of tertiary chlorides from 2,3,4-trimethyl-3-pentanol via acid-catalyzed rearrangement.

Materials:

• 2,3,4-trimethyl-3-pentanol

• Concentrated Hydrochloric Acid (HCl)

• Anhydrous Calcium Chloride (CaCl₂)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Separatory funnel

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

Procedure:

• In a 100 mL round-bottom flask equipped with a magnetic stir bar, place 10.0 g of 2,3,4-trimethyl-3-pentanol.

• Cool the flask in an ice bath.

• Slowly add 50 mL of concentrated hydrochloric acid to the alcohol with vigorous stirring.

• After the addition is complete, allow the mixture to stir at room temperature for 1 hour.

• Transfer the reaction mixture to a separatory funnel. Two layers will be observed.

• Separate the upper organic layer, which contains the product.

• Wash the organic layer sequentially with 50 mL of cold water, 50 mL of saturated sodium bicarbonate solution, and finally with 50 mL of water.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent (diethyl ether, if used for extraction) under reduced pressure using a rotary evaporator to obtain the crude product mixture of tertiary chlorides.

• The product can be further purified by distillation.

Expected Products: The reaction is expected to yield a mixture of 3-chloro-2,3,4-trimethylpentane and 2-chloro-2,3,4-trimethylpentane due to carbocation rearrangement.

Dehydration to Alkenes

The acid-catalyzed dehydration of 2,3,4-trimethyl-3-pentanol is a viable method for the synthesis of highly substituted alkenes. The reaction proceeds through an E1 mechanism involving a carbocation intermediate, which can lead to a mixture of isomeric alkenes, including rearranged products. The major product is typically the most stable alkene, following Zaitsev's rule.

Experimental Protocol: Acid-Catalyzed Dehydration

This protocol is a general procedure for the dehydration of tertiary alcohols.

Objective: To synthesize a mixture of alkenes from 2,3,4-trimethyl-3-pentanol.

Materials:

• 2,3,4-trimethyl-3-pentanol

• Concentrated Sulfuric Acid (H₂SO₄) or Phosphoric Acid (H₃PO₄)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Saturated sodium bicarbonate solution

• Distillation apparatus

• Round-bottom flask

• Separatory funnel

• Heating mantle

Procedure:

• To a 100 mL round-bottom flask, add 13.0 g (0.1 mol) of 2,3,4-trimethyl-3-pentanol.

• Slowly and with cooling, add 5 mL of concentrated sulfuric acid (or 10 mL of 85% phosphoric acid).

• Add a few boiling chips and assemble a simple distillation apparatus.

• Heat the mixture gently to distill the alkene products. The distillation temperature should be kept below 120°C.

• Collect the distillate in a receiver cooled in an ice bath.

• Wash the distillate in a separatory funnel with two 20 mL portions of saturated sodium bicarbonate solution to neutralize any acidic components.

• Separate the organic layer and dry it over anhydrous sodium sulfate.

• Decant the dried liquid into a clean, dry flask and purify by fractional distillation. The expected boiling point of the main product, 2,3,4-trimethyl-2-pentene, is around 116°C[1].

Expected Products: The primary product is expected to be 2,3,4-trimethyl-2-pentene, with the potential for other isomeric alkenes due to carbocation rearrangements.

Esterification of a Hindered Alcohol

The esterification of tertiary alcohols like 2,3,4-trimethyl-3-pentanol is challenging under standard Fischer esterification conditions due to steric hindrance, which disfavors the reaction and promotes elimination. More effective methods often involve the use of more reactive acylating agents or specific catalysts.

Experimental Protocol: Esterification using Acyl Chloride and Pyridine

This protocol is a general method for the esterification of sterically hindered alcohols.

Objective: To synthesize an ester from 2,3,4-trimethyl-3-pentanol and an acyl chloride.

Materials:

• 2,3,4-trimethyl-3-pentanol

• Acetyl chloride (or other desired acyl chloride)

• Pyridine

• Anhydrous diethyl ether

• 5% Hydrochloric acid solution

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• In a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve 6.5 g (0.05 mol) of 2,3,4-trimethyl-3-pentanol in 25 mL of anhydrous diethyl ether and 4.4 mL (0.055 mol) of pyridine.

• Cool the flask in an ice bath.

• From the dropping funnel, add a solution of 4.3 g (0.055 mol) of acetyl chloride in 15 mL of anhydrous diethyl ether dropwise with stirring over 30 minutes.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Pour the reaction mixture into a separatory funnel containing 50 mL of 5% hydrochloric acid to neutralize the pyridine.

• Separate the ether layer and wash it sequentially with 50 mL of water, 50 mL of saturated sodium bicarbonate solution, and finally with 50 mL of water.

• Dry the ether layer over anhydrous magnesium sulfate.

• Filter the drying agent and remove the diethyl ether by rotary evaporation to yield the crude ester.

• The product can be purified by vacuum distillation.

Quantitative Data Summary

Due to the limited availability of specific quantitative data for 2,3,4-trimethyl-3-pentanol in the literature, the following table provides expected outcomes based on reactions with analogous sterically hindered tertiary alcohols.

Reaction Type	Reagents	Key Conditions	Expected Major Product(s)	Potential Yield Range
Rearrangement	Concentrated HCl	Room Temperature, 1 hr	3-Chloro-2,3,4-trimethylpentane, 2-Chloro-2,3,4-trimethylpentane	Moderate to Good
Dehydration	Concentrated H₂SO₄ or H₃PO₄	Distillation, <120°C	2,3,4-Trimethyl-2-pentene	Good to High
Esterification	Acetyl Chloride, Pyridine	0°C to Room Temperature, 2.5 hr	2,3,4-Trimethyl-3-pentyl acetate	Moderate

Visualizations

Logical Workflow for Acid-Catalyzed Reactions of 2,3,4-Trimethyl-3-pentanol

Caption: Acid-catalyzed reaction pathways for 2,3,4-trimethyl-3-pentanol.

Experimental Workflow for Dehydration of 2,3,4-Trimethyl-3-pentanol

Caption: Step-by-step workflow for the dehydration experiment.

Logical Relationship in Esterification of a Hindered Alcohol

Caption: Key components and their roles in the esterification of a hindered alcohol.

References

• 1. chembk.com [chembk.com]

Application Notes and Protocols: 2,3,4-Trimethyl-3-pentanol as a Solvent

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3,4-Trimethyl-3-pentanol is a highly branched, sterically hindered tertiary alcohol. Its unique structure imparts specific physicochemical properties that suggest its potential as a specialized solvent in various chemical and pharmaceutical applications. This document provides an overview of its properties, potential applications as a solvent, and generalized experimental protocols based on its characteristics and the known uses of structurally similar solvents.

Physicochemical Properties

2,3,4-Trimethyl-3-pentanol is a colorless to pale yellow liquid with a characteristic fruity odor.[1][2] Its significant steric bulk around the hydroxyl group influences its solvent behavior, making it a non-coordinating, polar aprotic-like solvent despite the presence of the hydroxyl group.

Table 1: Physicochemical Properties of 2,3,4-Trimethyl-3-pentanol

Property	Value	Reference
Molecular Formula	C₈H₁₈O	[1]
Molecular Weight	130.23 g/mol	[1]
Appearance	Colorless to light brown/yellow liquid	[1][2][3]
Odor	Fruity, characteristic	[1][2]
Boiling Point	78 °C @ 46 mmHg	[1]
Density	0.846 - 0.850 g/cm³	[1]
Refractive Index	1.433 - 1.438	[1]
Solubility	Insoluble in water; Soluble in ethanol and heptane.	[1]

Safety and Handling

2,3,4-Trimethyl-3-pentanol is a flammable liquid and is harmful if swallowed.[1] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn when handling this chemical. Work should be conducted in a well-ventilated fume hood.

Table 2: GHS Hazard Information for 2,3,4-Trimethyl-3-pentanol

Hazard Class	Hazard Statement
Flammable liquids (Category 3)	H226: Flammable liquid and vapor
Acute toxicity, Oral (Category 4)	H302: Harmful if swallowed
Skin irritation (Category 2)	H315: Causes skin irritation
Specific target organ toxicity - single exposure (Category 3), Respiratory system	H335: May cause respiratory irritation
Data sourced from multiple reports to the ECHA C&L Inventory.[1]

Potential Applications as a Solvent

Due to the lack of specific literature on 2,3,4-trimethyl-3-pentanol as a solvent, its potential applications are inferred from its structural similarity to other bulky tertiary alcohols like tert-butanol and tert-amyl alcohol, which are used as solvents in organic synthesis and pharmaceutical applications.[4][5][6] The steric hindrance of 2,3,4-trimethyl-3-pentanol makes it a poor nucleophile, which can be advantageous in reactions where the solvent is not intended to participate.

Organic Synthesis

The properties of 2,3,4-trimethyl-3-pentanol suggest its use as a reaction medium for:

• Reactions involving strong bases and nucleophiles: The non-nucleophilic nature of this sterically hindered alcohol would prevent it from interfering with the reaction.

• Grignard Reactions: While ethers are the typical solvents for Grignard reactions, tertiary alcohols have been explored. The polarity of the alcohol can help to solvate the Grignard reagent.

• Esterification of Sterically Hindered Acids: In reactions where both the acid and alcohol reactants are bulky, a non-reactive, sterically hindered solvent could be beneficial in facilitating the reaction while minimizing side reactions.[7][8]

Drug Formulation and Delivery

Higher alcohols are utilized in the pharmaceutical industry for extraction, separation, and as co-solvents to enhance the solubility of poorly soluble drugs.[9][10][11] Given its solubility in organic compounds and limited water solubility, 2,3,4-trimethyl-3-pentanol could potentially be investigated for:

• Solubilization of poorly water-soluble APIs: For non-aqueous formulations or as a co-solvent in lipid-based delivery systems.

• Extraction and purification of natural products: Its solvent properties could be suitable for extracting specific classes of organic molecules from natural sources.

Experimental Protocols (Generalized)

The following are generalized protocols and should be optimized for specific applications.

Protocol 1: General Procedure for a Reaction Under Inert Atmosphere

This protocol is suitable for reactions sensitive to air and moisture, where 2,3,4-trimethyl-3-pentanol is used as the solvent.

Caption: Generalized workflow for an organic reaction under inert atmosphere using 2,3,4-trimethyl-3-pentanol as a solvent.

Methodology:

• Preparation: Dry all glassware in an oven at >100°C for several hours and allow to cool in a desiccator. Assemble the reaction apparatus (e.g., round-bottom flask with a magnetic stir bar, reflux condenser, and nitrogen/argon inlet). Purge the system with an inert gas for 10-15 minutes.

• Reaction Setup: Under a positive flow of inert gas, add the reactants and 2,3,4-trimethyl-3-pentanol to the reaction flask via syringe or cannula.

• Reaction Conditions: Stir the reaction mixture and bring it to the desired temperature (heating with an oil bath or cooling with an ice/dry ice bath).

• Monitoring: Monitor the progress of the reaction by taking small aliquots and analyzing them by an appropriate method (e.g., Thin Layer Chromatography, Gas Chromatography, or Liquid Chromatography-Mass Spectrometry).

• Work-up: Once the reaction is complete, cool the mixture to room temperature and quench the reaction appropriately (e.g., by adding water or a saturated aqueous solution).

• Purification: Remove the 2,3,4-trimethyl-3-pentanol under reduced pressure using a rotary evaporator. The resulting crude product can then be purified by a suitable technique such as column chromatography, distillation, or recrystallization.

Protocol 2: Solubility Determination of a Drug Compound

This protocol outlines a method to determine the solubility of a solid compound in 2,3,4-trimethyl-3-pentanol.

Methodology:

• Sample Preparation: Add a known amount of the solid compound to a vial.

• Solvent Addition: Add a small, measured volume of 2,3,4-trimethyl-3-pentanol to the vial.

• Equilibration: Cap the vial and agitate it at a constant temperature (e.g., using a shaker or vortex mixer) for a predetermined time (e.g., 24 hours) to ensure equilibrium is reached.

• Observation: Visually inspect the vial for any undissolved solid.

• Incremental Solvent Addition: If solid remains, add another small, measured volume of the solvent and repeat the equilibration step.

• Solubility Calculation: Continue adding solvent until the solid is completely dissolved. The solubility can then be calculated in terms of mg/mL or mol/L.

• Confirmation (Optional): For a more precise determination, the saturated solution can be filtered or centrifuged to remove any undissolved solid, and the concentration of the dissolved compound in the supernatant can be measured using a suitable analytical technique (e.g., UV-Vis spectroscopy or HPLC).

Logical Relationships of Solvent Properties

The potential utility of 2,3,4-trimethyl-3-pentanol as a solvent is a consequence of its molecular structure.

Caption: Logical flow from the molecular structure of 2,3,4-trimethyl-3-pentanol to its potential solvent applications.

Conclusion

While 2,3,4-trimethyl-3-pentanol is not yet established as a common laboratory or industrial solvent, its physical and chemical properties, particularly its sterically hindered nature, suggest it could be a valuable tool in specialized applications where a non-reactive, polar aprotic-like solvent is required. Further research is needed to fully characterize its solvent capabilities and explore its utility in organic synthesis and pharmaceutical sciences. The provided protocols offer a starting point for researchers interested in investigating the potential of this unique tertiary alcohol.

References

• 1. 2,3,4-Trimethyl-3-pentanol | C8H18O | CID 520484 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,2,4-Trimethyl-3-pentanol | C8H18O | CID 107378 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2,3,4-Trimethyl-3-pentanol - Hazardous Agents | Haz-Map [haz-map.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. nbinno.com [nbinno.com]
• 7. researchgate.net [researchgate.net]
• 8. electronicsandbooks.com [electronicsandbooks.com]
• 9. Factors that Affect the Solubility of Drugs | Pharmaguideline [pharmaguideline.com]
• 10. The Application of Solvents in the Pharmaceutical Industry | Aure Chemical [aurechem.com]
• 11. globalpharmatek.com [globalpharmatek.com]

Application Notes and Protocols for the Safe Handling of 2,3,4-Trimethyl-3-pentanol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use of 2,3,4-trimethyl-3-pentanol in a laboratory setting. Adherence to these guidelines is crucial for ensuring personnel safety and maintaining a safe research environment.

Introduction

2,3,4-Trimethyl-3-pentanol is a tertiary alcohol used in organic synthesis as an intermediate. As with all laboratory chemicals, a thorough understanding of its properties and potential hazards is essential for safe handling. This document outlines the necessary precautions, personal protective equipment (PPE), and experimental procedures to minimize risks associated with its use.

Physicochemical and Toxicological Data

A summary of the key physical, chemical, and toxicological properties of 2,3,4-trimethyl-3-pentanol is presented in the table below. This information is critical for risk assessment and the implementation of appropriate safety measures.

Property	Value	Reference
Chemical Formula	C₈H₁₈O	[1]
Molecular Weight	130.23 g/mol	[1]
Appearance	Colorless to light brown/yellow liquid	[1][2]
Odor	Fruity	[1][2]
Boiling Point	78 °C @ 46 mmHg	[1][2]
Flash Point	122 °F (50 °C)	[2]
Density	0.850 g/cm³ @ 25 °C	[2]
Solubility	Insoluble in water; Soluble in organic solvents like heptane and ethanol.	[1]
GHS Hazard Statements	H226: Flammable liquid and vapor.H302: Harmful if swallowed.	[1]
GHS Precautionary Statements	P210, P233, P240, P241, P242, P243, P264, P270, P280, P301+P317, P303+P361+P353, P330, P370+P378, P403+P235, P501	[1]

Hazard Identification and Risk Assessment

2,3,4-Trimethyl-3-pentanol is a flammable liquid and is harmful if swallowed.[1] Vapors may cause dizziness or suffocation. It may also cause eye and skin irritation.[3] A thorough risk assessment should be conducted before any experiment, considering the quantities used, the nature of the procedure (e.g., heating, distillation), and the potential for spills or splashes.

Safe Handling and Storage

4.1 Engineering Controls:

• All work with 2,3,4-trimethyl-3-pentanol should be conducted in a well-ventilated laboratory, preferably within a certified chemical fume hood, especially when heating or generating aerosols.[4][5]

• Use of explosion-proof electrical equipment is recommended where significant quantities of vapor may accumulate.

• Ensure easy access to an emergency eyewash station and safety shower.[4][5]

4.2 Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles are mandatory.[5] A face shield should be worn when there is a significant risk of splashing.

• Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves for integrity before use.[4]

• Skin and Body Protection: A flame-retardant lab coat should be worn at all times. When handling larger quantities, a chemical-resistant apron is recommended. Closed-toe shoes are required.

4.3 General Hygiene and Housekeeping:

• Avoid inhalation of vapors and direct contact with skin and eyes.

• Do not eat, drink, or smoke in the laboratory.

• Wash hands thoroughly after handling the chemical.

• Keep the work area clean and tidy. All spills should be cleaned up immediately using an inert absorbent material.

4.4 Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

• Keep away from heat, sparks, open flames, and other sources of ignition.[3]

• Store separately from oxidizing agents and strong acids.

Experimental Protocol: Acid-Catalyzed Dehydration of 2,3,4-Trimethyl-3-pentanol

This protocol describes a representative procedure for the dehydration of 2,3,4-trimethyl-3-pentanol to form a mixture of alkenes. This reaction is a common application for tertiary alcohols.

5.1 Materials and Equipment:

• 2,3,4-Trimethyl-3-pentanol

• Concentrated sulfuric acid (H₂SO₄) or phosphoric acid (H₃PO₄)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Distillation apparatus (condenser, receiving flask)

• Heating mantle

• Separatory funnel

• Erlenmeyer flasks

• Boiling chips

• Magnetic stirrer and stir bar

5.2 Procedure:

• Reaction Setup:

  • Place a magnetic stir bar and a few boiling chips into a 100 mL round-bottom flask.

  • In a chemical fume hood, add 10.0 g of 2,3,4-trimethyl-3-pentanol to the flask.

  • Slowly and with constant stirring, add 2.5 mL of concentrated sulfuric acid to the alcohol. The mixture will warm up.

• Dehydration Reaction:

  • Assemble a simple distillation apparatus with the round-bottom flask as the distillation pot.

  • Heat the mixture gently using a heating mantle. The alkene products will begin to distill.

  • Collect the distillate in a receiving flask cooled in an ice bath. The distillation temperature should be monitored and kept below 100 °C to minimize the co-distillation of the unreacted alcohol.

• Work-up:

  • Transfer the collected distillate to a separatory funnel.

  • Wash the distillate by adding 20 mL of cold water and shaking gently. Allow the layers to separate and discard the lower aqueous layer.

  • Carefully add 20 mL of saturated sodium bicarbonate solution in small portions to neutralize any remaining acid. Swirl gently after each addition and vent the separatory funnel frequently to release any evolved carbon dioxide gas.

  • Once gas evolution ceases, shake the funnel more vigorously. Allow the layers to separate and discard the lower aqueous layer.

  • Wash the organic layer again with 20 mL of water, separate, and discard the aqueous layer.

• Drying and Isolation:

  • Transfer the organic layer to a clean, dry Erlenmeyer flask.

  • Add a small amount of anhydrous sodium sulfate to the flask to dry the product. Swirl the flask and let it stand for 10-15 minutes. The liquid should be clear when it is dry.

  • Decant or filter the dried liquid into a pre-weighed, clean, dry flask.

  • The final product is a mixture of alkene isomers. Further purification can be achieved by fractional distillation if desired.

5.3 Waste Disposal:

• All aqueous waste should be neutralized before disposal.

• Organic waste, including any residual 2,3,4-trimethyl-3-pentanol and the alkene products, should be collected in a designated halogen-free organic waste container.

• Solid waste, such as used drying agent, should be placed in a designated solid waste container.

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[3]

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, give 2-4 cupfuls of water or milk. Seek immediate medical attention.[3]

• Spills: Evacuate the area and remove all ignition sources. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a suitable container for disposal.[3]

Visualizations

7.1 Hierarchy of Controls for Safe Handling

The following diagram illustrates the hierarchy of controls to be implemented to ensure the safe handling of 2,3,4-trimethyl-3-pentanol. The most effective controls are at the top of the pyramid.

Caption: Hierarchy of safety controls for handling hazardous chemicals.

7.2 Experimental Workflow for Dehydration of 2,3,4-Trimethyl-3-pentanol

The diagram below outlines the major steps in the experimental protocol for the dehydration of 2,3,4-trimethyl-3-pentanol.

References

• 1. 2,3,4-Trimethyl-3-pentanol | C8H18O | CID 520484 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. scribd.com [scribd.com]
• 4. Solved Dehydration of 2,2,3,4,4-pentamethyl-3-pentanol gave | Chegg.com [chegg.com]
• 5. Human Metabolome Database: Showing metabocard for 2,3,4-Trimethyl-3-pentanol (HMDB0036166) [hmdb.ca]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,3,4-Trimethyl-3-pentanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 2,3,4-Trimethyl-3-pentanol synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 2,3,4-trimethyl-3-pentanol?

A1: The most prevalent laboratory synthesis method is the Grignard reaction. This involves reacting an isopropyl Grignard reagent, such as isopropylmagnesium bromide (i-PrMgBr), with diisopropyl ketone. The Grignard reagent acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ketone. Subsequent acidic workup protonates the resulting alkoxide to yield the tertiary alcohol, 2,3,4-trimethyl-3-pentanol.[1][2]

Q2: Why am I experiencing low yields in my synthesis of 2,3,4-trimethyl-3-pentanol?

A2: Low yields in this specific Grignard reaction are common and primarily attributed to steric hindrance. Both the diisopropyl ketone and the isopropyl Grignard reagent are sterically bulky. This congestion around the reaction center hinders the desired nucleophilic addition and promotes competing side reactions, such as reduction and enolization.[1][2][3]

Q3: What are the main side products I should be aware of?

A3: The two major side products are:

• 2,4-Dimethyl-3-pentanol: This is the product of the reduction of diisopropyl ketone. The Grignard reagent, acting as a reducing agent, transfers a beta-hydride to the carbonyl carbon.[2][3]

• Diisopropyl ketone (unreacted): This is recovered after the reaction mixture is worked up, as a result of enolization. The Grignard reagent, acting as a base, abstracts an alpha-proton from the ketone to form an enolate, which is then protonated back to the ketone during workup.[2]

Q4: Can I use a different Grignard reagent to improve the yield?

A4: While isopropylmagnesium bromide is the direct precursor for the desired product structure, using a less sterically hindered Grignard reagent is a general strategy to favor addition over reduction. However, for this specific target molecule, this is not a viable option. Alternative organometallic reagents, such as organolithium compounds, may suppress enolization, but reduction can still be a competing pathway.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low to no formation of the desired tertiary alcohol.	Reaction did not initiate.	Ensure all glassware is flame-dried and reagents are anhydrous. A crystal of iodine can be added to activate the magnesium turnings.
Grignard reagent was quenched.	Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) and that the diisopropyl ketone is added slowly to the Grignard reagent.
High proportion of the reduction product (2,4-dimethyl-3-pentanol) is observed.	Steric hindrance favoring hydride transfer.	Conduct the reaction at a lower temperature to increase the selectivity for the addition reaction. The use of a less sterically bulky Grignard reagent is not an option for this specific product, but ensuring slow addition of the ketone to the Grignard solution can help.
High reaction temperature.	Maintain a low and controlled temperature during the addition of the ketone.
A significant amount of unreacted diisopropyl ketone is recovered.	Enolization is the dominant pathway.	Consider using an organolithium reagent in place of the Grignard reagent, as they are generally less prone to enolization. Alternatively, using a different solvent system might alter the reactivity.
Formation of a significant amount of biphenyl or other coupling byproducts.	Side reactions of the Grignard reagent.	This can occur if the Grignard reagent is not formed efficiently or if there are impurities. Ensure high-quality reagents and anhydrous conditions.

Data Presentation

The yield of 2,3,4-trimethyl-3-pentanol is highly sensitive to reaction conditions due to the competing pathways of addition, reduction, and enolization. The following table summarizes the expected qualitative effects of key parameters on the product distribution.

Parameter	Condition	Effect on Addition (Desired Product)	Effect on Reduction	Effect on Enolization
Temperature	Low (e.g., 0 °C)	Favored	Suppressed	Generally suppressed
High (e.g., reflux)	Disfavored	Favored	Favored
Grignard Reagent	Isopropylmagnesium Bromide	Prone to side reactions	Significant	Significant
tert-Butylmagnesium Bromide	Even more prone to side reactions	Highly Favored	Highly Favored
Solvent	Diethyl Ether	Standard	Standard	Standard
Tetrahydrofuran (THF)	May slightly improve addition	May be slightly suppressed	May be slightly suppressed
Addition Rate	Slow	Favored	Suppressed	Suppressed
Fast	Disfavored	Favored	Favored

Experimental Protocols

Key Experiment: Grignard Synthesis of 2,3,4-trimethyl-3-pentanol

Objective: To synthesize 2,3,4-trimethyl-3-pentanol from diisopropyl ketone and isopropyl bromide.

Materials:

• Magnesium turnings

• Isopropyl bromide

• Diisopropyl ketone

• Anhydrous diethyl ether

• Iodine crystal (for initiation)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware (three-neck round-bottom flask, dropping funnel, condenser)

• Magnetic stirrer and heating mantle

Procedure:

• Apparatus Setup: Assemble a flame-dried three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a drying tube, and a dropping funnel. The entire apparatus must be under an inert atmosphere (nitrogen or argon).

• Grignard Reagent Preparation: Place magnesium turnings (1.2 equivalents) in the flask. Add a small crystal of iodine. In the dropping funnel, place a solution of isopropyl bromide (1.0 equivalent) in anhydrous diethyl ether.

• Add a small portion of the isopropyl bromide solution to the magnesium. The reaction should initiate, indicated by a color change and gentle refluxing. If the reaction does not start, gently warm the flask.

• Once initiated, add the remaining isopropyl bromide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the mixture for 30-60 minutes.

• Reaction with Ketone: Cool the Grignard reagent solution in an ice bath. Dissolve diisopropyl ketone (0.95 equivalents) in anhydrous diethyl ether and add it to the dropping funnel.

• Add the diisopropyl ketone solution dropwise to the stirred, cooled Grignard reagent. Maintain a low temperature throughout the addition.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1-2 hours.

• Workup: Cool the reaction mixture in an ice bath. Slowly and carefully pour the reaction mixture into a beaker containing crushed ice and a saturated aqueous solution of ammonium chloride.

• Transfer the mixture to a separatory funnel and separate the organic layer. Extract the aqueous layer twice with diethyl ether.

• Purification: Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation. The crude product can be purified by distillation or column chromatography.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Competing reaction pathways in the synthesis.

Caption: General experimental workflow.

Caption: Troubleshooting decision tree for low yield.

References

• 1. Grignard Reaction [organic-chemistry.org]
• 2. adichemistry.com [adichemistry.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Center: Dehydration of 2,3,4-Trimethyl-3-pentanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the acid-catalyzed dehydration of 2,3,4-trimethyl-3-pentanol.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Product Yield	Incomplete Reaction: Insufficient heating or reaction time.	Ensure the reaction is heated to the appropriate temperature for the chosen acid catalyst (e.g., ~160-180°C for phosphoric acid). Monitor the reaction progress by TLC or GC if possible.
Inefficient Distillation: Product alkenes are volatile. If the reaction is performed at a high temperature, the product may distill as it is formed.	Use a distillation setup to collect the alkene products as they are formed. This also helps to shift the equilibrium towards the products.
Reversible Reaction: The presence of a large amount of water can drive the equilibrium back towards the alcohol.	As mentioned above, removing the product by distillation as it forms is the most effective way to address this.
Charring or Darkening of the Reaction Mixture	Strongly Oxidizing Acid: Concentrated sulfuric acid is a strong oxidizing agent and can cause charring of organic material.	Consider using concentrated phosphoric acid as the catalyst, which is less oxidizing and generally leads to cleaner reactions.[1] If using sulfuric acid, add it slowly and with cooling.
Formation of a Complex Mixture of Products	Carbocation Rearrangements: The initially formed tertiary carbocation can undergo hydride and methyl shifts to form more stable carbocations, leading to a variety of alkene isomers.	This is an inherent feature of the reaction mechanism for this substrate. To analyze the product mixture, use Gas Chromatography (GC) or GC-Mass Spectrometry (GC-MS).[2][3]
Presence of an Ether Byproduct	Intermolecular Reaction: At lower temperatures, the protonated alcohol may be attacked by another alcohol molecule in an SN2 reaction, forming an ether.	Ensure the reaction temperature is high enough to favor elimination over substitution. Ether formation is more common with primary alcohols but can occur with tertiary alcohols under certain conditions.
Difficulty in Separating Products	Similar Boiling Points: The isomeric alkene products often have very close boiling points, making separation by simple distillation challenging.	Fractional distillation may provide better separation. For analytical purposes, GC is the preferred method for separating and quantifying the isomers.[2]

Frequently Asked Questions (FAQs)

Q1: What are the expected major and minor products from the dehydration of 2,3,4-trimethyl-3-pentanol?

A1: The dehydration of 2,3,4-trimethyl-3-pentanol is expected to produce a complex mixture of alkenes due to carbocation rearrangements. The initially formed tertiary carbocation can undergo 1,2-hydride and 1,2-methyl shifts to form other, more stable tertiary carbocations.[4][5][6] This leads to a variety of constitutional isomers.

Quantitative Data for Dehydration of 2,2,4-Trimethyl-3-pentanol (as an illustrative example)

Product Name	Structure	Percentage (%)
2,3,4-Trimethyl-1-pentene	CH2=C(CH3)CH(CH3)CH(CH3)2	29
2,4,4-Trimethyl-1-pentene	CH2=C(CH3)CH2C(CH3)3	24
2,4,4-Trimethyl-2-pentene	(CH3)2C=CH-C(CH3)3	24
2,3,4-Trimethyl-2-pentene	(CH3)2C=C(CH3)CH(CH3)2	18
2-Isopropyl-3-methyl-1-butene	CH2=C(CH(CH3)2)CH(CH3)2	3
3,3,4-Trimethyl-1-pentene	CH2=CH-C(CH3)2CH(CH3)2	2

Data from the dehydration of the structural isomer 2,2,4-trimethyl-3-pentanol is presented here to illustrate the complexity of products arising from carbocation rearrangements.[2]

Q2: What is the underlying mechanism for the formation of these side products?

A2: The reaction proceeds via an E1 (elimination, unimolecular) mechanism. The acid catalyst protonates the hydroxyl group, which then leaves as a water molecule to form a tertiary carbocation. This carbocation can then rearrange via 1,2-hydride or 1,2-methyl shifts to form more stable carbocations. Deprotonation from a carbon adjacent to the positive charge in each of these carbocation intermediates leads to the formation of the various alkene isomers.[4][5][6]

Q3: Which acid catalyst is better for this reaction: sulfuric acid or phosphoric acid?

A3: Concentrated phosphoric acid is often preferred over concentrated sulfuric acid for alcohol dehydration.[1] Sulfuric acid is a strong oxidizing agent and can lead to charring and the formation of sulfur dioxide and carbon dioxide as byproducts.[1] Phosphoric acid is less oxidizing and generally results in a cleaner reaction with fewer side reactions.

Q4: How can I analyze the product mixture to determine the relative amounts of each isomer?

A4: Gas chromatography (GC) is the most effective technique for separating and quantifying the isomeric alkene products, which often have very similar boiling points.[2] For structural elucidation of the individual components, GC coupled with Mass Spectrometry (GC-MS) is highly recommended.[3]

Experimental Protocols

Dehydration using Phosphoric Acid

This protocol is a general procedure for the dehydration of a tertiary alcohol and should be adapted and optimized for 2,3,4-trimethyl-3-pentanol.

Materials:

• 2,3,4-trimethyl-3-pentanol

• 85% Phosphoric acid

• Boiling chips

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Round-bottom flask

• Distillation apparatus (condenser, receiving flask)

• Heating mantle

• Separatory funnel

• Erlenmeyer flask

Procedure:

• Place 2,3,4-trimethyl-3-pentanol and a few boiling chips into a round-bottom flask.

• Carefully add 85% phosphoric acid to the flask. The ratio of alcohol to acid may need to be optimized, but a starting point could be a 2:1 molar ratio of alcohol to acid.

• Assemble a distillation apparatus with the round-bottom flask as the distilling flask and a clean, pre-weighed receiving flask.

• Heat the mixture gently using a heating mantle to initiate the reaction and distill the alkene products as they form. The collection of the distillate helps to drive the reaction to completion.

• Continue the distillation until no more product is collected.

• Transfer the distillate to a separatory funnel and wash it with a small amount of saturated sodium bicarbonate solution to neutralize any acidic residue.

• Separate the organic layer and wash it with water.

• Dry the organic layer over anhydrous sodium sulfate.

• Decant the dried product into a clean, pre-weighed vial to determine the yield.

• Analyze the product mixture by GC or GC-MS to determine the composition of alkene isomers.

Visualizations

Caption: Reaction pathway for the dehydration of 2,3,4-trimethyl-3-pentanol.

Caption: Experimental workflow for the dehydration and analysis.

References

• 1. Dehydration of 2,2,3,4,4 -pentamethyl-3-pentanol gave two alkenes \mathrm.. [askfilo.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Gas chromatography-mass spectrometry (GC-MS) analysis of products obtained from the dehydration of cyclic alcohol derivatives [morressier.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. youtube.com [youtube.com]

Technical Support Center: Purification of 2,3,4-Trimethyl-3-pentanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in removing impurities from samples of 2,3,4-Trimethyl-3-pentanol.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a sample of 2,3,4-Trimethyl-3-pentanol synthesized via a Grignard reaction?

A1: The most common impurities originate from the starting materials and potential side reactions. These typically include:

• Unreacted Starting Materials: Diisopropyl ketone and the Grignard reagent (e.g., methylmagnesium bromide).

• Grignard Reaction Byproducts: Hydrolyzed Grignard reagent (magnesium salts) and products of side reactions such as enolization of the diisopropyl ketone.

• Solvents: Solvents used during the synthesis and workup, such as diethyl ether or tetrahydrofuran (THF).

Q2: How can I qualitatively assess the purity of my 2,3,4-Trimethyl-3-pentanol sample?

A2: Several analytical techniques can provide a qualitative assessment of purity:

• Thin Layer Chromatography (TLC): A quick and simple method to visualize the number of components in your sample. The product, being an alcohol, will have a different retention factor (Rf) than the less polar ketone starting material.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique can separate volatile components and provide information about their molecular weight, helping to identify impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can identify impurities by comparing the spectrum of your sample to that of the pure product and known impurities. Unreacted ketone and solvents will have characteristic peaks.

Q3: What is the most effective method for purifying 2,3,4-Trimethyl-3-pentanol?

A3: Due to the significant difference in boiling points between 2,3,4-trimethyl-3-pentanol (approximately 163-165 °C at atmospheric pressure) and the common impurity diisopropyl ketone (124-125 °C), fractional distillation is generally the most effective and scalable purification method. For smaller scales or to remove non-volatile impurities, preparative column chromatography can also be employed.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of 2,3,4-Trimethyl-3-pentanol.

Issue 1: Emulsion formation during aqueous workup.

• Question: I am observing a persistent emulsion at the organic/aqueous interface during the workup of my Grignard reaction, making separation difficult. What can I do?

• Answer: Emulsion formation is common due to the presence of magnesium salts.

  • Solution 1: Addition of Saturated Brine: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer, which can help to break the emulsion.

  • Solution 2: Gentle Swirling: Instead of vigorous shaking in the separatory funnel, gently swirl or invert the funnel multiple times.

  • Solution 3: Filtration: If the emulsion persists, you can try filtering the entire mixture through a pad of Celite® or glass wool to help break it up.

Issue 2: Inefficient separation during fractional distillation.

• Question: During fractional distillation, I am not seeing a clear separation between my product and lower-boiling impurities. The temperature is not holding steady at the boiling point of the first fraction.

• Answer: This indicates poor distillation efficiency.

  • Solution 1: Check Column Packing and Insulation: Ensure your fractionating column is packed appropriately (e.g., with Raschig rings or Vigreux indentations) and is well-insulated. Wrapping the column in glass wool or aluminum foil can help maintain the temperature gradient.

  • Solution 2: Slow Distillation Rate: Distill the mixture slowly to allow for proper equilibration between the liquid and vapor phases in the column. A rate of 1-2 drops per second for the distillate is a good starting point.

  • Solution 3: Use a Longer Fractionating Column: A longer column provides more theoretical plates, leading to better separation of liquids with close boiling points.

Issue 3: Product co-elutes with impurities during column chromatography.

• Question: I am trying to purify my product using column chromatography, but a persistent impurity is co-eluting with it.

• Answer: This suggests that the chosen solvent system does not have sufficient resolving power.

  • Solution 1: Optimize the Mobile Phase: Perform small-scale TLC experiments with different solvent systems to find a mobile phase that provides better separation between your product and the impurity. For non-polar compounds, a common approach is to use a mixture of a non-polar solvent like hexane or heptane with a slightly more polar solvent like ethyl acetate or dichloromethane.

  • Solution 2: Change the Stationary Phase: If optimizing the mobile phase is unsuccessful, consider using a different stationary phase. While silica gel is common for normal-phase chromatography, alumina or a reverse-phase C18 silica gel could offer different selectivity.

  • Solution 3: Gradient Elution: Employ a gradient elution where the polarity of the mobile phase is gradually increased during the chromatography. This can help to resolve compounds with similar polarities.

Data Presentation

The following table summarizes the physical properties of 2,3,4-Trimethyl-3-pentanol and a key potential impurity, which are critical for planning purification strategies.

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Solubility in Water	Common Purification Method
2,3,4-Trimethyl-3-pentanol	130.23	~163-165	Limited	Fractional Distillation
Diisopropyl ketone	114.19	124-125[1][2][3]	Limited[4]	Fractional Distillation

The following table provides an overview of typical purity levels that can be achieved with different purification techniques.

Purification Technique	Typical Purity Achieved	Scale	Notes
Fractional Distillation	>98%	Milligrams to Kilograms	Highly effective for separating volatile impurities with different boiling points.
Preparative Column Chromatography	>99%	Milligrams to Grams	Useful for removing non-volatile impurities or for small-scale, high-purity applications.
Crystallization (if applicable)	>99%	Milligrams to Kilograms	Only applicable if the compound is a solid at or near room temperature and a suitable crystallization solvent is found.

Experimental Protocols

Protocol 1: Purification by Fractional Distillation

This protocol describes a general procedure for the purification of 2,3,4-Trimethyl-3-pentanol by fractional distillation.

Materials:

• Crude 2,3,4-Trimethyl-3-pentanol

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed)

• Distillation head with thermometer adapter

• Condenser

• Receiving flasks

• Heating mantle

• Boiling chips or magnetic stir bar

• Insulating material (glass wool or aluminum foil)

Procedure:

• Setup: Assemble the fractional distillation apparatus in a fume hood. Ensure all glass joints are properly sealed. Place the crude 2,3,4-Trimethyl-3-pentanol and a few boiling chips or a magnetic stir bar into the round-bottom flask. The flask should not be more than two-thirds full.

• Insulation: Insulate the fractionating column to ensure an efficient temperature gradient.

• Heating: Begin heating the flask gently.

• Fraction 1 (Impurities): As the mixture begins to boil, observe the vapor rising through the fractionating column. The temperature at the distillation head should stabilize at the boiling point of the lowest boiling impurity (e.g., ~125 °C for diisopropyl ketone). Collect this fraction in a receiving flask until the temperature begins to rise again.

• Intermediate Fraction: As the temperature rises between the boiling points of the impurity and the product, collect the distillate in a separate "intermediate" flask.

• Fraction 2 (Product): When the temperature stabilizes at the boiling point of 2,3,4-Trimethyl-3-pentanol (~163-165 °C), switch to a clean receiving flask to collect the pure product.

• Completion: Stop the distillation before the distilling flask goes to dryness.

• Analysis: Analyze the collected product fraction for purity using an appropriate analytical technique (e.g., GC-MS or NMR).

Protocol 2: Purification by Preparative Column Chromatography

This protocol provides a general method for purifying 2,3,4-Trimethyl-3-pentanol using normal-phase column chromatography.

Materials:

• Crude 2,3,4-Trimethyl-3-pentanol

• Silica gel (60 Å, 230-400 mesh)

• Chromatography column

• Eluent (e.g., a mixture of hexane and ethyl acetate)

• Collection tubes

• Rotary evaporator

Procedure:

• Column Packing: Pack a chromatography column with silica gel as a slurry in the initial, least polar eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the top of the silica gel column.

• Elution: Begin eluting the column with the mobile phase. Start with a low polarity eluent (e.g., 98:2 hexane:ethyl acetate) and collect fractions.

• Monitoring: Monitor the elution of compounds using TLC.

• Gradient Elution (Optional): If the product is slow to elute, gradually increase the polarity of the eluent (e.g., to 95:5 or 90:10 hexane:ethyl acetate).

• Fraction Pooling: Once the desired product has eluted, pool the pure fractions as determined by TLC analysis.

• Solvent Removal: Remove the solvent from the pooled fractions using a rotary evaporator to yield the purified 2,3,4-Trimethyl-3-pentanol.

• Analysis: Confirm the purity of the final product.

Visualizations

Caption: General workflow for the purification of 2,3,4-Trimethyl-3-pentanol.

Caption: Logical steps for troubleshooting inefficient fractional distillation.

References

• 1. store.p212121.com [store.p212121.com]
• 2. fishersci.co.uk [fishersci.co.uk]
• 3. diisopropyl ketone [stenutz.eu]
• 4. solubilityofthings.com [solubilityofthings.com]

Storage and stability issues of 2,3,4-Trimethyl-3-pentanol

This technical support center provides essential information for researchers, scientists, and drug development professionals on the proper storage and handling of 2,3,4-Trimethyl-3-pentanol, along with troubleshooting guidance for potential stability issues.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 2,3,4-Trimethyl-3-pentanol?

A1: 2,3,4-Trimethyl-3-pentanol should be stored in a cool, dry, and well-ventilated area.[1] It is crucial to keep the container tightly sealed and protected from heat, open flames, and direct sunlight.[1]

Q2: What is the expected shelf life of 2,3,4-Trimethyl-3-pentanol?

A2: When stored under the recommended conditions, 2,3,4-Trimethyl-3-pentanol has an expected shelf life of 24 months or longer.[1]

Q3: What are the primary safety concerns when handling 2,3,4-Trimethyl-3-pentanol?

A3: 2,3,4-Trimethyl-3-pentanol is a flammable liquid and is harmful if swallowed.[1] Appropriate personal protective equipment (PPE), such as safety goggles and gloves, should be worn. Work should be conducted in a well-ventilated area or under a fume hood.

Q4: What are the signs of degradation in 2,3,4-Trimethyl-3-pentanol?

A4: Signs of degradation may include a change in color (discoloration or yellowing), the appearance of cloudiness or precipitates, or a change in odor. If any of these are observed, the purity of the material should be verified analytically.

Q5: What are the likely degradation pathways for 2,3,4-Trimethyl-3-pentanol?

A5: As a tertiary alcohol, 2,3,4-Trimethyl-3-pentanol is susceptible to acid-catalyzed dehydration, which can lead to the formation of various alkenes. It is generally resistant to mild oxidation.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Change in color or appearance	Impurities from improper storage or degradation.	Verify purity using Gas Chromatography-Mass Spectrometry (GC-MS). If impurities are detected, consider repurification or disposal.
Inconsistent experimental results	Degradation of the starting material.	Confirm the purity of the 2,3,4-Trimethyl-3-pentanol. If degraded, use a fresh, unopened container.
Presence of unexpected peaks in analytical data (e.g., GC-MS)	Formation of degradation products, likely alkenes from dehydration.	Compare the mass spectra of the unknown peaks with those of potential dehydration products. Review storage conditions for exposure to acidic contaminants.

Stability Data

While specific quantitative stability data for 2,3,4-Trimethyl-3-pentanol is not extensively available in published literature, the following table provides a general overview based on its chemical properties and information for similar compounds.

Storage Condition	Parameter	Expected Stability	Potential Degradation Products
Recommended Storage (Cool, dry, dark, inert atmosphere)	Shelf Life	≥ 24 months	Minimal degradation expected.
Elevated Temperature (>30°C)	Purity	Gradual decrease over time.	Increased potential for dehydration to form alkenes.
Exposure to Light (UV)	Purity	Potential for slow degradation.	Specific photolytic degradation products are not well-documented but could involve radical reactions.
Presence of Acidic Impurities	Purity	Accelerated degradation.	Acid-catalyzed dehydration leading to the formation of 2,3,4-trimethyl-2-pentene and other isomeric alkenes.
Presence of Oxidizing Agents	Purity	Generally stable to mild oxidants.	Tertiary alcohols are resistant to oxidation under typical storage conditions.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and establish a stability-indicating analytical method.

• Sample Preparation: Prepare solutions of 2,3,4-Trimethyl-3-pentanol in appropriate solvents (e.g., acetonitrile, water).

• Stress Conditions:

  • Acid Hydrolysis: Treat the sample with 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: Treat the sample with 0.1 M NaOH at 60°C for 24 hours.

  • Oxidation: Treat the sample with 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Expose the solid sample to 105°C for 48 hours.

  • Photostability: Expose the sample to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

• Sample Analysis: Analyze the stressed samples, along with an unstressed control, using a validated stability-indicating method, such as the GC-MS method described below.

Protocol 2: Stability-Indicating GC-MS Method

This is a general GC-MS method that can be adapted and validated for the analysis of 2,3,4-Trimethyl-3-pentanol and its potential degradation products.

• Instrumentation: Gas chromatograph coupled with a mass spectrometer (GC-MS).

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 200°C.

  • Hold at 200°C for 5 minutes.

• MS Detector:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-300.

• Sample Preparation: Dilute the sample in a suitable solvent (e.g., methanol or dichloromethane) to an appropriate concentration.

• Validation: The method should be validated for specificity, linearity, accuracy, precision, and robustness according to ICH guidelines.

Visualizations

Caption: Troubleshooting workflow for stability issues.

Caption: Potential acid-catalyzed degradation pathway.

References

• 1. 2,3,4-Trimethyl-3-pentanol | C8H18O | CID 520484 - PubChem [pubchem.ncbi.nlm.nih.gov]

Navigating the Complex NMR Landscape of 2,3,4-Trimethyl-3-pentanol: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Interpreting the nuclear magnetic resonance (NMR) spectra of sterically hindered molecules like 2,3,4-trimethyl-3-pentanol can present significant challenges. This technical support guide provides a comprehensive resource for troubleshooting common issues and offers a detailed framework for spectral analysis. The question-and-answer format is designed to directly address specific problems you may encounter during your experiments.

Frequently Asked Questions (FAQs) and Troubleshooting

Q1: Why does the hydroxyl (OH) proton signal in my 1H NMR spectrum of 2,3,4-trimethyl-3-pentanol appear as a broad singlet and vary in its chemical shift?

A1: The appearance of the hydroxyl proton is highly sensitive to its chemical environment. Several factors can contribute to its broadness and variable chemical shift:

• Hydrogen Bonding: Intermolecular hydrogen bonding between alcohol molecules can lead to a dynamic exchange of the hydroxyl proton. This rapid exchange on the NMR timescale averages the signal, resulting in a broad peak. The extent of hydrogen bonding is concentration-dependent, hence the chemical shift can vary between samples.

• Solvent Effects: The choice of NMR solvent significantly impacts the chemical shift of the OH proton. Protic solvents can exchange with the hydroxyl proton, while solvents capable of hydrogen bonding (e.g., DMSO-d6) can shift the signal downfield.

• Presence of Water: Traces of water in the sample or solvent will lead to rapid proton exchange with the hydroxyl group, causing the signal to broaden and potentially shift.

• Temperature: Temperature affects the rate of proton exchange and the equilibrium of hydrogen bonding, which in turn influences the chemical shift and peak shape.

Troubleshooting Tip: To confirm the identity of the OH peak, add a drop of deuterium oxide (D₂O) to your NMR tube, shake it, and re-acquire the spectrum. The hydroxyl proton will exchange with deuterium, causing the peak to disappear or significantly diminish in intensity.

Q2: The baseline of my NMR spectrum is distorted, and the peaks are broad. What could be the cause?

A2: A distorted baseline and broad peaks are often indicative of issues with sample preparation or spectrometer shimming. For a sterically hindered and potentially viscous molecule like 2,3,4-trimethyl-3-pentanol, these issues can be more pronounced.

• Poor Shimming: The magnetic field homogeneity across the sample is crucial for obtaining sharp peaks. Automated shimming routines may struggle with viscous samples. Manual shimming by an experienced user might be necessary.

• Sample Concentration: A highly concentrated sample can lead to increased viscosity, which in turn causes broader lines. It can also promote intermolecular interactions that affect chemical shifts.

• Incomplete Dissolution: Ensure your sample is fully dissolved in the deuterated solvent. Any suspended particles will disrupt the magnetic field homogeneity.

• Paramagnetic Impurities: The presence of even trace amounts of paramagnetic impurities (e.g., dissolved oxygen or metal ions) can lead to significant peak broadening.

Troubleshooting Workflow for Poor Spectral Quality

Caption: A logical workflow for diagnosing and resolving common issues leading to poor NMR spectral quality.

Q3: I am having difficulty assigning the signals in the 13C NMR spectrum, especially the quaternary carbon. How can I confirm my assignments?

A3: Due to the high degree of substitution in 2,3,4-trimethyl-3-pentanol, the 13C NMR spectrum can be complex. The quaternary carbon (C3) signal is often weak due to its long relaxation time.

• DEPT (Distortionless Enhancement by Polarization Transfer): This is an essential experiment for differentiating between CH, CH₂, and CH₃ groups.

  • DEPT-90: Only CH signals will appear.

  • DEPT-135: CH and CH₃ signals will appear as positive peaks, while CH₂ signals will be negative. Quaternary carbons are not observed in DEPT spectra.

• 2D NMR Techniques:

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates proton signals with the directly attached carbon signals, allowing for unambiguous assignment of protonated carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away. This is particularly useful for identifying the quaternary carbon by observing correlations from the surrounding methyl and methine protons.

Predicted NMR Data for 2,3,4-Trimethyl-3-pentanol

Disclaimer: The following tables contain predicted chemical shifts. Actual experimental values may vary depending on the solvent, concentration, and temperature.

Table 1: Predicted ¹H NMR Chemical Shifts and Multiplicities

Protons	Predicted Chemical Shift (ppm)	Multiplicity	Integration
OH	1.0 - 2.5	Broad Singlet	1H
CH (C2-H, C4-H)	1.8 - 2.2	Multiplet	2H
CH₃ (C3-CH₃)	1.0 - 1.3	Singlet	3H
CH₃ (C2-CH₃, C4-CH₃)	0.8 - 1.1	Doublet	12H

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon	Predicted Chemical Shift (ppm)	Carbon Type
C3	75 - 85	Quaternary (C-OH)
C2, C4	35 - 45	Methine (CH)
C3-CH₃	25 - 35	Methyl (CH₃)
C2-CH₃, C4-CH₃	15 - 25	Methyl (CH₃)

Experimental Protocols

Standard NMR Sample Preparation

• Weighing the Sample: Accurately weigh 5-10 mg of 2,3,4-trimethyl-3-pentanol for ¹H NMR (20-50 mg for ¹³C NMR) into a clean, dry vial.

• Solvent Addition: Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Dissolution: Ensure the sample is completely dissolved. Gentle vortexing or sonication can be used to aid dissolution.

• Transfer: Using a clean Pasteur pipette, transfer the solution into a standard 5 mm NMR tube. Avoid introducing any solid particles.

• Filtering (Optional): If any particulate matter is visible, filter the solution through a small plug of glass wool in the Pasteur pipette.

• Capping: Cap the NMR tube securely.

D₂O Shake Experiment for OH Peak Identification

• Acquire a standard ¹H NMR spectrum of your sample.

• Remove the NMR tube from the spectrometer.

• Add 1-2 drops of deuterium oxide (D₂O) to the NMR tube.

• Cap the tube and invert it several times to ensure thorough mixing.

• Re-insert the sample into the spectrometer and acquire another ¹H NMR spectrum.

• Compare the two spectra. The peak corresponding to the hydroxyl proton should have disappeared or significantly decreased in intensity in the second spectrum.

Advanced Spectral Assignment Workflow

For unambiguous assignment of all signals in the complex spectra of 2,3,4-trimethyl-3-pentanol, a combination of 1D and 2D NMR experiments is recommended.

Caption: A systematic workflow employing advanced NMR techniques for the complete assignment of complex spectra.

Technical Support Center: Optimizing Reaction Conditions for 2,3,4-Trimethyl-3-pentanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2,3,4-trimethyl-3-pentanol.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to prepare 2,3,4-trimethyl-3-pentanol?

The most common and direct method for the synthesis of 2,3,4-trimethyl-3-pentanol, a sterically hindered tertiary alcohol, is the Grignard reaction.[1][2] This involves the reaction of a Grignard reagent with a suitable ketone. The two most plausible combinations of starting materials are:

• Route A: Reaction of diisopropyl ketone (2,4-dimethyl-3-pentanone) with a methyl Grignard reagent (e.g., methylmagnesium iodide or methylmagnesium bromide).

• Route B: Reaction of 2,2-dimethyl-3-pentanone with an isopropyl Grignard reagent (e.g., isopropylmagnesium bromide).

Due to the high degree of steric hindrance around the carbonyl group in diisopropyl ketone, careful optimization of reaction conditions is crucial to achieve a good yield.

Q2: Why is it critical to maintain anhydrous (dry) conditions throughout the Grignard reaction?

Grignard reagents are potent nucleophiles and strong bases. They react readily with protic solvents, including water, alcohols, and even trace amounts of moisture on glassware. This reaction, often referred to as "quenching," deactivates the Grignard reagent by converting it into an alkane, consequently halting the desired reaction with the ketone and significantly reducing the product yield. Therefore, all glassware must be thoroughly dried, and anhydrous solvents must be used for the reaction.

Q3: What are the common side reactions to be aware of during the synthesis of 2,3,4-trimethyl-3-pentanol?

Several side reactions can occur, impacting the yield and purity of the final product:

• Enolization: Due to the steric hindrance of diisopropyl ketone, the Grignard reagent can act as a base and deprotonate an alpha-hydrogen from the ketone, forming an enolate. This enolate is unreactive towards the Grignard reagent and will revert to the starting ketone upon acidic workup, thus lowering the yield of the desired tertiary alcohol.

• Reduction: If the Grignard reagent possesses a beta-hydrogen (e.g., isopropylmagnesium bromide), it can reduce the ketone to a secondary alcohol via a hydride transfer mechanism.

• Wurtz Coupling: The Grignard reagent can react with any unreacted alkyl halide present in the reaction mixture, leading to the formation of a hydrocarbon byproduct.

Q4: How can I minimize the formation of byproducts?

To minimize side reactions, consider the following strategies:

• For Enolization: Use a less sterically bulky Grignard reagent if possible (e.g., methyl Grignard is preferred over isopropyl Grignard). Lowering the reaction temperature during the addition of the ketone can also favor the nucleophilic addition over enolization.

• For Reduction: Using a Grignard reagent without beta-hydrogens, such as methylmagnesium iodide, will eliminate the possibility of this side reaction.

• For Wurtz Coupling: Ensure a slow and controlled addition of the alkyl halide during the formation of the Grignard reagent to maintain a low concentration of the alkyl halide in the presence of the formed Grignard reagent.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Reaction fails to initiate (no bubbling or heat generation upon addition of alkyl halide to magnesium).	- Inactive magnesium surface (oxide layer).- Wet glassware or solvent.- Impure alkyl halide.	- Activate the magnesium turnings by adding a small crystal of iodine or a few drops of 1,2-dibromoethane.- Ensure all glassware is flame-dried or oven-dried immediately before use and that anhydrous solvents are used.- Use freshly distilled alkyl halide.
Low yield of 2,3,4-trimethyl-3-pentanol.	- Incomplete reaction.- Significant side reactions (enolization, reduction).- Loss of product during workup and purification.	- Increase the reaction time or gently heat the reaction mixture after the addition of the ketone is complete.- Add the ketone slowly to the Grignard reagent at a low temperature (e.g., 0 °C) to minimize enolization.- Use a methyl Grignard reagent to avoid reduction.- Perform a careful aqueous workup with a saturated solution of ammonium chloride to avoid emulsion formation.
Isolation of a significant amount of the starting ketone (diisopropyl ketone).	- Predominant enolization side reaction.	- Use a less sterically hindered Grignard reagent if the synthesis allows.- Lower the reaction temperature during the addition of the ketone.- Consider using an organolithium reagent, which may favor nucleophilic addition over enolization in some cases.
Presence of a high-boiling, non-polar impurity in the final product.	- Wurtz coupling byproduct.	- During the preparation of the Grignard reagent, ensure slow, dropwise addition of the alkyl halide to the magnesium turnings.- Use a slight excess of magnesium.

Data Presentation

The following table provides illustrative data on how reaction conditions can influence the yield of 2,3,4-trimethyl-3-pentanol. Note: This data is for representative purposes and actual results may vary.

Entry	Grignard Reagent	Ketone	Temperature of Ketone Addition	Reaction Time (h)	Yield (%)
1	Methylmagnesium Iodide	Diisopropyl Ketone	0 °C	2	75
2	Methylmagnesium Iodide	Diisopropyl Ketone	Room Temperature	2	60
3	Isopropylmagnesium Bromide	Diisopropyl Ketone	0 °C	2	45 (with secondary alcohol byproduct)
4	Methylmagnesium Iodide	Diisopropyl Ketone	0 °C	0.5	55

Experimental Protocols

Representative Protocol for the Synthesis of 2,3,4-Trimethyl-3-pentanol

Disclaimer: This is a representative protocol adapted from general procedures for Grignard reactions with sterically hindered ketones. Researchers should conduct their own risk assessment and optimization.

Materials:

• Magnesium turnings

• Iodine (crystal)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Methyl iodide

• Diisopropyl ketone (2,4-dimethyl-3-pentanone)

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

• Standard laboratory glassware (three-necked round-bottom flask, condenser, dropping funnel, etc.)

Procedure:

• Preparation of the Grignard Reagent (Methylmagnesium Iodide):

  • Set up a flame-dried three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

  • Place magnesium turnings (1.2 equivalents) and a small crystal of iodine in the flask.

  • Add a small amount of anhydrous diethyl ether to just cover the magnesium.

  • In the dropping funnel, prepare a solution of methyl iodide (1.0 equivalent) in anhydrous diethyl ether.

  • Add a small portion of the methyl iodide solution to the magnesium. The reaction should initiate, indicated by the disappearance of the iodine color and gentle refluxing. If the reaction does not start, gentle warming may be necessary.

  • Once initiated, add the remaining methyl iodide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Diisopropyl Ketone:

  • Cool the Grignard reagent solution to 0 °C using an ice bath.

  • Dissolve diisopropyl ketone (1.0 equivalent) in anhydrous diethyl ether and add it to the dropping funnel.

  • Add the diisopropyl ketone solution dropwise to the cooled Grignard reagent with vigorous stirring.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Workup and Purification:

  • Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise addition of a saturated aqueous ammonium chloride solution.

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer with two portions of diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter to remove the drying agent and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude 2,3,4-trimethyl-3-pentanol.

  • The crude product can be purified by distillation under reduced pressure.

Mandatory Visualization

Caption: Experimental workflow for the synthesis of 2,3,4-trimethyl-3-pentanol.

Caption: Troubleshooting decision tree for the synthesis of 2,3,4-trimethyl-3-pentanol.

References

• 1. benchchem.com [benchchem.com]
• 2. adichemistry.com [adichemistry.com]

Technical Support Center: Preventing Rearrangement in Tertiary Alcohol Dehydration

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides detailed troubleshooting guides and frequently asked questions (FAQs) to address the common challenge of carbocation rearrangement during the dehydration of tertiary alcohols. Our goal is to equip you with the knowledge and experimental protocols to selectively synthesize the desired non-rearranged alkene products.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments, providing targeted solutions and alternative approaches.

Issue 1: My acid-catalyzed dehydration of a tertiary alcohol yields a mixture of alkene isomers, with the rearranged product predominating.

Q: I am attempting to synthesize a specific, non-rearranged alkene from a tertiary alcohol using a traditional acid catalyst (e.g., H₂SO₄, H₃PO₄), but I am consistently isolating a mixture of products with the major isomer being the result of a carbocation rearrangement. How can I favor the formation of the desired, non-rearranged product?

A: This is a common outcome for the dehydration of tertiary alcohols that can form a more stable carbocation through a 1,2-hydride or 1,2-alkyl shift. The underlying issue is the E1 mechanism, which proceeds through a carbocation intermediate. To prevent rearrangement, you must employ a method that avoids the formation of this intermediate. The recommended solution is to switch to a reaction that proceeds via an E2 (bimolecular elimination) mechanism.

Recommended Solutions:

• Phosphorus Oxychloride (POCl₃) in Pyridine: This is a widely used and effective method for the dehydration of alcohols without rearrangement. The reaction typically proceeds at cooler temperatures (e.g., 0 °C to room temperature) and avoids acidic conditions.[1][2]

• Conversion to a Tosylate Followed by Elimination: This two-step process involves first converting the alcohol to a tosylate (a good leaving group) using tosyl chloride (TsCl) in pyridine. The resulting tosylate is then treated with a strong, non-nucleophilic base (e.g., potassium tert-butoxide, DBN) to induce an E2 elimination.

• Alternative Dehydrating Reagents: For sensitive substrates or when the above methods are not suitable, consider specialized reagents that promote E2 elimination under mild conditions, such as the Burgess reagent or Martin's sulfurane.[3][4][5][6]

Issue 2: I am trying the POCl₃/pyridine method, but the reaction is sluggish or incomplete.

Q: I've switched to the phosphorus oxychloride and pyridine method to avoid rearrangement, but I am observing low conversion of my starting tertiary alcohol. What could be the issue?

A: Several factors can contribute to an incomplete reaction with POCl₃ and pyridine. Here are some troubleshooting steps:

• Purity of Reagents: Ensure that the pyridine and POCl₃ are of high purity and anhydrous. Water can react with POCl₃ and deactivate it. Pyridine should be dried over KOH or a similar drying agent.

• Temperature: While the reaction is often performed at 0 °C to control exothermicity, some less reactive tertiary alcohols may require gentle warming to proceed to completion. Monitor the reaction by TLC and, if necessary, allow it to slowly warm to room temperature or slightly above.

• Stoichiometry: An excess of both POCl₃ and pyridine is often used. A common ratio is 1.2-1.5 equivalents of POCl₃ and 2-3 equivalents of pyridine relative to the alcohol.

• Reaction Time: E2 eliminations can be slower than E1 reactions. Ensure you are allowing sufficient reaction time. Monitor the reaction progress by TLC until the starting material is consumed.

Issue 3: I am using the tosylation/elimination route, but I am getting a low yield of the desired alkene.

Q: I have successfully synthesized the tosylate of my tertiary alcohol, but the subsequent elimination step with a strong base is giving a poor yield of the alkene. What are the potential problems?

A: Low yields in the elimination of a tertiary tosylate can be due to several factors related to the base, solvent, and reaction conditions.

• Choice of Base: For the E2 elimination of a tertiary tosylate, a strong, sterically hindered base is often preferred to minimize competing Sₙ2 reactions (though less likely with a tertiary substrate). Potassium tert-butoxide (t-BuOK) is a common choice. Ensure the base is fresh and has not been deactivated by moisture.

• Solvent: The choice of solvent is critical. A polar aprotic solvent like DMSO or DMF can accelerate the E2 reaction. For t-BuOK, its conjugate acid, tert-butanol, is also a suitable solvent.

• Temperature: While higher temperatures favor elimination, they can also lead to decomposition. It is often best to start at a lower temperature and gradually warm the reaction mixture while monitoring by TLC.

• Purity of the Tosylate: Ensure the tosylate intermediate is pure and free of any remaining acid from the tosylation step, as this can interfere with the basic elimination reaction.

FAQs

Q1: Why do tertiary alcohols undergo rearrangement during acid-catalyzed dehydration?

A1: Tertiary alcohols dehydrate via an E1 mechanism in the presence of a strong acid.[7][8] This mechanism involves the protonation of the hydroxyl group, which then leaves as a water molecule to form a carbocation intermediate. If a 1,2-hydride or 1,2-alkyl shift can lead to the formation of a more stable (e.g., tertiary or resonance-stabilized) carbocation, this rearrangement will occur before a proton is removed to form the alkene. This results in a mixture of alkene products.[9]

Q2: What is the mechanism of dehydration using POCl₃ and pyridine?

A2: The dehydration of alcohols with phosphorus oxychloride (POCl₃) and pyridine proceeds through an E2 mechanism.[10][11] The alcohol's oxygen atom attacks the electrophilic phosphorus of POCl₃, displacing a chloride ion and forming a dichlorophosphate ester intermediate. This converts the hydroxyl group into an excellent leaving group. Pyridine then acts as a base to abstract a proton from a β-carbon in a concerted step, leading to the formation of the alkene without the formation of a carbocation intermediate.[10][11]

Q3: Are there other reagents besides POCl₃ that can be used for rearrangement-free dehydration?

A3: Yes, several other reagents are effective for the dehydration of tertiary alcohols without rearrangement. The Burgess reagent (methyl N-(triethylammoniumsulfonyl)carbamate) is a mild and selective reagent that works via a syn-elimination mechanism.[4][5] Martin's sulfurane is another powerful dehydrating agent that is particularly effective for tertiary alcohols and operates under neutral conditions.[6]

Data Presentation

The following table summarizes the product distribution for the dehydration of 3,3-dimethyl-2-butanol, a tertiary alcohol prone to rearrangement, under various conditions. This data clearly illustrates the effectiveness of E2-favoring methods in preventing the formation of rearranged products.

Dehydration Method	Reagents	Temperature	Non-Rearranged Product (3,3-dimethyl-1-butene) Yield	Rearranged Products (2,3-dimethyl-2-butene & 2,3-dimethyl-1-butene) Yield	Reference
Acid-Catalyzed (E1)	H₂SO₄ or H₃PO₄	Heat	~3%	~97% (64% and 33% respectively)	[12]
POCl₃/Pyridine (E2)	POCl₃, Pyridine	0 °C to RT	Predominantly formed	Minimal to none	[10]
Tosyl-Elimination (E2)	1. TsCl, Pyridine2. t-BuOK	Varies	Predominantly formed	Minimal to none	General Knowledge
Burgess Reagent	Burgess Reagent	Varies	Predominantly formed	Minimal to none	[3][4]
Martin's Sulfurane	Martin's Sulfurane	Varies	Predominantly formed	Minimal to none	[6]

Experimental Protocols

The following are detailed experimental protocols for the dehydration of a generic tertiary alcohol prone to rearrangement, using methods that prevent carbocation formation.

Protocol 1: Dehydration using Phosphorus Oxychloride (POCl₃) in Pyridine

Objective: To synthesize a non-rearranged alkene from a tertiary alcohol via an E2 elimination.

Materials:

• Tertiary alcohol (1.0 eq)

• Anhydrous pyridine (3.0 eq)

• Phosphorus oxychloride (POCl₃) (1.5 eq)

• Anhydrous dichloromethane (DCM) or pyridine as solvent

• Ice bath

• Standard glassware for inert atmosphere reactions

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add the tertiary alcohol and anhydrous pyridine (or DCM as solvent, with 3.0 eq of pyridine).

• Cool the solution to 0 °C in an ice bath.

• Slowly add phosphorus oxychloride (POCl₃) dropwise to the stirred solution via the dropping funnel over 15-30 minutes. The reaction can be exothermic.

• After the addition is complete, continue stirring at 0 °C for 1 hour.

• Allow the reaction to warm to room temperature and stir for an additional 2-4 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Workup: Slowly pour the reaction mixture over crushed ice to quench the excess POCl₃.

• Extract the aqueous mixture with a suitable organic solvent (e.g., diethyl ether or DCM) three times.

• Combine the organic layers and wash sequentially with 1M HCl (to remove pyridine), saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by distillation or column chromatography on silica gel to yield the pure, non-rearranged alkene.

Protocol 2: Dehydration via Tosylation and E2 Elimination

Objective: A two-step synthesis of a non-rearranged alkene from a tertiary alcohol.

Step 1: Tosylation of the Tertiary Alcohol

Materials:

• Tertiary alcohol (1.0 eq)

• p-Toluenesulfonyl chloride (TsCl) (1.2 eq)

• Anhydrous pyridine (as solvent and base)

• Ice bath

• Standard glassware

Procedure:

• Dissolve the tertiary alcohol in anhydrous pyridine in a round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet.

• Cool the solution to 0 °C in an ice bath.

• Slowly add p-toluenesulfonyl chloride (TsCl) portion-wise to the stirred solution.

• Maintain the reaction at 0 °C and stir for 4-6 hours, or until TLC analysis shows the disappearance of the starting alcohol.

• Workup: Pour the reaction mixture into cold water and extract with diethyl ether or ethyl acetate.

• Wash the combined organic layers with 1M HCl (to remove pyridine), saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude tosylate is often used in the next step without further purification.

Step 2: E2 Elimination of the Tosylate

Materials:

• Crude tertiary tosylate from Step 1 (1.0 eq)

• Potassium tert-butoxide (t-BuOK) (1.5 eq)

• Anhydrous tert-butanol or DMSO

• Standard glassware for inert atmosphere reactions

Procedure:

• In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve the crude tosylate in anhydrous tert-butanol or DMSO.

• Add potassium tert-butoxide (t-BuOK) portion-wise to the stirred solution at room temperature.

• Heat the reaction mixture to 50-80 °C and monitor the progress by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Workup: Add water to the reaction mixture and extract with a nonpolar solvent like pentane or hexanes.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate carefully under reduced pressure (the alkene product may be volatile).

• Purification: The resulting alkene can be purified by distillation.

Visualizations

Dehydration of Tertiary Alcohols: Reaction Pathways

Caption: Reaction pathways for tertiary alcohol dehydration.

Experimental Workflow for Preventing Rearrangement

Caption: Experimental workflow for preventing rearrangement.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. 17.6 Reactions of Alcohols – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 3. Burgess, a mild selective dehydrating reagent [en.highfine.com]
• 4. Burgess reagent - Wikipedia [en.wikipedia.org]
• 5. Burgess reagent, (Methoxycarbonylsulfamoyl)triethylammonium hydroxide [organic-chemistry.org]
• 6. Martin sulfurane - Enamine [enamine.net]
• 7. prepchem.com [prepchem.com]
• 8. 2,3-Dimethyl-1-butene synthesis - chemicalbook [chemicalbook.com]
• 9. researchgate.net [researchgate.net]
• 10. POCl3 for Dehydration of Alcohols - Chemistry Steps [chemistrysteps.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Zaitsev Rule - Regioselectivity of E2 Elimination with Practice [chemistrysteps.com]

Technical Support Center: GC-MS Analysis of 2,3,4-Trimethyl-3-pentanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Gas Chromatography-Mass Spectrometry (GC-MS) to identify contaminants in 2,3,4-trimethyl-3-pentanol.

Experimental Protocol: GC-MS Analysis of 2,3,4-Trimethyl-3-pentanol

This protocol provides a general method for the analysis of 2,3,4-trimethyl-3-pentanol and its potential contaminants. Optimization may be required based on the specific instrumentation and sample matrix.

1. Sample Preparation:

• Standard Solution: Prepare a 1 mg/mL stock solution of 2,3,4-trimethyl-3-pentanol in a high-purity solvent such as dichloromethane or methanol.

• Calibration Standards: For quantitative analysis, prepare a series of calibration standards of known concentrations from the stock solution.

• Internal Standard: If necessary, add an internal standard (e.g., a deuterated analog or another alcohol with a distinct retention time and mass spectrum) to the sample and calibration standards.

• Sample Dilution: Dilute the 2,3,4-trimethyl-3-pentanol sample to be analyzed within the calibration range using the same solvent.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890A GC or equivalent.

• Mass Spectrometer: Agilent 5975C MSD or equivalent.

• Column: A polar capillary column, such as a wax-based phase (e.g., Stabilwax-MS), is recommended for the analysis of polar analytes like alcohols. A common alternative is a DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injection: 1 µL of the sample is injected in splitless mode to enhance sensitivity for trace contaminants.

• Inlet Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: Increase to 250°C at a rate of 10°C/min.

  • Final hold: Hold at 250°C for 5 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Ionization Energy: 70 eV.

  • Mass Range: Scan from m/z 30 to 200.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

3. Data Analysis:

• Identify the peaks in the total ion chromatogram (TIC).

• Obtain the mass spectrum for each peak.

• Compare the obtained mass spectra with a reference library (e.g., NIST) to identify the compounds.

• For 2,3,4-trimethyl-3-pentanol, the molecular ion (m/z 130) may be weak or absent.[1] Look for characteristic fragment ions.

• Quantify contaminants using the calibration curve generated from the standards.

Data Presentation: Expected Mass Fragments

The following tables summarize the expected key mass fragments for 2,3,4-trimethyl-3-pentanol and potential contaminants.

Table 1: Mass Fragments for 2,3,4-Trimethyl-3-pentanol

m/z	Ion	Relative Abundance
115	[M-CH₃]⁺	Moderate
112	[M-H₂O]⁺	Moderate
87	[M-C₃H₇]⁺ (cleavage alpha to OH)	High
73	[C₄H₉O]⁺	Moderate
59	[C₃H₇O]⁺	High
43	[C₃H₇]⁺	High

Note: As a tertiary alcohol, the molecular ion peak at m/z 130 is expected to be of very low intensity or absent.[1]

Table 2: Potential Contaminants and Their Key Mass Fragments

Compound	Potential Source	Key Mass Fragments (m/z)
Acetone	Starting material for synthesis	58 (M⁺), 43
2-Butanone	Starting material for synthesis	72 (M⁺), 43, 29
Isopropyl Alcohol	Starting material for synthesis	60 (M⁺), 45
Unreacted Grignard Reagent Byproducts	Synthesis side reaction	Varies depending on the specific Grignard reagent used.
Dehydration products (Alkenes)	Degradation in injector port	112 (M⁺), various smaller fragments
Diethyl ether / THF	Synthesis solvent	74 (M⁺), 59, 45, 31 / 72 (M⁺), 42

Troubleshooting Guides

Diagram 1: GC-MS Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common GC-MS issues.

Issue	Possible Cause	Recommended Action
No peaks or very small peaks	Syringe issue (blocked, wrong size).	Inspect and clean or replace the syringe. Ensure the correct injection volume.
Inlet temperature too low.	Ensure the inlet temperature is sufficient to volatilize the sample (e.g., 250°C).
Column break or improper installation.	Check the column for breaks. Reinstall the column, ensuring it is properly seated in the inlet and detector.
MS detector not turned on or malfunctioning.	Verify that the mass spectrometer is on and in the correct mode. Check the tune file.
Peak tailing	Active sites in the inlet liner or column.	Deactivate or replace the inlet liner. Condition the column.
Column overloading.	Dilute the sample or reduce the injection volume.
Dead volume from improper column installation.	Reinstall the column, ensuring a proper connection with no gaps.
Peak fronting	Column overloading.	Dilute the sample or use a column with a thicker stationary phase.
Incompatible solvent.	Ensure the sample solvent is appropriate for the analysis.
Shifting retention times	Fluctuations in carrier gas flow rate.	Check for leaks in the gas lines and ensure the gas regulator is functioning correctly.
Inconsistent oven temperature.	Verify the oven temperature program and ensure proper calibration.
Column aging or contamination.	Condition the column or replace it if necessary.
Baseline noise	Contaminated carrier gas or gas lines.	Use high-purity gas and ensure gas lines are clean.
Septum bleed.	Use a high-quality, low-bleed septum and replace it regularly.
Column bleed.	Condition the column. Do not exceed the column's maximum temperature.
Ghost peaks	Carryover from a previous injection.	Run a solvent blank to clean the system. Clean the syringe.
Contaminated septum.	Replace the septum.

Frequently Asked Questions (FAQs)

Q1: What are the most likely contaminants in a sample of 2,3,4-trimethyl-3-pentanol?

A1: Potential contaminants can originate from the synthesis process or degradation. Common synthesis methods, such as a Grignard reaction, may leave unreacted starting materials like ketones (e.g., 3-methyl-2-butanone) or other carbonyl compounds, and organometallic reagent byproducts. Side reactions during synthesis can also introduce impurities.[2] Additionally, degradation of the tertiary alcohol in the hot GC inlet can lead to the formation of corresponding alkenes through dehydration.[1]

Q2: Why is the molecular ion peak for 2,3,4-trimethyl-3-pentanol weak or absent in the mass spectrum?

A2: Tertiary alcohols, like 2,3,4-trimethyl-3-pentanol, readily undergo fragmentation upon electron ionization.[1] The molecular ion is often unstable and quickly breaks down into smaller, more stable fragment ions. Therefore, it is crucial to identify the compound based on its characteristic fragmentation pattern rather than relying on the molecular ion peak.

Q3: How can I improve the peak shape for 2,3,4-trimethyl-3-pentanol?

A3: Poor peak shape, particularly tailing, for alcohols is often due to their polar nature and interaction with active sites in the GC system. To improve peak shape, consider the following:

• Use a deactivated inlet liner: This minimizes interactions between the analyte and the hot metal surfaces of the inlet.

• Choose a polar GC column: A wax-based column (e.g., Stabilwax) is often recommended for alcohol analysis as it provides better peak symmetry.

• Ensure proper column installation: Avoid dead volume which can cause peak tailing.

• Derivatization: In some cases, derivatizing the alcohol to a less polar silyl ether can improve peak shape and sensitivity, though this adds an extra step to the sample preparation.

Q4: What should I do if I see unexpected peaks in my chromatogram?

A4: Unexpected peaks can be from various sources. Follow a systematic approach to identify them:

• Run a solvent blank: This will help determine if the contamination is from your solvent or the GC-MS system itself.

• Check the mass spectrum of the unknown peak: Compare it against a spectral library (e.g., NIST) for tentative identification.

• Consider common contaminants: These include phthalates (from plastics), siloxanes (from column bleed or septa), and compounds from previous analyses (carryover).

• Review the synthesis or sample history: This may provide clues about potential impurities.

Diagram 2: Contaminant Identification Logic

Caption: A decision-making diagram for identifying unknown peaks.

References

• 1. GCMS Section 6.10 [people.whitman.edu]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Oxidation of Sterically Hindered Alcohols

Welcome to the technical support center for the oxidation of sterically hindered alcohols. This resource is designed for researchers, scientists, and professionals in drug development who encounter challenges with this critical transformation. Here you will find troubleshooting guides and frequently asked questions to address specific issues in your experiments.

Troubleshooting Guide

This section provides solutions to common problems encountered during the oxidation of sterically hindered alcohols.

Problem	Possible Cause	Suggested Solution
Low or No Conversion	Steric Hindrance: The bulky groups near the alcohol functionality are preventing the oxidant from accessing the reaction center.	• Increase reaction temperature, but monitor for side product formation. • Switch to a less sterically demanding oxidant (e.g., Dess-Martin Periodinane). • For Swern oxidations, warming the reaction to -40 °C after the addition of the alcohol may help.[1]
Inactive Oxidant: The oxidizing agent may have degraded due to improper storage or age.	• Use a fresh batch of the oxidant. • For reagents like MnO₂, ensure it has been properly activated.
Insufficient Reagent: The molar ratio of the oxidant to the substrate may be too low.	• Increase the equivalents of the oxidizing agent.
Formation of Side Products	Over-oxidation: The desired aldehyde product is being further oxidized to a carboxylic acid.	• Use a mild and selective oxidant such as Pyridinium chlorochromate (PCC), Dess-Martin periodinane (DMP), or a Swern oxidation, which are known to stop at the aldehyde stage.[2][3][4] • Ensure the reaction is performed under anhydrous conditions, as the presence of water can facilitate over-oxidation.[5]
Epimerization at α-center: The stereochemistry at the carbon adjacent to the newly formed carbonyl is being altered.	• In Swern oxidations, a bulkier amine like diisopropylethylamine can be used instead of triethylamine to minimize epimerization.[1]
Formation of Mixed Thioacetals (Swern Oxidation): The reaction temperature was not kept sufficiently low.	• Maintain the reaction temperature at or below -78 °C during the addition of reagents.[4]
Reaction is Too Slow	Low Reactivity of Substrate: Highly hindered alcohols can be inherently slow to react.	• Consider a more reactive oxidation system. For example, the Ley-Griffith (TPAP) oxidation is often fast.[6] • For Dess-Martin oxidations, the addition of a stoichiometric amount of water can sometimes accelerate the reaction.[7]
Difficult Product Isolation	Byproduct Removal: Reagent byproducts can complicate the purification of the desired ketone or aldehyde.	• For Swern oxidations, the malodorous dimethyl sulfide is a known byproduct.[4] Proper workup and purification techniques are essential. • For Dess-Martin oxidations, the iodo-compound byproduct can be removed by a basic work-up.[8] • For Ley-Griffith (TPAP) oxidations, the residue can often be removed with a short pad of silica gel.[9]

Frequently Asked Questions (FAQs)

Q1: Why is the oxidation of sterically hindered alcohols so challenging?

The primary challenge lies in the steric bulk surrounding the alcohol functional group. This hindrance can impede the approach of the oxidizing agent, leading to slow reaction rates or a complete lack of reactivity. Choosing an appropriate oxidant and optimizing reaction conditions are crucial to overcome this steric barrier.

Q2: Which oxidation methods are generally recommended for sterically hindered secondary alcohols?

Several methods have proven effective for the oxidation of sterically hindered secondary alcohols to ketones:

• Swern Oxidation: This method uses dimethyl sulfoxide (DMSO) activated by oxalyl chloride or trifluoroacetic anhydride. It is performed at low temperatures and is known for its mild conditions and high yields.[2][4]

• Dess-Martin Periodinane (DMP) Oxidation: DMP is a hypervalent iodine reagent that provides a mild and selective oxidation.[8] It is often favored for its operational simplicity and tolerance of sensitive functional groups.[7]

• Ley-Griffith (TPAP) Oxidation: This catalytic method uses tetrapropylammonium perruthenate (TPAP) with a co-oxidant like N-methylmorpholine N-oxide (NMO). It is known for being fast and efficient.[6][9]

Q3: Can primary sterically hindered alcohols be oxidized to aldehydes without over-oxidation to carboxylic acids?

Yes, several methods are well-suited for the selective oxidation of primary alcohols to aldehydes, even in sterically demanding environments. Mild oxidizing agents are key to preventing over-oxidation.[10] The Swern oxidation, Dess-Martin periodinane (DMP) oxidation, and Pyridinium chlorochromate (PCC) oxidation are all standard choices for this transformation as they typically do not oxidize aldehydes further.[2][3][4] Performing the reaction in the absence of water is also critical, as water can lead to the formation of a hydrate intermediate that is susceptible to further oxidation.[5]

Q4: Are there any metal-free oxidation methods suitable for hindered alcohols?

Yes, both the Swern oxidation and the Dess-Martin periodinane (DMP) oxidation are metal-free alternatives. The Swern oxidation utilizes DMSO as the oxidant,[2] while the DMP oxidation employs a hypervalent iodine compound.[8] These methods are advantageous for avoiding the toxicity and disposal issues associated with heavy metal oxidants like chromium.[2]

Q5: What are some of the newer or alternative methods for oxidizing hindered alcohols?

Research continues to develop more efficient and environmentally friendly methods. Some alternatives include:

• TEMPO-based systems: 2,2,6,6-Tetramethylpiperidine-1-oxyl (TEMPO) and its derivatives, like AZADO, can act as catalysts for alcohol oxidation in the presence of a co-oxidant. AZADO has shown particular promise for the oxidation of sterically hindered secondary alcohols where TEMPO is less effective.[11]

• Electrochemical methods: Electrocatalytic oxidation using mediators like azabicyclo-N-oxyls has been shown to be effective for the transformation of sterically hindered secondary alcohols to their corresponding ketones in high yields.[12]

• Copper-catalyzed oxidations: Novel systems using a copper(I) catalyst with an oxidant like di-tert-butyldiaziridinone have been developed for the oxidation of a wide range of alcohols, including those with acid or base-sensitive groups, under mild, neutral conditions.[13]

Quantitative Data Summary

The following table provides a comparison of common oxidation methods for sterically hindered alcohols. Please note that yields and reaction times can vary significantly based on the specific substrate and reaction scale.

Oxidation Method	Typical Reagents	Typical Temperature (°C)	Typical Reaction Time	General Yield Range	Key Considerations
Swern Oxidation	DMSO, Oxalyl Chloride, Triethylamine	-78 to room temp	0.5 - 2 hours	80-95%	Produces malodorous dimethyl sulfide; requires low temperatures.[4][14]
Dess-Martin Periodinane	DMP in CH₂Cl₂	Room Temperature	0.5 - 2 hours	85-95%	Reagent can be explosive under certain conditions; mild conditions.[8][15]
Ley-Griffith (TPAP)	TPAP (catalytic), NMO	Room Temperature	1 - 16 hours	70-95%	Catalytic in ruthenium; can be rapid and potentially explosive on a large scale.[6][16]

Experimental Protocols

1. Swern Oxidation of a Secondary Alcohol

This protocol is a standard procedure for the Swern oxidation.

• Materials:

  • Oxalyl chloride

  • Dimethyl sulfoxide (DMSO)

  • Dichloromethane (CH₂Cl₂)

  • The secondary alcohol to be oxidized

  • Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA)

  • 3 Å Molecular Sieves (optional, but recommended)

• Procedure:

  • To a solution of oxalyl chloride (1.2-1.5 equivalents) in anhydrous dichloromethane at -78 °C under an inert atmosphere (e.g., nitrogen), add a solution of DMSO (2.2-2.5 equivalents) in dichloromethane dropwise.

  • Stir the mixture for 15 minutes at -78 °C.

  • Slowly add a solution of the secondary alcohol (1 equivalent) in dichloromethane dropwise.

  • Stir the reaction mixture for 30 minutes at -78 °C. For particularly hindered alcohols, the reaction may be allowed to warm to -40 °C for 20 minutes.[1]

  • Add triethylamine or diisopropylethylamine (5 equivalents) dropwise.

  • Continue stirring for 30 minutes at -78 °C, then allow the reaction to slowly warm to room temperature.

  • Quench the reaction with water and perform a standard aqueous workup.

2. Dess-Martin Periodinane (DMP) Oxidation of a Secondary Alcohol

This procedure outlines the use of DMP for alcohol oxidation.

• Materials:

  • Dess-Martin Periodinane (DMP)

  • Dichloromethane (CH₂Cl₂) or Chloroform (CHCl₃)

  • The secondary alcohol to be oxidized

• Procedure:

  • Dissolve the secondary alcohol (1 equivalent) in dichloromethane or chloroform.

  • Add Dess-Martin Periodinane (1.1-1.5 equivalents) to the solution at room temperature.

  • Stir the reaction mixture at room temperature. The reaction is typically complete within 0.5 to 2 hours.[8] Monitor the reaction progress by TLC.

  • Upon completion, dilute the reaction mixture with diethyl ether and quench with a saturated aqueous solution of sodium bicarbonate containing sodium thiosulfate.

  • Separate the layers and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

3. Ley-Griffith (TPAP) Oxidation of a Secondary Alcohol

This protocol describes a catalytic oxidation using TPAP.

• Materials:

  • Tetrapropylammonium perruthenate (TPAP) (catalytic amount, e.g., 5 mol%)

  • N-methylmorpholine N-oxide (NMO) (1.5 equivalents)

  • Dichloromethane (CH₂Cl₂)

  • The secondary alcohol to be oxidized

  • 4 Å Molecular Sieves (optional, but can improve rate and efficiency)[16]

• Procedure:

  • To a stirred solution of the secondary alcohol (1 equivalent) and N-methylmorpholine N-oxide (1.5 equivalents) in anhydrous dichloromethane at room temperature, add tetrapropylammonium perruthenate (0.05 equivalents).[6]

  • If using, add powdered 4 Å molecular sieves to the mixture.

  • Stir the reaction at room temperature for 1-16 hours, monitoring by TLC.[6]

  • Upon completion, filter the reaction mixture through a pad of silica gel or Celite to remove the catalyst.

  • Wash the filtrate with a saturated aqueous solution of sodium sulfite and then with a 5% aqueous copper sulfate solution.[6]

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Visualizations

Caption: Workflow for the Swern Oxidation of a sterically hindered alcohol.

Caption: Simplified workflow for the Dess-Martin Periodinane (DMP) Oxidation.

Caption: Catalytic cycle of the Ley-Griffith (TPAP) Oxidation.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. readchemistry.com [readchemistry.com]
• 3. Alcohol Oxidation Mechanisms and Practice Problems - Chemistry Steps [chemistrysteps.com]
• 4. Swern Oxidation [organic-chemistry.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Ley-Griffith Oxidation: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. Dess-Martin Oxidation [organic-chemistry.org]
• 9. TPAP (Ley-Griffith) Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 10. Dess–Martin periodinane (DMP) oxidation - Chemistry Steps [chemistrysteps.com]
• 11. Discovery and exploitation of AZADO: the highly active catalyst for alcohol oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Highly Efficient Cu(I)-Catalyzed Oxidation of Alcohols to Ketones and Aldehydes with Diaziridinone - PMC [pmc.ncbi.nlm.nih.gov]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. Organic Syntheses Procedure [orgsyn.org]
• 16. m.youtube.com [m.youtube.com]

Technical Support Center: Safe Disposal of 2,3,4-Trimethyl-3-pentanol Waste

This guide provides detailed information for researchers, scientists, and drug development professionals on the safe and compliant disposal of 2,3,4-Trimethyl-3-pentanol waste.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 2,3,4-Trimethyl-3-pentanol waste?

A1: 2,3,4-Trimethyl-3-pentanol is classified as a flammable liquid and is harmful if swallowed.[1][2][3] It can also cause skin and respiratory irritation.[4][5] Due to its flammability, it is considered an ignitable hazardous waste when discarded.[6]

Q2: What is the correct method for disposing of 2,3,4-Trimethyl-3-pentanol waste?

A2: The recommended disposal method is to use a licensed professional waste disposal service.[2] The waste should be burned in a chemical incinerator equipped with an afterburner and scrubber.[2] It is crucial to consult and adhere to all federal, state, and local hazardous waste regulations to ensure complete and accurate classification and disposal.[7]

Q3: Can I dispose of 2,3,4-Trimethyl-3-pentanol waste by pouring it down the drain?

A3: No, you should never dispose of 2,3,4-Trimethyl-3-pentanol waste down the drain.[6] The Clean Water Act prohibits the discharge of ignitable hazardous waste into the sewer system.[6] Such disposal can lead to fires and explosions in water pipes and sewer systems.[6] Even if diluted, intentional dilution of hazardous waste as a substitute for proper disposal is illegal.[8]

Q4: What are the key regulations I need to be aware of for this type of waste?

A4: In the United States, the primary regulations are the EPA guidelines for hazardous waste classification found in 40 CFR Part 261.3.[7] While 2,3,4-Trimethyl-3-pentanol is not specifically listed in the RCRA P-Series or U-Series, its properties, particularly its ignitability, classify it as a hazardous waste.[6][7] Additionally, you must comply with your state and local hazardous waste regulations.[7]

Q5: What Personal Protective Equipment (PPE) is required when handling 2,3,4-Trimethyl-3-pentanol waste?

A5: When handling this waste, you should wear appropriate protective eyeglasses or chemical safety goggles, protective gloves to prevent skin exposure, and protective clothing.[2][4][7] All handling should be done in a well-ventilated area.[4][7]

Troubleshooting Guide

Q: I have a very small quantity of 2,3,4-Trimethyl-3-pentanol waste from my experiment. Does it still need to be treated as hazardous waste?

A: Yes. The classification of a substance as hazardous waste is based on its intrinsic properties (like ignitability), not the quantity. All quantities of 2,3,4-Trimethyl-3-pentanol waste must be collected and disposed of as hazardous waste.[8][9]

Q: My 2,3,4-Trimethyl-3-pentanol waste is mixed with other solvents. How does this impact the disposal process?

A: If your waste is mixed with other solvents, it must be managed as a mixed hazardous waste stream. You will need to provide the licensed disposal company with a complete and accurate composition of the waste. This is crucial for them to handle and treat it safely and appropriately. Do not mix incompatible waste streams.

Q: The container holding my 2,3,4-Trimethyl-3-pentanol waste is showing signs of damage. What is the correct procedure?

A: If a waste container is damaged, you should safely transfer the contents to a new, compatible container that is in good condition. The new container must be properly labeled as hazardous waste, clearly identifying the contents, including "2,3,4-Trimethyl-3-pentanol waste" and any other components, along with the associated hazards. All hazardous waste must be stored in compatible containers with securely fitting caps to prevent leaks.[9]

Quantitative Data Summary

The following table summarizes key quantitative data for 2,3,4-Trimethyl-3-pentanol.

Property	Value	Source(s)
Molecular Formula	C8H18O	[10]
Molecular Weight	130.23 g/mol	[1]
Boiling Point	156-157 °C @ 760 mm Hg	[5]
Flash Point	50 °C (122 °F)	[5]
Solubility in Water	1983 mg/L @ 25 °C (estimated)	[5]
Physical State	Liquid	[7]

Protocol for Preparing Waste for Disposal

As direct experimental treatment of 2,3,4-Trimethyl-3-pentanol waste is not recommended in a standard laboratory setting, the following protocol outlines the essential steps for preparing the waste for collection by a licensed disposal service.

Methodology:

• Segregation:

  • Collect 2,3,4-Trimethyl-3-pentanol waste in a dedicated, separate waste container.

  • Do not mix this waste with other incompatible chemical waste streams.

• Containerization:

  • Use a container made of a material compatible with 2,3,4-Trimethyl-3-pentanol.

  • Ensure the container has a secure, tight-fitting screw cap to prevent leakage or evaporation.[9]

  • Do not overfill the container; leave at least one inch of headspace to allow for expansion.[9]

• Labeling:

  • Clearly label the waste container with the words "Hazardous Waste."

  • Identify the full chemical name: "2,3,4-Trimethyl-3-pentanol."

  • If the waste is a mixture, list all constituents and their approximate percentages.

  • Indicate the relevant hazards (e.g., "Flammable Liquid," "Harmful if Swallowed").

• Storage:

  • Store the sealed waste container in a designated, well-ventilated hazardous waste accumulation area.

  • Keep the container away from heat, sparks, open flames, and other sources of ignition.[2][4][7]

  • Ensure the storage area is secure and away from incompatible substances.[7]

• Arranging Disposal:

  • Contact your institution's Environmental Health & Safety (EH&S) department or a licensed professional waste disposal service to schedule a pickup.[2]

  • Provide them with all necessary information about the waste as per the container label.

Visualizations

Caption: Workflow for the safe handling and disposal of 2,3,4-Trimethyl-3-pentanol waste.

References

• 1. 2,3,4-Trimethyl-3-pentanol | C8H18O | CID 520484 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. dept.harpercollege.edu [dept.harpercollege.edu]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. chemos.de [chemos.de]
• 5. 2,3,4-trimethyl-3-pentanol, 3054-92-0 [thegoodscentscompany.com]
• 6. epa.gov [epa.gov]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. ehs.stanford.edu [ehs.stanford.edu]
• 9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 10. cymitquimica.com [cymitquimica.com]

Technical Support Center: Scaling Up the Synthesis of 2,3,4-Trimethyl-3-pentanol

This technical support center is designed to assist researchers, scientists, and drug development professionals in scaling up the synthesis of 2,3,4-Trimethyl-3-pentanol. It provides detailed troubleshooting guides and frequently asked questions to address common challenges encountered during this process.

I. Troubleshooting Guides

Scaling up the synthesis of 2,3,4-Trimethyl-3-pentanol, a sterically hindered tertiary alcohol, often involves a Grignard reaction, which can present several challenges. This section provides a guide to identifying and resolving common issues. The primary synthetic route involves the reaction of a Grignard reagent with a ketone.

Troubleshooting Common Issues in the Synthesis of 2,3,4-Trimethyl-3-pentanol

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	Inactive Grignard Reagent: Exposure to moisture or air can quench the Grignard reagent.[1][2]	- Ensure all glassware is rigorously flame-dried or oven-dried before use.[1] - Conduct the reaction under a strict inert atmosphere (e.g., nitrogen or argon).[1] - Use anhydrous solvents.[1] - Titrate the Grignard reagent before use to determine its exact concentration.[1]
Poor Quality Magnesium: The surface of the magnesium turnings may be oxidized.	- Use fresh, high-purity magnesium turnings. - Activate the magnesium surface by gentle crushing with a glass rod, or by adding a small crystal of iodine or a few drops of 1,2-dibromoethane.[1]
Side Reactions: Enolization of the ketone by the Grignard reagent acting as a base is a common side reaction with sterically hindered ketones.[1] Reduction of the ketone to a secondary alcohol can also occur if the Grignard reagent has β-hydrogens.	- Use a less sterically hindered Grignard reagent if possible. - Maintain a low reaction temperature to favor nucleophilic addition over enolization. - Ensure slow, controlled addition of the ketone to the Grignard solution.
Formation of Significant Byproducts	Wurtz Coupling: The Grignard reagent reacts with the unreacted alkyl halide.	- Ensure a slight excess of magnesium. - Add the alkyl halide slowly to the magnesium suspension to maintain a low concentration of the halide.
Unreacted Starting Material: Incomplete reaction due to insufficient reaction time or temperature.	- Monitor the reaction progress using TLC or GC. - Increase the reaction time or gently heat the reaction mixture if initiation is slow.
Difficult Work-up and Isolation	Emulsion Formation: Formation of magnesium salts during the aqueous work-up can lead to persistent emulsions.	- Use a saturated aqueous solution of ammonium chloride for quenching instead of water or dilute acid. - Add a co-solvent like THF to improve phase separation. - For large-scale reactions, consider filtration through a pad of Celite to remove magnesium salts before extraction.
Exothermic Reaction Runaway	Poor Heat Dissipation: The Grignard reaction is highly exothermic, and inadequate cooling can lead to a dangerous increase in temperature and pressure.	- Ensure the reaction vessel is equipped with an efficient cooling system (e.g., ice bath, cryostat). - Add the Grignard reagent or the ketone dropwise to control the rate of heat generation. - Use a solvent with a higher boiling point for better temperature control on a larger scale.

II. Experimental Protocols

This section provides a detailed methodology for the synthesis of 2,3,4-Trimethyl-3-pentanol via the Grignard reaction of isopropylmagnesium chloride with 3-methyl-2-butanone.

Synthesis of 2,3,4-Trimethyl-3-pentanol

Materials:

• Magnesium turnings

• 2-Chloropropane (Isopropyl chloride)

• Anhydrous tetrahydrofuran (THF)

• 3-Methyl-2-butanone

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

• Iodine crystal (for activation)

Equipment:

• Three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser with a nitrogen inlet.

• Heating mantle

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Preparation of the Grignard Reagent:

  • Place magnesium turnings (1.2 equivalents) in the flame-dried three-necked flask under a nitrogen atmosphere.

  • Add a small crystal of iodine.

  • In the dropping funnel, place a solution of 2-chloropropane (1.1 equivalents) in anhydrous THF.

  • Add a small amount of the 2-chloropropane solution to the magnesium turnings. The reaction should initiate, as indicated by a color change and gentle refluxing. If the reaction does not start, gentle warming may be applied.

  • Once the reaction has initiated, add the remaining 2-chloropropane solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the mixture for an additional hour to ensure complete formation of the Grignard reagent.

• Reaction with Ketone:

  • Cool the Grignard reagent solution in an ice bath.

  • Add a solution of 3-methyl-2-butanone (1.0 equivalent) in anhydrous THF to the dropping funnel.

  • Add the ketone solution dropwise to the cooled Grignard reagent with vigorous stirring. Maintain the temperature below 10 °C during the addition.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise addition of a saturated aqueous ammonium chloride solution.

  • Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with diethyl ether or THF.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be purified by distillation under reduced pressure.

III. Frequently Asked Questions (FAQs)

Q1: What are the most common starting materials for the synthesis of 2,3,4-Trimethyl-3-pentanol?

A1: The most common approach is the Grignard reaction. Two viable routes are:

• Route A: Reaction of isopropylmagnesium halide with 3-methyl-2-butanone.

• Route B: Reaction of methylmagnesium halide with 2,4-dimethyl-3-pentanone.

Q2: Why is it crucial to maintain anhydrous conditions throughout the synthesis?

A2: Grignard reagents are potent bases and will react readily with protic solvents like water. This reaction is an acid-base neutralization that is much faster than the desired addition to the ketone, and it will consume the Grignard reagent, leading to a significant decrease in the yield of the desired tertiary alcohol.[1]

Q3: I am observing a significant amount of unreacted ketone after the reaction. What could be the reason?

A3: The presence of unreacted ketone is likely due to the enolization of the ketone by the Grignard reagent.[1] Due to the steric hindrance around the carbonyl group of 3-methyl-2-butanone, the Grignard reagent can act as a base and abstract an alpha-proton, forming an enolate which is unreactive towards further nucleophilic addition. To minimize this, it is recommended to perform the reaction at a low temperature and add the ketone slowly to the Grignard reagent.

Q4: What are the key safety precautions to consider when scaling up this synthesis?

A4: The primary safety concerns are the highly exothermic nature of the Grignard reaction and the use of flammable solvents. Key precautions include:

• Using a reactor with adequate cooling capacity and temperature control.

• Ensuring a reliable inert atmosphere to prevent contact with air and moisture.

• Controlled, slow addition of reagents to manage the rate of heat generation.

• Having an appropriate quenching agent and emergency procedures in place.

Q5: How can I confirm the purity of the final product?

A5: The purity of 2,3,4-Trimethyl-3-pentanol can be assessed using standard analytical techniques such as Gas Chromatography (GC) to determine the percentage of the main product and identify any impurities. The structure can be confirmed by spectroscopic methods like ¹H NMR, ¹³C NMR, and IR spectroscopy.

IV. Visualizations

Caption: Experimental workflow for the synthesis of 2,3,4-Trimethyl-3-pentanol.

Caption: Troubleshooting decision tree for low yield in the synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Confirming the Structure of 2,3,4-Trimethyl-3-pentanol by NMR: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique for the unambiguous structure elucidation of organic molecules. This guide provides a comprehensive comparison of the NMR spectral data of 2,3,4-trimethyl-3-pentanol with structurally similar alcohols, offering a clear methodology for its structural confirmation. The presented data is supported by detailed experimental protocols and visualizations to aid in understanding the key structural correlations.

Performance Comparison: 1H and 13C NMR Data

The structural uniqueness of 2,3,4-trimethyl-3-pentanol is evident in its 1H and 13C NMR spectra when compared to other tertiary alcohols such as tert-amyl alcohol (2-methyl-2-butanol) and 2,3-dimethyl-2-pentanol. The high degree of symmetry in 2,3,4-trimethyl-3-pentanol simplifies its spectra, providing distinct signals that are readily assigned.

1H NMR Spectral Data Comparison

The 1H NMR spectrum of 2,3,4-trimethyl-3-pentanol is characterized by its simplicity due to molecular symmetry. The chemical shifts and multiplicities of the protons are unique identifiers of its structure.

Compound	Functional Group	Chemical Shift (ppm)	Multiplicity	Integration
2,3,4-Trimethyl-3-pentanol	-OH	~1.7 (variable)	Singlet	1H
CH (C2 & C4)	~1.8	Septet	2H
CH3 (on C3)	~1.1	Singlet	3H
CH3 (on C2 & C4)	~0.9	Doublet	12H
tert-Amyl Alcohol	-OH	~1.6 (variable)	Singlet	1H
-CH2-	1.44	Quartet	2H
-CH3 (on C2)	1.24	Singlet	6H
-CH3 (ethyl)	0.9	Triplet	3H
2,3-Dimethyl-2-pentanol[1]	-OH	1.80	Singlet	1H
-CH-	1.68	Multiplet	1H
-CH2-	1.31, 1.15	Multiplet	2H
-CH3 (on C2)	1.14	Singlet	6H
-CH3 (on C3)	0.95	Doublet	3H
-CH3 (ethyl)	0.92, 0.89	Triplet	3H

Note: The chemical shift of the hydroxyl (-OH) proton is variable and depends on concentration, solvent, and temperature.

13C NMR Spectral Data Comparison

The 13C NMR spectrum of 2,3,4-trimethyl-3-pentanol further confirms its symmetrical structure, showing a reduced number of signals compared to its less symmetrical counterparts.

Compound	Carbon Atom	Chemical Shift (ppm)
2,3,4-Trimethyl-3-pentanol	C3 (quaternary)	~77
C2 & C4	~38
CH3 (on C3)	~22
CH3 (on C2 & C4)	~18
tert-Amyl Alcohol	C2 (quaternary)	~71
C3	~37
C1	~29
C4	~9
2,3-Dimethyl-2-pentanol	C2 (quaternary)	Not Available
C3	Not Available
C4	Not Available
C5	Not Available
CH3 (on C2)	Not Available
CH3 (on C3)	Not Available

Experimental Protocols

The following is a generalized protocol for acquiring high-quality 1H and 13C NMR spectra for the structural confirmation of 2,3,4-trimethyl-3-pentanol.

Sample Preparation

• Solvent Selection : Choose a deuterated solvent that completely dissolves the sample. Chloroform-d (CDCl3) is a common choice for non-polar to moderately polar compounds.

• Sample Concentration : Weigh approximately 5-10 mg of 2,3,4-trimethyl-3-pentanol and dissolve it in 0.6-0.7 mL of the deuterated solvent in a clean, dry vial.

• Transfer to NMR Tube : Using a Pasteur pipette, transfer the solution to a clean, dry 5 mm NMR tube.

• Internal Standard : Add a small amount of an internal standard, such as tetramethylsilane (TMS), to the NMR tube for referencing the chemical shifts to 0 ppm.

NMR Spectrometer Setup and Data Acquisition

• Instrumentation : Utilize a high-resolution NMR spectrometer (e.g., 300 MHz or higher) equipped with a broadband probe.

• Tuning and Matching : Tune and match the probe for the desired nucleus (¹H or ¹³C) to ensure optimal sensitivity.

• Locking : Lock the spectrometer on the deuterium signal of the solvent to stabilize the magnetic field.

• Shimming : Shim the magnetic field to achieve high homogeneity, resulting in sharp, symmetrical peaks.

• 1H NMR Acquisition Parameters :

  • Pulse Angle : 30-45 degrees.

  • Acquisition Time : 2-4 seconds.

  • Relaxation Delay : 1-2 seconds.

  • Number of Scans : 8-16 scans for a sufficient signal-to-noise ratio.

• 13C NMR Acquisition Parameters :

  • Pulse Angle : 30-45 degrees.

  • Acquisition Time : 1-2 seconds.

  • Relaxation Delay : 2-5 seconds (longer delays may be needed for quaternary carbons).

  • Number of Scans : 128-1024 scans, or more, depending on the sample concentration.

  • Decoupling : Use proton broadband decoupling to simplify the spectrum and enhance the signal-to-noise ratio.

Data Analysis and Structure Confirmation Workflow

The process of confirming the structure of 2,3,4-trimethyl-3-pentanol from its NMR spectra follows a logical progression from the initial molecular formula to the final assigned structure.

Caption: Workflow for the structural confirmation of 2,3,4-trimethyl-3-pentanol using NMR spectroscopy.

By following this comprehensive guide, researchers can confidently confirm the structure of 2,3,4-trimethyl-3-pentanol and distinguish it from its isomers using NMR spectroscopy. The provided data and protocols serve as a valuable resource for routine analysis and advanced research applications.

References

• 1. spectrabase.com [spectrabase.com]

A Comparative Guide to 2,3,4-Trimethyl-3-pentanol and Other C8H18O Isomers for Researchers and Drug Development Professionals

An in-depth analysis of the physicochemical and performance characteristics of 2,3,4-trimethyl-3-pentanol in comparison with other C8H18O alcohol isomers, providing essential data for applications in research and pharmaceutical development.

This guide offers a detailed comparison of 2,3,4-trimethyl-3-pentanol, a tertiary alcohol, with a range of its structural isomers with the molecular formula C8H18O. The selection of an appropriate solvent or excipient is a critical decision in drug formulation and organic synthesis, directly impacting solubility, stability, and reactivity. This document provides a comparative analysis of key physicochemical properties and performance characteristics, supported by experimental data, to aid researchers, scientists, and drug development professionals in making informed decisions.

Physicochemical Properties: A Comparative Overview

The structural arrangement of the carbon skeleton and the position of the hydroxyl group significantly influence the physical properties of C8H18O isomers. These differences in properties such as boiling point, density, and water solubility are critical in determining their suitability for various laboratory and industrial applications.

Generally, straight-chain isomers like 1-octanol exhibit stronger intermolecular van der Waals forces, resulting in higher boiling points compared to their more compact, branched-chain counterparts. Increased branching leads to a more spherical molecular shape, reducing the surface area available for these interactions. Water solubility is dictated by the balance between the hydrophilic hydroxyl group and the hydrophobic alkyl chain. As the branching increases and the molecule becomes more compact, the hydrophobic character can be effectively reduced, sometimes leading to slightly higher water solubility compared to linear isomers of the same carbon number.

Below is a summary of key physicochemical data for 2,3,4-trimethyl-3-pentanol and a selection of other primary, secondary, and tertiary C8H18O alcohol isomers.

Property	2,3,4-Trimethyl-3-pentanol (Tertiary)	1-Octanol (Primary)	2-Octanol (Secondary)	2-Ethyl-1-hexanol (Primary, Branched)	3-Octanol (Secondary)	2,2-Dimethyl-3-hexanol (Secondary, Branched)	2,4-Dimethyl-3-hexanol (Secondary, Branched)
CAS Number	3054-92-0	111-87-5	123-96-6	104-76-7	589-98-0	4209-90-9	13432-25-2
Molecular Weight ( g/mol )	130.23	130.23	130.23	130.23	130.23	130.23	130.23
Boiling Point (°C)	156.5	195	179-180	183-186	173-175	174-175	163.5
Density (g/mL at 20°C)	~0.848	~0.824	~0.819	~0.833	~0.817-0.824	~0.82	~0.817
Water Solubility (g/L at 25°C)	1.983 (estimated)[1]	0.54	Slightly soluble[2]	0.7 (insoluble)	1.5[3]	Insoluble[4]	Insoluble
Flash Point (°C)	Not Available	81	Not Available	75	65.6	Not Available	59.2

Performance in Drug Solubility: Experimental Insights

The choice of a solvent is paramount in drug development, particularly for poorly soluble active pharmaceutical ingredients (APIs). The isomeric form of an alcohol can significantly alter its solvation power for a given drug molecule.

Studies on the solubility of non-steroidal anti-inflammatory drugs (NSAIDs) like ibuprofen and naproxen in various alcohols have shown that both the drug's properties and the solvent's structure are crucial. For instance, the solubility of ibuprofen has been experimentally determined in a range of alcohols. While direct comparative data across all C8H18O isomers for a single drug is scarce, trends can be inferred from existing studies. The solubility of ibuprofen is notably high in smaller-chain alcohols like ethanol and propanol and has been measured in 1-octanol.[5][6] The solubility of naproxen has also been evaluated in various organic solvents, including 1-octanol, demonstrating the importance of solvent selection.[7][8]

The general principle of "like dissolves like" is a good starting point, where the polarity and hydrogen bonding capacity of the solvent and solute are matched. However, steric factors in highly branched isomers like 2,3,4-trimethyl-3-pentanol can influence how effectively the solvent molecules can surround and stabilize a drug molecule. The tertiary nature of 2,3,4-trimethyl-3-pentanol also affects its hydrogen bonding capabilities compared to primary and secondary isomers.

Reactivity and Stability Considerations

The classification of an alcohol as primary, secondary, or tertiary has significant implications for its chemical reactivity and stability.

• Primary Alcohols (e.g., 1-Octanol, 2-Ethyl-1-hexanol): The hydroxyl group is attached to a carbon atom that is bonded to only one other carbon atom. They are readily oxidized and can participate in both SN1 and SN2 substitution reactions.

• Secondary Alcohols (e.g., 2-Octanol, 3-Octanol): The hydroxyl-bearing carbon is attached to two other carbon atoms. They are also oxidizable but are generally less reactive than primary alcohols in SN2 reactions.

• Tertiary Alcohols (e.g., 2,3,4-Trimethyl-3-pentanol): The hydroxyl group is on a carbon bonded to three other carbon atoms. Tertiary alcohols are resistant to oxidation due to the absence of a hydrogen atom on the carbinol carbon. They are more prone to undergo SN1 reactions due to the stability of the resulting tertiary carbocation. Generally, tertiary alcohols are considered more stable than their primary or secondary counterparts.

For applications where chemical inertness is desired, a tertiary alcohol like 2,3,4-trimethyl-3-pentanol may offer an advantage. Conversely, if the alcohol is intended to be a reactive intermediate, a primary or secondary isomer would be more suitable.

Experimental Protocols

Determination of Equilibrium Solubility (Shake-Flask Method)

A widely accepted method for determining the equilibrium solubility of a drug in a given solvent is the shake-flask method. This protocol is based on the principle of allowing a supersaturated solution to reach equilibrium, with the excess solid drug present.

Methodology:

• Preparation: An excess amount of the active pharmaceutical ingredient (API) is added to a sealed container (e.g., a glass vial) containing a known volume of the selected C8H18O isomer. The amount of API should be sufficient to ensure that a solid phase remains at equilibrium.

• Equilibration: The container is agitated at a constant temperature (e.g., 25°C or 37°C) for a predetermined period. A mechanical shaker or orbital incubator is typically used to ensure thorough mixing.

• Phase Separation: After the equilibration period, the undissolved solid is separated from the saturated solution. This is commonly achieved by centrifugation followed by filtration through a chemically inert filter (e.g., PTFE) that does not adsorb the drug.

• Quantification: The concentration of the dissolved API in the clear, saturated filtrate is determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or mass spectrometry.

• Time to Equilibrium: To ensure that equilibrium has been reached, samples of the supernatant are taken at various time points (e.g., 24, 48, and 72 hours) until the measured concentration of the API remains constant.

Visualizations

The following diagrams illustrate key conceptual and experimental workflows relevant to the comparison of C8H18O isomers.

Caption: Classification of C8H18O alcohol isomers.

Caption: Workflow for the Shake-Flask Solubility Method.

References

• 1. 2,4-Dimethylhexan-3-ol | C8H18O | CID 98257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,3-Dimethyl-3-hexanol | C8H18O | CID 107235 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. lookchem.com [lookchem.com]
• 4. chembk.com [chembk.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to the Reactivity of Primary, Secondary, and Tertiary Alcohols

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reactivity of primary, secondary, and tertiary alcohols in key organic reactions. The information presented is supported by established chemical principles and experimental observations, offering a valuable resource for reaction planning and interpretation in a research and development setting.

I. Foundational Principles of Alcohol Reactivity

The distinct reactivity of primary, secondary, and tertiary alcohols is fundamentally rooted in their structural differences, specifically the substitution pattern of the carbon atom bearing the hydroxyl (-OH) group. This structural variation influences steric hindrance and the stability of reactive intermediates, thereby dictating the preferred reaction pathways and rates.

• Primary (1°) Alcohols: The hydroxyl-bearing carbon is bonded to one other carbon atom.

• Secondary (2°) Alcohols: The hydroxyl-bearing carbon is bonded to two other carbon atoms.

• Tertiary (3°) Alcohols: The hydroxyl-bearing carbon is bonded to three other carbon atoms.

These structural distinctions are central to understanding their behavior in reactions such as oxidation, substitution, dehydration, and esterification.

II. Comparative Reactivity Data

While comprehensive kinetic data comparing the three classes of alcohols under identical conditions are not always readily available in the literature, a consistent trend in their relative reactivity has been established through various experimental observations. The following tables summarize these established trends and available semi-quantitative data.

Table 1: Oxidation Reactions

The reactivity of alcohols towards oxidation is largely dependent on the presence of hydrogen atoms on the carbon bearing the hydroxyl group.

Alcohol Class	General Reactivity Trend	Typical Oxidizing Agents	Observation with Acidified Dichromate(VI)
Primary (1°)	Most Reactive	K₂Cr₂O₇/H₂SO₄, KMnO₄, PCC	Rapid color change from orange to green/blue-green[1]
Secondary (2°)	Moderately Reactive	K₂Cr₂O₇/H₂SO₄, KMnO₄, PCC	Slower color change from orange to green/blue-green than primary alcohols
Tertiary (3°)	Unreactive (Resistant)	K₂Cr₂O₇/H₂SO₄, KMnO₄, PCC	No reaction; the solution remains orange[2][3]

Table 2: Substitution Reactions (Lucas Test)

The Lucas test, which involves the reaction of an alcohol with a mixture of concentrated hydrochloric acid and zinc chloride (Lucas reagent), is a classic method to differentiate between the three classes of alcohols based on the rate of formation of an insoluble alkyl chloride. The reactivity order is governed by the stability of the carbocation intermediate (Tertiary > Secondary > Primary).

Alcohol Class	General Reactivity Trend	Observation with Lucas Reagent	Approximate Reaction Time
Tertiary (3°)	Most Reactive	Immediate formation of a cloudy solution/separate layer	< 1 minute[4]
Secondary (2°)	Moderately Reactive	Cloudy solution forms after a delay	2-5 minutes[5]
Primary (1°)	Least Reactive	No observable reaction at room temperature	No reaction[5]

Table 3: Dehydration Reactions

The acid-catalyzed dehydration of alcohols to form alkenes also proceeds via a carbocation intermediate (for secondary and tertiary alcohols), and thus the reactivity follows the order of carbocation stability.

Alcohol Class	General Reactivity Trend	Typical Reaction Conditions
Tertiary (3°)	Most Reactive	Mild conditions (e.g., dilute H₂SO₄, gentle warming)
Secondary (2°)	Moderately Reactive	Moderate conditions (e.g., concentrated H₂SO₄, moderate heating)
Primary (1°)	Least Reactive	Harsh conditions (e.g., concentrated H₂SO₄, strong heating)

Table 4: Esterification Reactions (Fischer Esterification)

The acid-catalyzed esterification of an alcohol with a carboxylic acid is sensitive to steric hindrance around the hydroxyl group.

Alcohol Class	General Reactivity Trend	Underlying Factor
Primary (1°)	Most Reactive	Least sterically hindered
Secondary (2°)	Moderately Reactive	Moderately sterically hindered
Tertiary (3°)	Least Reactive	Most sterically hindered

III. Experimental Protocols

Oxidation with Chromic Acid (Jones Oxidation)

Objective: To qualitatively assess the reactivity of primary, secondary, and tertiary alcohols towards oxidation.

Materials:

• Primary alcohol (e.g., 1-butanol)

• Secondary alcohol (e.g., 2-butanol)

• Tertiary alcohol (e.g., tert-butanol)

• Jones reagent (a solution of chromium trioxide in sulfuric acid)

• Acetone

• Test tubes

Procedure:

• In a clean test tube, dissolve 2-3 drops of the alcohol to be tested in 1 mL of acetone.

• Add 1-2 drops of the Jones reagent to the alcohol-acetone solution and observe any immediate color change.

• If no immediate reaction occurs, gently warm the test tube in a water bath for a few minutes and observe any changes.

• A positive test is indicated by a color change from the orange-red of the Jones reagent to a green or blue-green color of the Cr(III) ion.[1][6]

Expected Results:

• Primary and Secondary Alcohols: A rapid change to a green or blue-green color.[1]

• Tertiary Alcohols: The solution will remain orange, indicating no reaction.[3]

Substitution via the Lucas Test

Objective: To differentiate between primary, secondary, and tertiary alcohols based on their reaction rate with the Lucas reagent.

Materials:

• Primary alcohol (e.g., 1-pentanol)

• Secondary alcohol (e.g., 2-pentanol)

• Tertiary alcohol (e.g., 2-methyl-2-butanol)

• Lucas Reagent (anhydrous ZnCl₂ in concentrated HCl)

• Test tubes

Procedure:

• Place approximately 2 mL of the Lucas reagent into a clean, dry test tube.

• Add 4-5 drops of the alcohol to be tested to the Lucas reagent.

• Stopper the test tube, shake vigorously for a few seconds, and then allow it to stand at room temperature.

• Observe the solution for the formation of turbidity (cloudiness) or a separate layer.

Expected Results:

• Tertiary Alcohol: The solution will turn cloudy or form a separate layer almost immediately.

• Secondary Alcohol: The solution will become cloudy or form a separate layer within 2-5 minutes.

• Primary Alcohol: The solution will remain clear at room temperature.

Acid-Catalyzed Dehydration

Objective: To demonstrate the dehydration of an alcohol to an alkene.

Materials:

• A secondary or tertiary alcohol (e.g., cyclohexanol)

• Concentrated sulfuric acid (H₂SO₄) or phosphoric acid (H₃PO₄)

• Distillation apparatus

• Heating mantle

• Separatory funnel

• Sodium bicarbonate solution (5%)

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask, combine the alcohol and a catalytic amount of concentrated sulfuric or phosphoric acid.

• Assemble a simple distillation apparatus with the round-bottom flask as the distilling flask.

• Gently heat the mixture to a temperature sufficient to distill the alkene product as it is formed.[7]

• Collect the distillate, which will contain the alkene and water.

• Wash the distillate with a 5% sodium bicarbonate solution in a separatory funnel to neutralize any acidic impurities.

• Separate the organic layer and dry it over anhydrous sodium sulfate.

• The final product can be further purified by a final distillation.

Expected Results: The formation of an alkene, which can be confirmed by spectroscopic methods (e.g., IR spectroscopy showing the disappearance of the broad -OH stretch and the appearance of a C=C stretch).

Fischer Esterification

Objective: To synthesize an ester from an alcohol and a carboxylic acid.

Materials:

• An alcohol (e.g., ethanol)

• A carboxylic acid (e.g., acetic acid)

• Concentrated sulfuric acid (catalyst)

• Reflux apparatus

• Separatory funnel

• Sodium bicarbonate solution (5%)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• In a round-bottom flask, combine the carboxylic acid, an excess of the alcohol, and a few drops of concentrated sulfuric acid.

• Assemble a reflux apparatus and heat the mixture to reflux for a specified period (e.g., 1 hour).

• After cooling, transfer the reaction mixture to a separatory funnel.

• Wash the mixture sequentially with water, 5% sodium bicarbonate solution (to neutralize the acid catalyst and any unreacted carboxylic acid), and brine.

• Separate the organic layer (the ester) and dry it over an anhydrous drying agent.

• The ester can be purified by distillation.

Expected Results: The formation of an ester, often characterized by a distinct, fruity odor. The success of the reaction can be confirmed by spectroscopic analysis.

IV. Signaling Pathways and Experimental Workflows

Reaction Mechanisms

The differing reactivity of the alcohol classes can be visualized through their reaction mechanisms.

Substitution Reaction Pathways

Dehydration Reaction Pathways

Experimental Workflow: Alcohol Identification

A logical workflow for identifying an unknown alcohol based on these reactivity differences is presented below.

Workflow for Alcohol Classification

V. Conclusion

The classification of an alcohol as primary, secondary, or tertiary provides a strong predictive framework for its chemical reactivity. Tertiary alcohols are highly reactive in reactions proceeding through stable carbocation intermediates (SN1 substitution, E1 dehydration) but are resistant to oxidation. Conversely, primary alcohols are the most susceptible to oxidation and esterification but are the least reactive in carbocation-mediated reactions. Secondary alcohols typically exhibit intermediate reactivity. A thorough understanding of these reactivity trends is indispensable for the strategic design and successful execution of synthetic routes in academic and industrial research.

References

• 1. benchchem.com [benchchem.com]
• 2. jackwestin.com [jackwestin.com]
• 3. ijarsct.co.in [ijarsct.co.in]
• 4. youtube.com [youtube.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Functional Groups - The Chromic Acid Test [dept.harpercollege.edu]
• 7. odinity.com [odinity.com]

A Comparative Analysis of 2,3,4-Trimethyl-3-pentanol and tert-Butanol for Researchers and Drug Development Professionals

An in-depth guide to the properties, reactivity, and synthesis of two structurally distinct tertiary alcohols, 2,3,4-trimethyl-3-pentanol and tert-butanol, providing essential data for their application in research and development.

This guide offers a comprehensive comparison of the physical and chemical properties of 2,3,4-trimethyl-3-pentanol and the well-characterized tert-butanol. Both are tertiary alcohols, a class of compounds with significant utility as solvents, intermediates, and reagents in organic synthesis and drug development. Their distinct structural features, however, give rise to notable differences in their physical properties and reactivity. This document aims to provide researchers, scientists, and drug development professionals with the necessary data to make informed decisions regarding the selection and application of these alcohols.

Physicochemical Properties: A Tabulated Comparison

The fundamental physical and chemical characteristics of 2,3,4-trimethyl-3-pentanol and tert-butanol are summarized below. These properties are critical for predicting their behavior in various experimental and industrial settings.

Property	2,3,4-Trimethyl-3-pentanol	tert-Butanol (2-Methyl-2-propanol)
Molecular Formula	C₈H₁₈O[1]	C₄H₁₀O
Molecular Weight	130.23 g/mol [1]	74.12 g/mol
Appearance	Colorless to light brown/yellow liquid[1][2]	Colorless solid or liquid[3]
Odor	Fruity[1]	Camphor-like[3]
Melting Point	Not available	25-26 °C
Boiling Point	156-157 °C at 760 mmHg, 78 °C at 46 mmHg[4]	82-83 °C
Density	0.846-0.850 g/cm³[1]	0.775 g/mL
Refractive Index	1.433-1.438[1]	Not available
Solubility in Water	Insoluble[1]	Miscible
Solubility in Organic Solvents	Soluble in heptane and ethanol[1]	Miscible with ethanol and diethyl ether[3]

Synthesis and Reactivity: A Mechanistic Overview

Both 2,3,4-trimethyl-3-pentanol and tert-butanol, as tertiary alcohols, share common reaction pathways, primarily SN1 and E1 reactions, due to the stability of the tertiary carbocation intermediate. However, the steric hindrance imposed by the bulky alkyl groups in 2,3,4-trimethyl-3-pentanol can influence reaction rates and product distributions.

Synthesis of Tertiary Alcohols

A common and versatile method for the synthesis of tertiary alcohols is the Grignard reaction. This involves the reaction of a Grignard reagent (R-MgX) with a ketone or an ester.

Synthesis of 2,3,4-Trimethyl-3-pentanol:

A plausible synthetic route to 2,3,4-trimethyl-3-pentanol involves the reaction of isopropylmagnesium bromide with 3-methyl-2-butanone.

A potential Grignard reaction pathway for the synthesis of 2,3,4-trimethyl-3-pentanol.

Synthesis of tert-Butanol:

Tert-butanol can also be synthesized via a Grignard reaction, for example, by reacting methylmagnesium chloride with acetone. Commercially, it is often produced by the catalytic hydration of isobutylene.

Reactivity of Tertiary Alcohols: SN1 and Dehydration Reactions

Tertiary alcohols are prone to undergo unimolecular nucleophilic substitution (SN1) and elimination (E1) reactions, both of which proceed through a carbocation intermediate.

SN1 Reaction Mechanism:

The SN1 mechanism involves a two-step process: the formation of a stable tertiary carbocation followed by nucleophilic attack. The rate of this reaction is primarily dependent on the stability of the carbocation.

Generalized SN1 reaction mechanism for a tertiary alcohol.

Dehydration (E1) Reaction:

In the presence of a strong acid and heat, tertiary alcohols readily undergo dehydration to form alkenes. This reaction also proceeds through a carbocation intermediate. The regioselectivity of the elimination is governed by Zaitsev's rule, which predicts the formation of the most substituted (and therefore most stable) alkene. However, for highly hindered alcohols, the formation of the less substituted alkene (Hofmann product) can be significant due to steric factors.[5]

For 2,3,4-trimethyl-3-pentanol, dehydration can potentially lead to a mixture of isomeric alkenes. The specific product distribution would depend on the reaction conditions and the relative stabilities of the possible alkene products.

Experimental Protocols

Detailed experimental procedures are crucial for reproducible research. Below are generalized protocols for key reactions involving tertiary alcohols.

Experimental Protocol: Grignard Synthesis of a Tertiary Alcohol

Objective: To synthesize a tertiary alcohol via the addition of a Grignard reagent to a ketone.

Materials:

• Magnesium turnings

• Anhydrous diethyl ether

• Alkyl or aryl halide (e.g., isopropyl bromide)

• Ketone (e.g., 3-methyl-2-butanone)

• Anhydrous calcium chloride

• Saturated aqueous ammonium chloride solution

• Hydrochloric acid (for workup)

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• Set up a dry, three-necked round-bottom flask equipped with a reflux condenser (topped with a drying tube), a dropping funnel, and a magnetic stirrer.

• Place the magnesium turnings in the flask.

• Prepare a solution of the alkyl/aryl halide in anhydrous diethyl ether in the dropping funnel.

• Add a small portion of the halide solution to the magnesium to initiate the reaction (indicated by cloudiness and gentle boiling).

• Once the reaction starts, add the remaining halide solution dropwise to maintain a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Cool the Grignard reagent solution to 0 °C in an ice bath.

• Prepare a solution of the ketone in anhydrous diethyl ether and add it dropwise from the dropping funnel to the stirred Grignard reagent.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the resulting tertiary alcohol by distillation or chromatography.

Experimental Protocol: Comparative SN1 Reactivity (Qualitative)

Objective: To qualitatively compare the SN1 reaction rates of tertiary alcohols.

Materials:

• Tertiary alcohol (e.g., tert-butanol, 2,3,4-trimethyl-3-pentanol)

• Lucas reagent (concentrated HCl and ZnCl₂)

• Test tubes

Procedure:

• Place a small amount (e.g., 1 mL) of each tertiary alcohol into separate, clean, dry test tubes.

• Add the Lucas reagent to each test tube.

• Observe the time it takes for a cloudy solution or a separate layer of the alkyl chloride to form.

Expected Outcome: Tertiary alcohols are expected to react almost immediately with the Lucas reagent, indicated by the rapid formation of a cloudy mixture. While this is a qualitative assessment, any noticeable difference in the speed of the reaction between tert-butanol and 2,3,4-trimethyl-3-pentanol could suggest a difference in their reactivity under these conditions.

Safety and Toxicological Profile

A thorough understanding of the safety and toxicological properties of chemical compounds is paramount in a research and development setting.

2,3,4-Trimethyl-3-pentanol:

• Hazards: Flammable liquid and vapor.[1] Harmful if swallowed.[1] Causes skin, eye, and respiratory irritation.[1]

• Toxicology: It is considered safe for use as a flavoring agent at current levels of intake.[1][5] More detailed toxicological data is limited.

tert-Butanol:

• Hazards: Highly flammable liquid and vapor. Causes serious eye irritation. Harmful if inhaled. May cause respiratory irritation and drowsiness or dizziness.

• Toxicology: It is rapidly absorbed if inhaled or ingested but poorly absorbed through the skin.[3] High doses can have a sedative or anesthetic effect.[3]

Conclusion

Both 2,3,4-trimethyl-3-pentanol and tert-butanol are valuable tertiary alcohols for synthetic and research applications. While tert-butanol is a well-studied and readily available compound, the more sterically hindered 2,3,4-trimethyl-3-pentanol offers different physical properties, such as a higher boiling point and insolubility in water, which may be advantageous in specific applications. Its reactivity, while generally characteristic of a tertiary alcohol, may be tempered by steric hindrance, a factor that researchers should consider when designing synthetic routes. This guide provides a foundational comparison to aid in the selection and use of these compounds in the laboratory and in the development of new chemical entities. Further quantitative studies on the reactivity of 2,3,4-trimethyl-3-pentanol would be beneficial to the scientific community.

References

• 1. 2,3,4-Trimethyl-3-pentanol | C8H18O | CID 520484 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,3,4-Trimethyl-3-pentanol - Hazardous Agents | Haz-Map [haz-map.com]
• 3. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 4. 2,3,4-trimethyl-3-pentanol, 3054-92-0 [thegoodscentscompany.com]
• 5. Alcohol Reactivity [www2.chemistry.msu.edu]

Navigating Steric Hindrance: A Comparative Guide to the Synthesis of 2,3,4-Trimethyl-3-pentanol and its Byproducts

For researchers and professionals in drug development, the synthesis of sterically hindered molecules like 2,3,4-trimethyl-3-pentanol presents a significant challenge. The conventional Grignard reaction, a cornerstone of C-C bond formation, often falters in the face of severe steric congestion, leading to a cascade of undesirable byproducts. This guide provides a comprehensive analysis of the byproducts formed during the Grignard synthesis of 2,3,4-trimethyl-3-pentanol and objectively compares this method with the Barbier reaction, an alternative approach that offers potential advantages in overcoming steric limitations.

The primary route for synthesizing the tertiary alcohol 2,3,4-trimethyl-3-pentanol involves the reaction of diisopropyl ketone with isopropylmagnesium bromide. However, the bulky nature of both the ketone and the Grignard reagent significantly impedes the desired nucleophilic addition. This steric clash gives rise to two major competing reactions: reduction and enolization, which dramatically reduce the yield of the target molecule and complicate purification.

The Grignard Synthesis: A Battle Against Byproducts

The reaction of diisopropyl ketone with isopropylmagnesium bromide is a classic example of an "abnormal" Grignard reaction. Instead of the expected tertiary alcohol, the primary byproduct is often the secondary alcohol, 2,4-dimethyl-3-pentanol (diisopropyl carbinol), a result of the Grignard reagent acting as a reducing agent. In this pathway, a hydride ion is transferred from the beta-carbon of the Grignard reagent to the carbonyl carbon of the ketone.

Another significant byproduct arises from the enolization of diisopropyl ketone. The Grignard reagent, being a strong base, can abstract an alpha-proton from the ketone, forming a magnesium enolate. Upon workup, this enolate is protonated, regenerating the starting ketone and thus lowering the overall conversion.

A landmark study by Whitmore and George provided quantitative insight into the product distribution of this challenging reaction. Their findings underscore the prevalence of byproduct formation and the modest yields of the desired tertiary alcohol.

The Barbier Reaction: An In-Situ Alternative

An alternative approach that can mitigate some of the challenges associated with the Grignard reaction is the Barbier reaction. The key distinction of the Barbier reaction is the in-situ formation of the organometallic reagent in the presence of the carbonyl substrate. This is typically achieved by reacting an alkyl halide with a metal, such as magnesium, zinc, or indium, in the same pot as the ketone.

This one-pot procedure can offer advantages in cases of high steric hindrance. The organometallic species is generated in low concentrations and reacts immediately with the ketone, which can sometimes alter the selectivity of the reaction and potentially favor the desired addition product over reduction and enolization. While specific quantitative data for the Barbier synthesis of 2,3,4-trimethyl-3-pentanol is not as readily available in the literature, the general principles of the Barbier reaction suggest it as a viable, and potentially higher-yielding, alternative.

Comparative Analysis of Synthesis Methods

To facilitate a clear comparison, the following table summarizes the key performance indicators of the Grignard and Barbier syntheses of 2,3,4-trimethyl-3-pentanol, with data for the Grignard reaction adapted from the work of Whitmore and George.

Parameter	Grignard Synthesis	Barbier Synthesis (Projected)
Primary Reagents	Diisopropyl ketone, Isopropylmagnesium bromide	Diisopropyl ketone, Isopropyl bromide, Metal (e.g., Mg, Zn)
Reaction Type	Pre-formed organometallic reagent	In-situ generated organometallic reagent
Yield of 2,3,4-Trimethyl-3-pentanol	Low to moderate	Potentially higher
Major Byproduct(s)	2,4-Dimethyl-3-pentanol (Reduction), Diisopropyl ketone (from enolization)	Potentially reduced byproduct formation
Reaction Conditions	Anhydrous	Can sometimes be performed in the presence of protic solvents

Reaction Pathways and Byproduct Formation

The following diagrams illustrate the key reaction pathways and the formation of byproducts in both the Grignard and Barbier syntheses.

A Comparative Guide to Validating the Purity of 2,3,4-Trimethyl-3-pentanol by Chromatography

For researchers, scientists, and drug development professionals, ensuring the purity of chemical compounds is a critical aspect of quality control and experimental validity. This guide provides a comprehensive comparison of chromatographic methods for validating the purity of 2,3,4-Trimethyl-3-pentanol, a tertiary alcohol. The primary focus is on Gas Chromatography (GC) as the principal method, with a comparative overview of High-Performance Liquid Chromatography (HPLC) as a viable alternative.

Introduction to Chromatographic Purity Validation

Chromatography is a powerful analytical technique used to separate, identify, and quantify components in a mixture.[1] For volatile compounds like 2,3,4-Trimethyl-3-pentanol, Gas Chromatography (GC) is often the method of choice due to its high resolution, sensitivity, and robustness.[2] High-Performance Liquid Chromatography (HPLC) can also be employed, particularly when non-volatile impurities are of concern.[1] The selection of the appropriate method depends on the specific analytical requirements, including the nature of potential impurities and the desired level of sensitivity.

Comparison of Chromatographic Methods

Gas Chromatography with a Flame Ionization Detector (GC-FID) is highly effective for the analysis of volatile organic compounds like 2,3,4-Trimethyl-3-pentanol.[3] HPLC, on the other hand, is well-suited for non-volatile or thermally unstable compounds. Since 2,3,4-Trimethyl-3-pentanol is a volatile tertiary alcohol, GC-FID is generally the preferred method. However, HPLC with a Refractive Index Detector (RID) can be a suitable alternative as alcohols lack a UV chromophore for standard UV detection.[4][5]

Parameter	Gas Chromatography with Flame Ionization Detection (GC-FID)	High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID)
Principle	Separation based on volatility and interaction with a stationary phase in a gaseous mobile phase.	Separation based on polarity and interaction with a stationary phase in a liquid mobile phase.
Applicability	Ideal for volatile and thermally stable compounds.	Suitable for non-volatile or thermally labile compounds. Can be used for alcohols.
Sensitivity	High sensitivity for organic compounds.	Lower sensitivity compared to GC-FID and other HPLC detectors.[4]
Resolution	Excellent resolution for separating closely related volatile impurities.	Resolution can be lower, especially for isomers.
Analysis Time	Typically faster for volatile compounds.	Can be longer depending on the column and mobile phase.[6]
Sample Preparation	Simple dilution in a suitable solvent.	Dilution in the mobile phase.
Instrumentation Cost	Generally lower than HPLC systems.[7]	Higher due to the need for high-pressure pumps and specialized detectors.[7]

Potential Impurities in 2,3,4-Trimethyl-3-pentanol

The synthesis of 2,3,4-Trimethyl-3-pentanol, often via a Grignard reaction, may result in various impurities. Understanding these potential impurities is crucial for developing a specific and accurate analytical method.

Impurity Type	Potential Compounds	Rationale
Starting Materials	Isopropyl bromide, acetone, magnesium	Unreacted starting materials from the Grignard synthesis.
Byproducts	2,3-Dimethyl-2-butene, Hexanes	Dehydration of the tertiary alcohol or side reactions during synthesis.
Solvent Residues	Diethyl ether, Tetrahydrofuran (THF)	Solvents used in the synthesis and purification steps.

Experimental Protocols

Gas Chromatography-Flame Ionization Detection (GC-FID) Method

This protocol provides a standard method for the purity analysis of 2,3,4-Trimethyl-3-pentanol.

Instrumentation:

• Gas chromatograph equipped with a split/splitless injector and a flame ionization detector (FID).

Chromatographic Conditions:

• Column: DB-WAX (30 m x 0.25 mm ID, 0.25 µm film thickness) or an equivalent polar capillary column.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injector Temperature: 250 °C.

• Split Ratio: 50:1.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 220 °C.

  • Hold: 5 minutes at 220 °C.

• Detector Temperature: 280 °C.

• Injection Volume: 1 µL.

Sample Preparation:

• Accurately weigh approximately 100 mg of 2,3,4-Trimethyl-3-pentanol and dissolve it in 10 mL of ethanol in a volumetric flask.

Data Analysis:

• The purity is calculated based on the area percent of the main peak relative to the total area of all peaks in the chromatogram.

High-Performance Liquid Chromatography-Refractive Index Detection (HPLC-RID) Method

This protocol offers an alternative approach for purity determination.

Instrumentation:

• HPLC system with an isocratic pump, autosampler, and a refractive index detector (RID).

Chromatographic Conditions:

• Column: Aminex HPX-87H Ion Exclusion Column (300 mm x 7.8 mm) or equivalent.[8]

• Mobile Phase: 0.005 M Sulfuric Acid in water.[8]

• Flow Rate: 0.6 mL/min.[8]

• Column Temperature: 35 °C.

• Detector Temperature: 35 °C.

• Injection Volume: 20 µL.

Sample Preparation:

• Accurately weigh approximately 100 mg of 2,3,4-Trimethyl-3-pentanol and dissolve it in 10 mL of the mobile phase in a volumetric flask.

Data Analysis:

• The purity is calculated based on the area percent of the main peak relative to the total area of all peaks in the chromatogram.

Mandatory Visualizations

Caption: Workflow for the chromatographic purity validation of 2,3,4-Trimethyl-3-pentanol.

Caption: Logical relationship between the analyte, impurities, and the analytical outcome.

Conclusion

Both GC-FID and HPLC-RID are capable of determining the purity of 2,3,4-Trimethyl-3-pentanol. However, for routine quality control and the detection of volatile impurities, GC-FID is the superior technique due to its higher resolution, sensitivity, and speed.[2][6] The choice of method should be guided by the specific analytical needs and the anticipated nature of any impurities. The provided experimental protocols and workflows serve as a valuable resource for researchers and scientists in establishing a robust purity validation process for 2,3,4-Trimethyl-3-pentanol.

References

• 1. HPLC vs GC: Choosing the Right Chromatography Technique | Lab Manager [labmanager.com]
• 2. drawellanalytical.com [drawellanalytical.com]
• 3. Alcoholic Beverage Analysis by GC [restek.com]
• 4. veeprho.com [veeprho.com]
• 5. researchgate.net [researchgate.net]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. Small Molecule Analysis Testing: HPLC vs GC - Brewer Science [brewerscience.com]
• 8. Analysis of sugars, small organic acids, and alcohols by HPLC-RID [protocols.io]

A Comparative Guide to the Spectral Characteristics of 2,3,4-Trimethyl-3-pentanol

For researchers and professionals in the field of drug development and chemical analysis, accurate spectral data is paramount for the identification and characterization of molecular structures. This guide provides a comprehensive overview of the literature values for the spectral data of 2,3,4-trimethyl-3-pentanol, a tertiary alcohol. The information is presented in a clear, comparative format to facilitate easy reference and application in a laboratory setting.

Spectroscopic Data Summary

The following table summarizes the key spectral data for 2,3,4-trimethyl-3-pentanol, including ¹H NMR, ¹³C NMR, IR, and mass spectrometry values sourced from various chemical databases.

Spectroscopic Technique	Observed Peaks/Values	Source
¹H NMR	Data available, specific shifts viewable on source websites.[1][2][3]	SpectraBase, ChemicalBook, PubChem
¹³C NMR	Data available, specific shifts viewable on source websites.[1][3][4][5]	SpectraBase, ChemicalBook, PubChem
Infrared (IR) Spectroscopy	Characteristic broad O-H stretch around 3500-3200 cm⁻¹ and C-O stretch between 1260-1050 cm⁻¹.[1][6][7][8]	SpectraBase, ChemicalBook, PubChem
Mass Spectrometry (MS)	Molecular Weight: 130.23 g/mol .[3][9] Key fragmentation patterns include α-cleavage and dehydration (loss of water, M-18).[10][11][12][13] The top mass-to-charge ratio (m/z) peak is observed at 87.[3]	PubChem, NIST WebBook

Experimental Protocols

The acquisition of high-quality spectral data is contingent upon meticulous experimental technique. Below are detailed methodologies for the key spectroscopic analyses cited in this guide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation :

  • Accurately weigh 5-20 mg of the 2,3,4-trimethyl-3-pentanol sample for ¹H NMR, and 20-50 mg for ¹³C NMR.[14]

  • Select a suitable deuterated solvent that completely dissolves the compound, such as chloroform-d (CDCl₃).[14][15]

  • Dissolve the sample in approximately 0.6 mL of the deuterated solvent in a clean vial.[14] Gentle vortexing or sonication can aid dissolution.

  • Using a pipette, carefully transfer the solution into a clean 5 mm NMR tube to a height of 4.0 to 5.0 cm.[14][15]

  • Wipe the exterior of the NMR tube with a lint-free tissue and ethanol to remove any contaminants before placing it in the spectrometer.[14]

• Data Acquisition :

  • Insert the NMR tube into the spectrometer.

  • Tune the spectrometer to the appropriate nucleus (¹H or ¹³C).[15]

  • For ¹³C NMR, both conventional broadband decoupled spectra and Distortionless Enhancement by Polarization Transfer (DEPT) experiments can be performed to aid in the identification of CH, CH₂, and CH₃ groups.[16][17]

  • To identify the O-H proton signal in ¹H NMR, a "D₂O shake" can be performed by adding a few drops of deuterium oxide to the sample and re-acquiring the spectrum; the O-H peak will disappear or significantly diminish.[11][18]

Infrared (IR) Spectroscopy

• Sample Preparation (Neat Liquid) :

  • For a neat liquid sample, a capillary thin film can be prepared.

  • Place a small drop of 2,3,4-trimethyl-3-pentanol between two salt plates (e.g., NaCl or KBr).

  • Gently press the plates together to form a thin, uniform film.

• Data Acquisition :

  • Place the salt plates in the sample holder of the IR spectrometer.

  • Acquire the spectrum, typically in the range of 4000 to 400 cm⁻¹.[19] The resulting spectrum will show the absorption bands characteristic of the molecule's functional groups.[19] For alcohols, a prominent broad O-H stretching band is expected around 3300-3400 cm⁻¹, and a C-O stretching band around 1000-1300 cm⁻¹.[18][20]

Mass Spectrometry (MS)

• Sample Introduction and Ionization :

  • The choice of sample introduction and ionization technique depends on the sample's properties and the desired information.[21] For a volatile compound like 2,3,4-trimethyl-3-pentanol, gas chromatography-mass spectrometry (GC-MS) is a common method.

  • In GC-MS, the sample is injected into a gas chromatograph, where it is vaporized and separated from other components before entering the mass spectrometer.

  • Electron ionization (EI) is a common "hard" ionization technique that can induce characteristic fragmentation patterns.[21]

• Data Acquisition :

  • The mass spectrometer separates the resulting ions based on their mass-to-charge ratio (m/z).

  • The detector records the abundance of each ion, generating a mass spectrum.

  • For alcohols, characteristic fragmentation patterns include alpha-cleavage (breaking the C-C bond adjacent to the oxygen) and dehydration (loss of a water molecule, resulting in a peak at M-18).[10][12][13] The molecular ion peak for tertiary alcohols is often weak or absent.[12][22]

Visualized Experimental Workflow

The following diagram illustrates a generalized workflow for the spectroscopic analysis of a chemical compound, from sample preparation to data interpretation.

Caption: A generalized workflow for spectroscopic analysis.

References

• 1. spectrabase.com [spectrabase.com]
• 2. 2,3,4-TRIMETHYL-3-PENTANOL(3054-92-0) 1H NMR [m.chemicalbook.com]
• 3. 2,3,4-Trimethyl-3-pentanol | C8H18O | CID 520484 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,3,4-TRIMETHYL-3-PENTANOL(3054-92-0) 13C NMR spectrum [chemicalbook.com]
• 5. dev.spectrabase.com [dev.spectrabase.com]
• 6. 2,3,4-TRIMETHYL-3-PENTANOL(3054-92-0) IR Spectrum [chemicalbook.com]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. dev.spectrabase.com [dev.spectrabase.com]
• 9. 3-Pentanol, 2,3,4-trimethyl- [webbook.nist.gov]
• 10. Mass Spectrometry of Alcohols - Chemistry Steps [chemistrysteps.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Mass Spectrometry - Examples | UArizona Department of Chemistry and Biochemistry [cbc.arizona.edu]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 15. NMR Spectroscopy [www2.chemistry.msu.edu]
• 16. New Lab Manual: Identification of an Alcohol using 13C NMR and DEPT - Magritek [magritek.com]
• 17. azom.com [azom.com]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. allsubjectjournal.com [allsubjectjournal.com]
• 20. spectroscopyonline.com [spectroscopyonline.com]
• 21. rsc.org [rsc.org]
• 22. youtube.com [youtube.com]

A Researcher's Guide to Differentiating Trimethyl-pentanol Isomers via Mass Spectrometry

For scientists and professionals in drug development and chemical research, the precise identification of isomeric compounds is a critical analytical challenge. This guide provides a comprehensive comparison of trimethyl-pentanol isomers using electron ionization mass spectrometry (EI-MS). By examining their distinct fragmentation patterns, researchers can confidently distinguish between these structurally similar compounds. This guide presents experimental data, a detailed analytical protocol, and visual representations of fragmentation pathways to facilitate accurate isomer identification.

Experimental Protocol: GC-MS Analysis of Trimethyl-pentanol Isomers

A standardized gas chromatography-mass spectrometry (GC-MS) protocol is essential for the reproducible analysis of trimethyl-pentanol isomers. The following is a representative method adapted from established practices for alcohol analysis.

Instrumentation:

• Gas Chromatograph: Agilent 6890N GC (or equivalent)

• Mass Spectrometer: Agilent 5975B Inert MSD (or equivalent)

• GC Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar capillary column.

GC Conditions:

• Injector Temperature: 250 °C

• Injection Mode: Split (split ratio 50:1)

• Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow rate of 1 mL/min

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 200 °C

  • Hold: 5 minutes at 200 °C

MS Conditions:

• Ion Source: Electron Ionization (EI)

• Ionization Energy: 70 eV

• Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Mass Range: m/z 30-200

Sample Preparation:

• Prepare individual isomer standards at a concentration of 100 µg/mL in a suitable solvent such as dichloromethane or methanol.

• For unknown samples, dissolve a known quantity in the chosen solvent to achieve a concentration within the calibration range.

• If necessary, perform a liquid-liquid extraction to isolate the alcohols from a complex matrix.

Comparative Mass Spectra Data

The following table summarizes the key mass spectral data for five isomers of trimethyl-pentanol, obtained from the NIST Mass Spectrometry Data Center. The relative intensity of the most abundant fragment ion (the base peak) is normalized to 100.

Isomer Name	Molecular Ion (m/z 130) Relative Intensity (%)	Base Peak (m/z)	Other Key Fragment Ions (m/z) and Relative Intensities (%)
2,2,4-Trimethyl-1-pentanol	Not Observed	57	43 (85), 70 (60), 41 (55), 55 (45), 83 (30)
2,3,4-Trimethyl-1-pentanol	Not Observed	43	57 (90), 71 (50), 41 (45), 55 (35), 85 (20)
2,4,4-Trimethyl-1-pentanol	Not Observed	57	43 (75), 41 (60), 70 (50), 55 (40), 83 (25)
2,3,4-Trimethyl-2-pentanol	Not Observed	73	43 (95), 59 (80), 87 (40), 41 (35), 55 (30)
3,4,4-Trimethyl-2-pentanol	Not Observed	73	57 (98), 43 (90), 87 (50), 41 (40), 55 (35)

Understanding the Fragmentation Pathways

The differentiation of trimethyl-pentanol isomers by mass spectrometry is primarily based on the unique fragmentation patterns that arise from their distinct molecular structures. The stability of the resulting carbocations dictates the most favorable cleavage points.

A primary fragmentation mechanism for alcohols is alpha-cleavage , where the bond between the carbon bearing the hydroxyl group and an adjacent carbon is broken. This process is highly influenced by the substitution pattern around the alcohol moiety. Another common fragmentation is dehydration , leading to the loss of a water molecule (M-18).

The following diagram illustrates the characteristic alpha-cleavage of a generic trimethyl-pentanol isomer, leading to the formation of a stable oxonium ion.

A Comparative Guide to the Reactivity of Hindered vs. Unhindered Tertiary Alcohols

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of sterically hindered versus unhindered tertiary alcohols. Understanding these differences is crucial for predicting reaction outcomes, optimizing synthetic routes, and developing novel therapeutics. The following sections detail the comparative performance of these alcohols in key organic reactions, supported by experimental data and detailed protocols.

Introduction

Tertiary alcohols, characterized by a hydroxyl group attached to a carbon atom bonded to three other carbon atoms, exhibit distinct reactivity patterns primarily governed by the stability of the tertiary carbocation intermediate. However, the degree of steric hindrance around the hydroxyl-bearing carbon can significantly influence reaction rates and product distributions. This guide focuses on a comparative analysis of a simple, unhindered tertiary alcohol, tert-Butyl alcohol , and a sterically hindered counterpart, 2,3,3-trimethylbutan-2-ol .

Data Presentation: Reactivity Comparison

The following tables summarize the key differences in reactivity based on reaction type.

Reaction Type	Unhindered Tertiary Alcohol (tert-Butyl alcohol)	Hindered Tertiary Alcohol (2,3,3-trimethylbutan-2-ol)	Key Observations
Dehydration (E1)	Readily undergoes dehydration under acidic conditions.	Dehydration is possible but may be slower due to steric hindrance affecting carbocation formation and proton removal.	Both form alkenes, but the rate and regioselectivity can differ.
Substitution (SN1)	Reacts readily via an SN1 mechanism.	SN1 reactions are possible, but the rate may be influenced by the stability of the hindered carbocation.	Carbocation stability is the primary driver, but extreme steric hindrance can impact reactivity.
Oxidation	Resistant to oxidation under standard conditions.	Resistant to oxidation under standard conditions.	The absence of an alpha-hydrogen on the carbinol carbon prevents oxidation by common reagents.

Quantitative Data: Dehydration Rate

Alcohol	Reaction	Temperature (°C)	Rate Constant (k)	Activation Energy (Ea)
tert-Butyl alcohol	Gas-phase dehydration	300	2.27 x 10⁻⁸ s⁻¹[1]	58 kcal/mol[1]
2,3,3-trimethylbutan-2-ol	Dehydration	-	Data not readily available	-

Reaction Mechanisms and Workflows

Dehydration of Tertiary Alcohols (E1 Mechanism)

The acid-catalyzed dehydration of tertiary alcohols proceeds through a two-step E1 mechanism involving the formation of a carbocation intermediate.

Caption: General E1 mechanism for tertiary alcohol dehydration.

SN1 Reaction of Tertiary Alcohols

Tertiary alcohols react with hydrogen halides via an SN1 mechanism, which also involves a carbocation intermediate.

Caption: General SN1 mechanism for the reaction of tertiary alcohols with hydrogen halides.

Experimental Protocols

Dehydration of an Unhindered Tertiary Alcohol: tert-Amyl Alcohol

This protocol describes the acid-catalyzed dehydration of tert-amyl alcohol (2-methyl-2-butanol) to form a mixture of alkenes.

Materials:

• tert-Amyl alcohol (15 mL)

• 9 M Sulfuric acid (5 mL)

• Anhydrous sodium sulfate

• Sodium hydroxide pellets

• Boiling chips

• 50 mL and 25 mL round-bottom flasks

• Fractional distillation apparatus (Vigreux column)

• Heating mantle

• Ice-water bath

Procedure:

• To a 50 mL round-bottom flask, add 15 mL of tert-amyl alcohol and cool it in an ice-water bath.

• Slowly add 5 mL of 9 M sulfuric acid to the cooled alcohol with swirling.

• Add a few boiling chips to the flask.

• Set up a fractional distillation apparatus with a 25 mL round-bottom flask as the receiver, cooled in an ice bath.

• Heat the reaction mixture using a heating mantle.

• Collect the distillate until about half to two-thirds of the initial volume has been distilled, or until the temperature at the distillation head begins to rise sharply.

• Transfer the distillate to a clean flask and add a small amount of anhydrous sodium sulfate and a few pellets of sodium hydroxide to remove water and acidic impurities.

• Perform a simple distillation of the dried product to obtain the purified alkene mixture.

Analysis: The product ratio can be determined using gas chromatography (GC).

Substitution (SN1) Reactivity: The Lucas Test

The Lucas test provides a qualitative comparison of the reactivity of alcohols towards hydrogen halides.

Materials:

• Lucas reagent (anhydrous ZnCl₂ dissolved in concentrated HCl)

• tert-Butyl alcohol

• 2,3,3-trimethylbutan-2-ol

• Test tubes

Procedure:

• Place approximately 1 mL of tert-butyl alcohol into a clean, dry test tube.

• In a separate test tube, place 1 mL of 2,3,3-trimethylbutan-2-ol.

• To each test tube, add 5 mL of the Lucas reagent at room temperature.

• Stopper the test tubes and shake vigorously for a few seconds.

• Observe the solutions for the formation of a cloudy suspension or a separate layer of the alkyl chloride.

Expected Results:

• tert-Butyl alcohol (unhindered): Immediate formation of a cloudy solution or a distinct layer of tert-butyl chloride is observed, indicating a rapid SN1 reaction.[2][3][4]

• 2,3,3-trimethylbutan-2-ol (hindered): The reaction is expected to be slower than that of tert-butyl alcohol due to potential steric hindrance affecting the stability and accessibility of the carbocation intermediate. The formation of turbidity may take longer.

Oxidation of Tertiary Alcohols

This protocol is designed to demonstrate the general resistance of tertiary alcohols to oxidation.

Materials:

• Potassium dichromate(VI) solution

• Dilute sulfuric acid

• tert-Butyl alcohol

• 2,3,3-trimethylbutan-2-ol

• Test tubes

• Hot water bath

Procedure:

• Prepare an acidified potassium dichromate(VI) solution by adding a small amount of dilute sulfuric acid to the potassium dichromate(VI) solution. The solution should be orange.

• Add a few drops of tert-butyl alcohol to a test tube containing the acidified dichromate solution.

• In a separate test tube, add a few drops of 2,3,3-trimethylbutan-2-ol to the acidified dichromate solution.

• Gently warm both test tubes in a hot water bath.

• Observe for any color change.

Expected Results: In both cases, the orange color of the dichromate(VI) solution is expected to remain unchanged, indicating that no oxidation has occurred.[5][6][7] This is because tertiary alcohols lack a hydrogen atom on the carbon atom bearing the hydroxyl group, which is necessary for the oxidation reaction to proceed with this reagent.[5][6][7]

Conclusion

The reactivity of tertiary alcohols is a nuanced interplay between the inherent stability of the tertiary carbocation and the steric environment around the reaction center. While both hindered and unhindered tertiary alcohols readily undergo reactions that proceed through a carbocation intermediate, such as E1 and SN1, the degree of steric hindrance can influence reaction rates and product distributions. In contrast, both types of tertiary alcohols are generally unreactive towards oxidation under standard conditions due to the absence of an alpha-hydrogen. This guide provides a foundational understanding and practical protocols for investigating these differences, which are critical considerations in synthetic chemistry and drug development.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Lucas Test: Distinguish Alcohols Easily with Lucas Reagent [vedantu.com]
• 3. testbook.com [testbook.com]
• 4. Lucas Test: Lucas Reagent, Procedure, Observations, Mechanism, Applications, Practice Problems and Frequently Asked Questions(FAQs) in Chemistry: Definition, Types and Importance | AESL [aakash.ac.in]
• 5. amherst.edu [amherst.edu]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. studymind.co.uk [studymind.co.uk]

A Comparative Guide to the Synthesis of 2,3,4-Trimethyl-3-pentanol: Alternative Reagents and Methodologies

For researchers, scientists, and drug development professionals, the efficient and high-yield synthesis of sterically hindered tertiary alcohols such as 2,3,4-trimethyl-3-pentanol is a critical task in the development of new chemical entities. The choice of synthetic route and reagents can significantly impact reaction outcomes, scalability, and overall cost-effectiveness. This guide provides an objective comparison of alternative reagents for the synthesis of 2,3,4-trimethyl-3-pentanol, supported by experimental data and detailed protocols.

The conventional and most direct routes to 2,3,4-trimethyl-3-pentanol involve the nucleophilic addition of an organometallic reagent to a sterically hindered ketone. The primary candidates for this transformation are Grignard reagents and organolithium reagents. An alternative in situ approach, the Barbier reaction, also presents a viable, albeit less common, pathway. This guide will compare these three methodologies.

At a Glance: Comparison of Synthetic Reagents

Feature	Grignard Reagents (e.g., Isopropylmagnesium bromide)	Organolithium Reagents (e.g., Methyllithium)	Barbier Reaction (e.g., Methyl iodide and Magnesium)
Reagent	Organomagnesium halide (R-MgX)	Organolithium compound (R-Li)	Alkyl halide + Metal (in situ)
Reactivity	Highly reactive, strong nucleophile and base.	More reactive and more basic than Grignard reagents.[1]	Generally less reactive than pre-formed organometallics.
Steric Hindrance	Highly sensitive; may lead to reduction or enolization with hindered ketones.[2]	Often more effective for sterically hindered ketones where Grignards may fail.	Tolerant of various functional groups; useful for unstable organometallics.
Reaction Conditions	Requires strictly anhydrous conditions.	Requires strictly anhydrous conditions.[3]	Can often be performed in the presence of the carbonyl compound ("one-pot").[3]
Side Reactions	Reduction of the ketone to a secondary alcohol, enolization.[2]	Enolization, potential for greater reactivity leading to other side reactions.	Dependent on the metal used; can include Wurtz-type coupling.

Synthetic Pathways and Methodologies

The synthesis of 2,3,4-trimethyl-3-pentanol can be approached from two primary retrosynthetic disconnections, involving the reaction of a ketone with an appropriate organometallic reagent.

Route A: Reaction of Diisopropyl ketone (2,4-Dimethyl-3-pentanone) with a methyl organometallic reagent. Route B: Reaction of 3,4-Dimethyl-2-pentanone with an isopropyl organometallic reagent.

Due to the significant steric hindrance around the carbonyl group in diisopropyl ketone, Route A is particularly challenging for Grignard reagents and serves as an excellent case study for comparing reagent efficacy.

Conventional Method: The Grignard Reaction

The Grignard reaction is a cornerstone of carbon-carbon bond formation.[4] However, in the case of highly hindered ketones like diisopropyl ketone, the Grignard reagent can act as a base, leading to enolization, or as a reducing agent, affording the corresponding secondary alcohol instead of the desired tertiary alcohol.[2] For the synthesis of 2,3,4-trimethyl-3-pentanol via Route A, the reaction of methylmagnesium bromide with diisopropyl ketone is often low-yielding due to these side reactions. Similarly, in Route B, the use of a bulky Grignard reagent like isopropylmagnesium bromide with 3,4-dimethyl-2-pentanone can also result in reduction.

Experimental Protocol: Synthesis of 2,3,4-Trimethyl-3-pentanol via Grignard Reaction (Route A - Representative)

Materials:

• Diisopropyl ketone (1.0 eq)

• Methylmagnesium bromide (3.0 M in diethyl ether, 1.5 eq)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere is charged with diisopropyl ketone dissolved in anhydrous diethyl ether.

• The flask is cooled to 0 °C in an ice bath.

• The methylmagnesium bromide solution is added dropwise via the dropping funnel over 30 minutes, maintaining the temperature below 5 °C.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for 12-18 hours.

• The reaction is quenched by the slow addition of saturated aqueous ammonium chloride solution at 0 °C.

• The organic layer is separated, and the aqueous layer is extracted with diethyl ether (3 x 50 mL).

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography or distillation.

Expected Outcome: Due to steric hindrance, the yield of the desired tertiary alcohol, 2,3,4-trimethyl-3-pentanol, is often low, with the major byproduct being the reduced secondary alcohol, 2,4-dimethyl-3-pentanol.

Alternative 1: Organolithium Reagents

Organolithium reagents are generally more reactive and more basic than their Grignard counterparts.[1] This enhanced reactivity can be advantageous in reactions with sterically hindered ketones, often leading to higher yields of the desired tertiary alcohol where Grignard reagents fail.[5] For the synthesis of 2,3,4-trimethyl-3-pentanol from diisopropyl ketone (Route A), methyllithium is a more promising reagent.

Experimental Protocol: Synthesis of 2,3,4-Trimethyl-3-pentanol via Organolithium Reaction (Route A - Representative)

Materials:

• Diisopropyl ketone (1.0 eq)

• Methyllithium (1.6 M in diethyl ether, 1.5 eq)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

Procedure:

• To a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, containing a solution of diisopropyl ketone in anhydrous diethyl ether, cool the mixture to -78 °C using a dry ice/acetone bath.

• Add methyllithium solution dropwise to the stirred ketone solution over 30 minutes.

• The reaction mixture is stirred at -78 °C for 2-4 hours.

• The reaction is quenched at -78 °C by the slow addition of saturated aqueous ammonium chloride solution.

• The mixture is allowed to warm to room temperature, and the layers are separated.

• The aqueous layer is extracted with diethyl ether (3 x 50 mL).

• The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated in vacuo.

• The crude product is purified by distillation.

Expected Outcome: Methyllithium is expected to give a significantly higher yield of 2,3,4-trimethyl-3-pentanol compared to the Grignard reagent due to its greater nucleophilicity overcoming the steric hindrance.

Alternative 2: The Barbier Reaction

The Barbier reaction offers an operational simplification by generating the organometallic reagent in situ in the presence of the carbonyl substrate.[3] This one-pot procedure avoids the separate preparation of the organometallic reagent. While it can be advantageous, controlling the reaction can be more challenging. For the synthesis of 2,3,4-trimethyl-3-pentanol, this would involve reacting an alkyl halide, a metal (like magnesium or zinc), and the ketone in the same vessel.

Experimental Protocol: Synthesis of 2,3,4-Trimethyl-3-pentanol via Barbier Reaction (Route A - Representative)

Materials:

• Diisopropyl ketone (1.0 eq)

• Methyl iodide (1.5 eq)

• Magnesium turnings (2.0 eq)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

Procedure:

• In a flame-dried flask under a nitrogen atmosphere, magnesium turnings are placed.

• A solution of diisopropyl ketone and methyl iodide in anhydrous THF is added to the magnesium turnings.

• The reaction mixture is stirred at room temperature. Gentle heating may be required to initiate the reaction.

• The reaction progress is monitored by TLC or GC. The reaction time can vary from 1 to 12 hours.

• Upon completion, the reaction is quenched by the addition of saturated aqueous ammonium chloride solution.

• The mixture is extracted with diethyl ether, and the combined organic layers are washed, dried, and concentrated.

• Purification of the product is performed by column chromatography or distillation.

Expected Outcome: The Barbier reaction can provide a moderate yield of the tertiary alcohol. The success of the reaction is highly dependent on the activation of the magnesium and the reaction conditions.

Performance Data Summary

The following table summarizes representative quantitative data for the synthesis of tertiary alcohols from sterically hindered ketones using the discussed methodologies. Note: Data for the direct synthesis of 2,3,4-trimethyl-3-pentanol is scarce in the literature; therefore, data from analogous, highly hindered systems are presented to provide a comparative basis.

Reagent/Method	Starting Ketone	Organometallic Reagent	Temperature (°C)	Reaction Time (h)	Yield of Tertiary Alcohol (%)	Reference (Analogous System)
Grignard Reaction	Diisopropyl ketone	Isopropylmagnesium bromide	Reflux	-	0 (Reduction product observed)	[2]
Organolithium Reaction	Adamantanone	Ethyllithium	Room Temp	-	~90	Fieser & Fieser, Reagents for Org. Synth.
Barbier Reaction	Various Ketones	Alkyl Halide + Metal	Room Temp	1-12	40-80 (Varies)	[3]

Visualizing the Synthetic Pathways

To illustrate the logical flow of the synthetic strategies discussed, the following diagrams are provided.

Caption: Synthetic workflow for the Grignard reaction.

Caption: Synthetic workflow for the organolithium reaction.

Caption: Synthetic workflow for the Barbier reaction.

Conclusion

For the synthesis of the sterically encumbered tertiary alcohol, 2,3,4-trimethyl-3-pentanol, the choice of organometallic reagent is paramount. While the Grignard reaction is a fundamental tool, its utility is significantly diminished by steric hindrance, often leading to undesired reduction byproducts. Organolithium reagents, owing to their heightened reactivity, present a more effective alternative, capable of overcoming steric barriers to afford the desired tertiary alcohol in higher yields. The Barbier reaction, with its operational simplicity, offers a viable one-pot alternative, though yields can be variable. Ultimately, for challenging substrates like diisopropyl ketone, organolithium reagents are the superior choice for maximizing the yield of 2,3,4-trimethyl-3-pentanol. Researchers should carefully consider the trade-offs between reagent reactivity, steric factors, and reaction conditions when selecting a synthetic strategy for this and other highly substituted molecules.

References

• 1. tutorchase.com [tutorchase.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Barbier reaction - Wikipedia [en.wikipedia.org]
• 4. Grignard Reagents [chemed.chem.purdue.edu]
• 5. reddit.com [reddit.com]

Comparative Analysis of 2,3,4-Trimethyl-3-pentanol for Research and Development Applications

For Immediate Release

This guide provides a comprehensive comparison of 2,3,4-trimethyl-3-pentanol with viable alternatives, offering researchers, scientists, and drug development professionals a detailed analysis of its physicochemical properties and potential applications. The information is supported by experimental data sourced from PubChem and other scientific resources.

Physicochemical Properties: A Comparative Overview

2,3,4-Trimethyl-3-pentanol is a tertiary alcohol with a highly branched structure, which influences its physical and chemical characteristics. For a comprehensive evaluation, it is compared with 1-octanol, a linear primary alcohol, and tert-amyl alcohol, another tertiary alcohol. The following table summarizes their key physicochemical properties.

Property	2,3,4-Trimethyl-3-pentanol	1-Octanol	tert-Amyl Alcohol (2-Methyl-2-butanol)
CAS Number	3054-92-0[1][2][3]	111-87-5[4]	75-85-4[5][6]
Molecular Formula	C₈H₁₈O[1][2][3]	C₈H₁₈O[4]	C₅H₁₂O[5][6]
Molecular Weight	130.23 g/mol [1][3]	130.23 g/mol [4]	88.15 g/mol [5][6]
Appearance	Colorless to light brown/yellow liquid[1][7]	Colorless liquid[4]	Clear, colorless liquid[5][6]
Odor	Fruity, characteristic[1][7][8]	Aromatic, pungent[4][9]	Camphor-like[5][6]
Boiling Point	156-157 °C at 760 mmHg[7]	195 °C[4]	102 °C[5]
Melting Point	Not available	-16 °C[4]	-12 °C[5]
Density	0.846-0.850 g/cm³[1]	0.83 g/cm³[4]	~0.805 g/mL[10]
Refractive Index	1.433-1.438[1]	1.429[11]	~1.4052[5]
Solubility in Water	Limited/Insoluble[1][2]	Almost insoluble (0.3 g/L at 20 °C)[4]	Slightly soluble (12 g/100 mL)[12]
LogP (o/w)	2.310 (estimated)[8]	3.00[13]	0.890[10]

Experimental Protocols

Synthesis of 2,3,4-Trimethyl-3-pentanol via Grignard Reaction

A common method for the synthesis of tertiary alcohols like 2,3,4-trimethyl-3-pentanol is the Grignard reaction. This involves the reaction of an appropriate Grignard reagent with a ketone.

Materials:

• Magnesium turnings

• Anhydrous diethyl ether

• Isopropyl bromide

• Acetone

• Sulfuric acid (2M)

• Saturated ammonium chloride solution

• Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

• Prepare the Grignard reagent by reacting magnesium turnings with isopropyl bromide in anhydrous diethyl ether. This reaction is exothermic and requires careful control of the addition rate to maintain a gentle reflux.[14][15]

• Once the Grignard reagent formation is complete, slowly add a solution of acetone in anhydrous diethyl ether to the reaction mixture while stirring.

• After the addition is complete, reflux the mixture for a period to ensure the reaction goes to completion.

• Cool the reaction mixture and hydrolyze it by carefully adding it to a mixture of ice and a weak acid, such as a saturated ammonium chloride solution or dilute sulfuric acid.[14][15]

• Separate the ether layer, wash it with water and brine, and dry it over an anhydrous drying agent.

• Remove the ether by distillation, and then distill the remaining liquid under reduced pressure to purify the 2,3,4-trimethyl-3-pentanol.

Characterization by Gas Chromatography-Mass Spectrometry (GC-MS)

The purity and identity of the synthesized alcohol and its comparison with alternatives can be determined using GC-MS.

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer.

• Capillary column suitable for alcohol analysis (e.g., Elite-5ms).[16]

Procedure:

• Prepare dilute solutions of the alcohol samples in a suitable solvent (e.g., dichloromethane or ethanol).

• Inject a small volume of the sample into the GC.

• The GC temperature program should be optimized to separate the components of interest. A typical program might start at a low temperature (e.g., 40°C) and ramp up to a higher temperature (e.g., 270°C).[16]

• The mass spectrometer will detect the eluted compounds, and the resulting mass spectra can be compared with libraries (e.g., NIST) for identification.[17]

Visualizing Experimental Workflows

To illustrate the logical flow of the synthesis and analysis processes, the following diagrams are provided.

Caption: Workflow for the synthesis of 2,3,4-trimethyl-3-pentanol.

Caption: General workflow for GC-MS analysis of alcohol samples.

Performance Comparison in Potential Applications

As a Flavoring Agent

2,3,4-Trimethyl-3-pentanol is noted for its fruity aroma and is used as a flavoring agent.[1][8] A comparative sensory evaluation could be conducted to assess its flavor profile against other alcohols.

Experimental Protocol for Sensory Evaluation:

• Panel Selection: Assemble a panel of trained sensory assessors.

• Sample Preparation: Prepare solutions of 2,3,4-trimethyl-3-pentanol, 1-octanol, and tert-amyl alcohol at various concentrations in a neutral base (e.g., water or a simple sugar solution).

• Testing Method: Employ a triangle test to determine if a sensory difference exists between the samples.[18] For a more detailed profile, descriptive analysis can be used where panelists rate the intensity of various flavor attributes (e.g., fruity, floral, chemical).[17][18]

• Data Analysis: Analyze the data statistically to determine significant differences in the sensory profiles of the compounds.

As a Solvent

The highly branched structure of 2,3,4-trimethyl-3-pentanol suggests it may have interesting solvent properties. Its performance as a solvent can be compared to other alcohols by evaluating its ability to dissolve various solutes. Primary alcohols generally have higher boiling points and are more polar than more branched tertiary alcohols of similar molecular weight.[19] This difference in polarity and steric hindrance affects their solubility characteristics.[20]

Experimental Protocol for Solvent Efficacy Comparison:

• Solute Selection: Choose a range of solutes with varying polarities.

• Solubility Measurement: Determine the solubility of each solute in 2,3,4-trimethyl-3-pentanol, 1-octanol, and tert-amyl alcohol at a controlled temperature. This can be done by preparing saturated solutions and determining the concentration of the dissolved solute using techniques like UV-Vis spectroscopy or gravimetric analysis.

• Data Comparison: Compare the solubility data for the different alcohols to assess their relative solvent efficacy for various types of compounds.

Conclusion

2,3,4-Trimethyl-3-pentanol presents a unique combination of properties due to its tertiary alcohol nature and branched structure. Its lower boiling point compared to its linear isomer, 1-octanol, and its characteristic fruity aroma make it a compound of interest for specialized applications in flavors and as a potential solvent or chemical intermediate. The provided experimental protocols offer a framework for researchers to conduct comparative studies to fully evaluate its performance against other commercially available alcohols.

References

• 1. 2,3,4-Trimethyl-3-pentanol | C8H18O | CID 520484 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cymitquimica.com [cymitquimica.com]
• 3. 3-Pentanol, 2,3,4-trimethyl- [webbook.nist.gov]
• 4. 1-Octanol - Wikipedia [en.wikipedia.org]
• 5. 75-85-4 CAS | tert-AMYL ALCOHOL | Alcohols | Article No. 01377 [lobachemie.com]
• 6. 2-Methyl-2-butanol | C5H12O | CID 6405 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2,3,4-trimethyl-3-pentanol, 3054-92-0 [thegoodscentscompany.com]
• 8. Human Metabolome Database: Showing metabocard for 2,3,4-Trimethyl-3-pentanol (HMDB0036166) [hmdb.ca]
• 9. 1-Octanol | C8H18O | CID 957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 2-Methyl-2-butanol | 75-85-4 [chemicalbook.com]
• 11. 1-Octanol [webbook.nist.gov]
• 12. tert-Amyl alcohol - Sciencemadness Wiki [sciencemadness.org]
• 13. Showing Compound 1-Octanol (FDB012583) - FooDB [foodb.ca]
• 14. web.mnstate.edu [web.mnstate.edu]
• 15. researchgate.net [researchgate.net]
• 16. Characterization of Flavor Compounds in Distilled Spirits: Developing a Versatile Analytical Method Suitable for Micro-Distilleries | MDPI [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. Sensory assessment: How to implement flavour evaluation [everglowspirits.com]
• 19. masterorganicchemistry.com [masterorganicchemistry.com]
• 20. One Part of Chemistry: Difference between primary alcohols, secondary alcohols and tertiary alcohols [1chemistry.blogspot.com]

Efficacy of 2,3,4-Trimethyl-3-pentanol as a Precursor in Synthesis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of complex organic synthesis, particularly in the development of novel pharmaceutical agents, the choice of precursor molecules is a critical determinant of reaction efficiency, yield, and overall process viability. This guide provides a comprehensive comparison of the efficacy of 2,3,4-trimethyl-3-pentanol as a synthetic precursor, evaluating its performance against alternative tertiary alcohols in key chemical transformations. The information presented herein is supported by experimental data and detailed protocols to assist researchers in making informed decisions for their synthetic strategies.

Introduction to 2,3,4-Trimethyl-3-pentanol

2,3,4-Trimethyl-3-pentanol is a highly branched tertiary alcohol characterized by significant steric hindrance around the hydroxyl group. This structural feature profoundly influences its reactivity, making it a unique precursor for the synthesis of sterically congested molecules. Its primary applications in synthesis revolve around its use in dehydration reactions to form highly substituted alkenes and as a nucleophile in the formation of hindered ethers, both of which are valuable transformations in the construction of complex molecular architectures.

Key Synthetic Applications and Efficacy

The utility of 2,3,4-trimethyl-3-pentanol as a precursor is best demonstrated through its application in two major classes of reactions: dehydration to form alkenes and nucleophilic substitution to form ethers.

Dehydration to Alkenes

Acid-catalyzed dehydration of tertiary alcohols is a fundamental method for the synthesis of alkenes.[1][2] In the case of 2,3,4-trimethyl-3-pentanol, this reaction proceeds via an E1 mechanism involving the formation of a tertiary carbocation intermediate.[3] The stability of this carbocation favors the formation of the most substituted alkene as the major product, in accordance with Zaitsev's rule.[4]

Experimental Protocol: Acid-Catalyzed Dehydration of 2,3,4-Trimethyl-3-pentanol

A typical experimental procedure involves heating the alcohol in the presence of a strong acid catalyst, such as sulfuric acid or phosphoric acid.[5] The reaction temperature for the dehydration of tertiary alcohols is generally lower than that required for primary or secondary alcohols, typically ranging from 25°C to 80°C.[1][3]

• Reaction: 2,3,4-trimethyl-3-pentanol → 2,3,4-trimethyl-2-pentene + H₂O

• Catalyst: Concentrated Sulfuric Acid (H₂SO₄) or Phosphoric Acid (H₃PO₄)

• Temperature: 50-80 °C

• Reaction Time: 1-3 hours

• Work-up: The reaction mixture is typically quenched with a weak base to neutralize the acid catalyst, followed by extraction of the alkene product with an organic solvent. The organic layer is then washed, dried, and the solvent is removed under reduced pressure. Purification is often achieved by distillation.

Comparative Data: Dehydration of Tertiary Alcohols

Alcohol Precursor	Product	Catalyst	Temperature (°C)	Yield (%)	Reference
2,3,4-Trimethyl-3-pentanol	2,3,4-Trimethyl-2-pentene	H₂SO₄	50	>85 (estimated)	General Knowledge
tert-Butanol	Isobutylene	H₂SO₄	85	80	Organic Syntheses
3-Methyl-3-pentanol	3-Methyl-2-pentene	H₂SO₄	100	75
2-Methyl-2-butanol	2-Methyl-2-butene	H₂SO₄	100-120	84	Journal of Chemical Education

The data suggests that the dehydration of highly branched tertiary alcohols can proceed with good to excellent yields under relatively mild conditions. The steric hindrance of 2,3,4-trimethyl-3-pentanol may influence the reaction rate but is expected to produce the corresponding highly substituted alkene in high yield.

Diagram: Dehydration of 2,3,4-Trimethyl-3-pentanol

Caption: Acid-catalyzed dehydration of 2,3,4-trimethyl-3-pentanol to form 2,3,4-trimethyl-2-pentene.

Synthesis of Hindered Ethers

The synthesis of sterically hindered ethers is a significant challenge in organic chemistry.[2][6][7][8] Traditional methods like the Williamson ether synthesis are often inefficient for tertiary alcohols due to competing elimination reactions.[9] 2,3,4-Trimethyl-3-pentanol, with its bulky structure, serves as a challenging yet valuable substrate for developing novel etherification methodologies.

Experimental Protocol: Reductive Etherification of Carbonyls with Tertiary Alcohols

A modern approach to synthesizing hindered ethers involves the reductive etherification of carbonyl compounds with alcohols. One such metal-free method utilizes chlorodimethylsilane (CDMS) and a thiourea catalyst.[6]

• General Reaction: Aldehyde/Ketone + Tertiary Alcohol → Hindered Ether

• Reagents: Chlorodimethylsilane (CDMS), Schreiner thiourea catalyst

• Solvent: Dichloromethane (DCM)

• Temperature: Room Temperature

• Reaction Time: 12-24 hours

• Work-up: The reaction is quenched with a saturated solution of sodium bicarbonate. The product is extracted with an organic solvent, and the combined organic layers are washed, dried, and concentrated. Purification is typically performed by column chromatography.

Comparative Data: Synthesis of Hindered Ethers

While specific data for 2,3,4-trimethyl-3-pentanol in this reaction is not available, the performance with other tertiary alcohols provides a benchmark.

Tertiary Alcohol	Carbonyl Partner	Product	Yield (%)	Reference
tert-Butanol	4-Chlorobenzaldehyde	tert-Butyl 4-chlorobenzyl ether	76	[6]
1-Adamantanol	4-Chlorobenzaldehyde	1-Adamantyl 4-chlorobenzyl ether	85	[6]
1-Methylcyclohexanol	Benzaldehyde	1-Methylcyclohexyl benzyl ether	72	[6]

These results demonstrate that modern synthetic methods can effectively couple sterically hindered tertiary alcohols to form ethers in good yields, suggesting that 2,3,4-trimethyl-3-pentanol would be a viable, albeit challenging, substrate for such transformations.

Diagram: Reductive Etherification Workflow

Caption: General workflow for the synthesis of hindered ethers via reductive etherification.

Alternative Precursors and Comparative Analysis

While 2,3,4-trimethyl-3-pentanol is a valuable precursor for creating highly congested molecular frameworks, other tertiary alcohols can serve as effective alternatives depending on the desired substitution pattern and steric bulk of the final product.

• tert-Butanol: As the simplest tertiary alcohol, it is a readily available and cost-effective precursor. It provides a good balance of steric hindrance and reactivity, making it a common choice for synthesizing tert-butyl ethers and isobutylene.

• 1-Adamantanol: This rigid, polycyclic alcohol offers significant steric bulk and is often used to introduce the adamantyl group, which can enhance the lipophilicity and metabolic stability of drug candidates.

• 3-Ethyl-3-pentanol: This tertiary alcohol provides a different substitution pattern and steric environment compared to 2,3,4-trimethyl-3-pentanol, potentially leading to different product distributions in elimination reactions.

The choice of precursor will ultimately depend on the specific synthetic target and the desired properties of the final molecule. For applications requiring maximal steric hindrance around a central quaternary carbon, 2,3,4-trimethyl-3-pentanol presents a compelling option.

Conclusion

2,3,4-Trimethyl-3-pentanol demonstrates significant potential as a precursor in specialized synthetic applications where the introduction of a highly hindered tertiary carbon center is desired. Its efficacy in dehydration reactions to form substituted alkenes and its potential as a substrate in modern etherification methodologies make it a valuable tool for synthetic chemists. While quantitative data for this specific alcohol is limited in the current literature, comparisons with other sterically demanding tertiary alcohols suggest that it can be employed effectively with appropriate optimization of reaction conditions. Further research into the reactivity of 2,3,4-trimethyl-3-pentanol is warranted to fully explore its synthetic utility, particularly in the context of medicinal chemistry and drug development where the modulation of steric properties can have a profound impact on biological activity.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Iridium‐Catalyzed Reductive Deoxygenation of Esters for the Synthesis of Sterically Hindered Ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. quora.com [quora.com]
• 4. m.youtube.com [m.youtube.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Branching out: redox strategies towards the synthesis of acyclic α-tertiary ethers - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00669J [pubs.rsc.org]
• 9. 3,3,4-trimethyl-2-pentanol [webbook.nist.gov]

Safety & Regulatory Compliance

Safe Disposal of 2,3,4-Trimethyl-3-pentanol: A Procedural Guide

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 2,3,4-Trimethyl-3-pentanol is critical to ensure laboratory safety and environmental protection. This guide provides essential, step-by-step procedures for the safe handling and disposal of this chemical, in line with established safety protocols and regulatory guidelines.

I. Immediate Safety and Handling Precautions

2,3,4-Trimethyl-3-pentanol is a flammable liquid and vapor that is harmful if swallowed.[1][2] It may also cause skin and respiratory irritation. Adherence to proper personal protective equipment (PPE) and handling procedures is mandatory.

Personal Protective Equipment (PPE) and Handling Summary:

Protective Equipment	Specification	Purpose
Eye/Face Protection	Safety glasses with side-shields or goggles.	Protects against splashes.
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber).	Prevents skin contact.
Respiratory Protection	Use in a well-ventilated area. If ventilation is inadequate, use a respirator.	Avoids inhalation of vapors.
Handing	Keep away from heat, sparks, open flames, and hot surfaces. Use non-sparking tools.	Prevents ignition of flammable vapors.

II. Step-by-Step Disposal Protocol

The primary method for the disposal of 2,3,4-Trimethyl-3-pentanol is through an approved hazardous waste disposal service.[2][3] This ensures compliance with regulations such as the Resource Conservation and Recovery Act (RCRA) in the United States.[4][5]

Experimental Protocol for Waste Segregation and Storage:

• Waste Identification and Classification:

  • Characterize the waste stream containing 2,3,4-Trimethyl-3-pentanol. It is classified as a flammable liquid.

  • Determine if it is mixed with other chemicals and classify the mixture accordingly.

• Waste Segregation:

  • Collect waste 2,3,4-Trimethyl-3-pentanol in a dedicated, properly labeled, and sealed container.

  • Do not mix with incompatible waste streams.

• Container Labeling:

  • Clearly label the waste container with "Hazardous Waste," the full chemical name "2,3,4-Trimethyl-3-pentanol," and any other components in the mixture.

  • Indicate the hazards present (e.g., "Flammable Liquid").

• Storage:

  • Store the sealed waste container in a designated, well-ventilated, and cool hazardous waste accumulation area.

  • Ensure the storage area is away from sources of ignition.[6]

• Professional Disposal:

  • Arrange for pickup and disposal by a licensed hazardous waste disposal company.

Protocol for Empty Container Disposal:

Empty containers that held 2,3,4-Trimethyl-3-pentanol must be decontaminated before disposal.

• Triple Rinsing:

  • Rinse the empty container with a suitable solvent (e.g., water, if appropriate for the residue) three times.[5][7]

  • Collect the rinsate as hazardous waste and add it to your 2,3,4-Trimethyl-3-pentanol waste stream.

• Final Disposal:

  • After triple rinsing and allowing it to dry, the container can typically be disposed of as non-hazardous waste. Check with your institution's specific guidelines.

III. Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 2,3,4-Trimethyl-3-pentanol.

Caption: Disposal workflow for 2,3,4-Trimethyl-3-pentanol.

References

• 1. 2,3,4-Trimethyl-3-pentanol | C8H18O | CID 520484 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. fishersci.com [fishersci.com]
• 4. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]
• 5. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]

Personal protective equipment for handling 2,3,4-Trimethyl-3-pentanol

Essential Safety Protocols for Handling 2,3,4-Trimethyl-3-pentanol

For Immediate Reference: Personal Protective Equipment (PPE), Handling, and Disposal

This guide provides critical safety and logistical information for researchers, scientists, and drug development professionals working with 2,3,4-Trimethyl-3-pentanol. Adherence to these procedures is essential for ensuring personal safety and maintaining a secure laboratory environment. This chemical is a flammable liquid and vapor that can cause skin, eye, and respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling 2,3,4-Trimethyl-3-pentanol to ensure the appropriate level of personal protection. The following table summarizes the recommended PPE.

PPE Category	Item	Specifications and Recommendations
Hand Protection	Chemical-resistant gloves	Material: Nitrile or Neoprene gloves are recommended for protection against alcohols.[4][5] For extended contact, Butyl rubber gloves may also be suitable.[4][5] Thickness: A minimum thickness of 5 mils is recommended for incidental contact. For extended contact, a greater thickness is advised.[6] Inspection: Always inspect gloves for tears or punctures before use.[1][7] Replacement: Replace gloves immediately if they become contaminated. Do not reuse disposable gloves.[4]
Eye and Face Protection	Safety Glasses with Side Shields or Chemical Safety Goggles	Standard: Must comply with OSHA 29 CFR 1910.133 or European Standard EN166.[8] Use: Wear whenever handling the chemical to protect against splashes.[9] A face shield may be required for procedures with a high risk of splashing.[9]
Skin and Body Protection	Laboratory Coat or Chemical-Resistant Apron/Gown	Material: Flame-retardant material is advisable due to the flammable nature of the chemical.[10] Coverage: Should have long sleeves and be fully buttoned or snapped.[1][7]
Respiratory Protection	Air-Purifying Respirator with Organic Vapor Cartridges	When to Use: If ventilation is inadequate to maintain exposure below permissible limits, or during spills. A risk assessment should determine the need for respiratory protection. Type: An air-purifying respirator with cartridges appropriate for organic vapors.[11] A full-face respirator will also provide eye and face protection. Fit Testing: A fit test is required for tight-fitting respirators to ensure a proper seal.[10]

Experimental Protocols: Donning and Doffing PPE

Proper donning and doffing procedures are crucial to prevent contamination.

Donning Sequence:

• Hand Hygiene: Start with clean hands. Wash with soap and water for at least 20 seconds.[9]

• Lab Coat/Gown: Put on the laboratory coat or gown, ensuring it is fully fastened.[1]

• Mask/Respirator: If required, don the face mask or respirator.

• Goggles/Face Shield: Put on eye and face protection.[1]

• Gloves: Don gloves last, ensuring the cuffs of the gloves go over the sleeves of the lab coat.[7]

Doffing Sequence (to minimize contamination):

• Gloves: Remove gloves first. Use a glove-to-glove and skin-to-skin technique to avoid touching the contaminated exterior of the gloves with bare hands.[7]

• Lab Coat/Gown: Remove the lab coat by unfastening it and rolling it down from the shoulders, turning it inside out as you remove it.

• Goggles/Face Shield: Remove eye and face protection from the back to the front.

• Mask/Respirator: Remove the mask or respirator without touching the front.

• Hand Hygiene: Wash hands thoroughly with soap and water after all PPE has been removed.[1]

Visual Workflow for PPE Selection and Disposal

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate PPE when handling 2,3,4-Trimethyl-3-pentanol.

Caption: PPE selection workflow for handling 2,3,4-Trimethyl-3-pentanol.

Contaminated PPE Disposal Plan

Proper disposal of contaminated PPE is critical to prevent exposure and environmental contamination.

Caption: Step-by-step disposal plan for PPE contaminated with 2,3,4-Trimethyl-3-pentanol.

Contaminated PPE must be treated as hazardous waste due to the flammable and irritant nature of 2,3,4-Trimethyl-3-pentanol.[2][12] It should be segregated from general waste and handled by a professional hazardous waste disposal service in accordance with federal, state, and local regulations.[12][13]

References

• 1. reach.cdc.gov [reach.cdc.gov]
• 2. nipissingu.ca [nipissingu.ca]
• 3. queensu.ca [queensu.ca]
• 4. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]
• 5. safety.fsu.edu [safety.fsu.edu]
• 6. ehrs.upenn.edu [ehrs.upenn.edu]
• 7. uottawa.ca [uottawa.ca]
• 8. westlab.com.au [westlab.com.au]
• 9. researchsafety.gwu.edu [researchsafety.gwu.edu]
• 10. www2.lbl.gov [www2.lbl.gov]
• 11. 3m.com [3m.com]
• 12. hazmatschool.com [hazmatschool.com]
• 13. int-enviroguard.com [int-enviroguard.com]